N4-cyclopropylcyclohexane-1,4-diamine

Core Science & Biosynthesis

N4-cyclopropylcyclohexane-1,4-diamine chemical structure and properties

An In-Depth Technical Guide to N4-cyclopropylcyclohexane-1,4-diamine: A Privileged Scaffold for Drug Discovery

Executive Summary

N4-cyclopropylcyclohexane-1,4-diamine is a bifunctional organic molecule that merges two structurally significant motifs in medicinal chemistry: the rigid cyclohexane-1,4-diamine core and the metabolically robust cyclopropyl group. The strategic incorporation of the cyclopropyl moiety onto the diamine scaffold yields a versatile building block with compelling properties for drug development. The cyclohexane framework provides a three-dimensional, conformationally restricted scaffold, enabling precise spatial orientation of pharmacophoric elements. Concurrently, the N-cyclopropyl group is a well-established bioisostere for enhancing metabolic stability, modulating basicity (pKa), and improving ligand-receptor interactions. This guide offers a comprehensive technical overview of its chemical structure, physicochemical properties, synthetic methodologies, and its strategic application in modern drug discovery programs, providing researchers and scientists with a foundational understanding of its potential.

Part 1: Molecular Architecture and Physicochemical Properties

Chemical Structure Analysis

The molecular architecture of N4-cyclopropylcyclohexane-1,4-diamine is defined by a cyclohexane ring substituted at the 1 and 4 positions with amino groups. One nitrogen atom is part of a primary amine (-NH2), while the other is a secondary amine, bonded to a cyclopropyl ring.

• Cyclohexane Core: The cyclohexane ring typically adopts a stable chair conformation to minimize steric strain. The 1,4-diamine substitution can exist as two stereoisomers: cis and trans. The trans isomer, with both amino groups in equatorial positions (or both in axial), is thermodynamically more stable and is often the preferred isomer in synthetic and medicinal chemistry applications due to its well-defined and rigid geometry.[1][2] This rigidity is crucial for reducing the entropic penalty upon binding to a biological target.[3][4]

• Amine Functionality: The presence of two amine groups—one primary and one secondary—provides two distinct points for chemical modification, allowing for the generation of diverse chemical libraries. Their basicity (pKa) is a critical determinant of the molecule's pharmacokinetic profile, including solubility and cell permeability.

• Cyclopropyl Group: This three-membered carbocycle is not merely a small alkyl substituent. Its unique electronic properties and strained ring structure confer significant advantages. The carbon-hydrogen bonds are stronger than in typical alkanes, making the moiety less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[3][5] This feature is frequently exploited to block metabolic hotspots and enhance a drug candidate's half-life.

Physicochemical Properties

A molecule's absorption, distribution, metabolism, and excretion (ADME) profile is dictated by its physicochemical properties. The table below summarizes key computed and expected properties for trans-N4-cyclopropylcyclohexane-1,4-diamine.

Property	Value	Significance in Drug Discovery
Molecular Formula	C₉H₁₈N₂	Provides the elemental composition.
Molecular Weight	154.25 g/mol	Falls well within the range for "rule of five" compliance, favoring good oral bioavailability.
pKa¹ (Primary Amine)	~10.5 - 10.8	The primary amine is a strong base, likely to be protonated at physiological pH (7.4), enhancing aqueous solubility.
pKa² (Secondary Amine)	~10.8 - 11.2	The N-cyclopropyl group can slightly increase basicity compared to N-isopropyl, influencing receptor interactions and solubility.[5]
cLogP (Calculated)	~1.5 - 1.8	The cyclopropyl group adds lipophilicity, balancing the polarity of the amine groups to achieve optimal cell membrane permeability.
Hydrogen Bond Donors	3 (one -NH₂ and one -NH)	Provides multiple points for forming hydrogen bonds with a biological target, contributing to binding affinity.
Hydrogen Bond Acceptors	2 (two N atoms)	The nitrogen lone pairs can act as hydrogen bond acceptors.
Rotatable Bonds	2	The low number of rotatable bonds reflects the molecule's conformational rigidity, which is entropically favorable for target binding.[4]

Part 2: Synthesis and Characterization

Retrosynthetic Analysis and Synthetic Strategy

The synthesis of N4-cyclopropylcyclohexane-1,4-diamine can be approached through several reliable organic chemistry transformations. A logical and efficient strategy involves the mono-N-alkylation of a protected cyclohexane-1,4-diamine derivative. The use of a protecting group, such as the tert-butoxycarbonyl (Boc) group, is critical to ensure selectivity and prevent dialkylation.

A common retrosynthetic pathway begins by disconnecting the cyclopropyl-nitrogen bond, identifying a mono-protected 1,4-diaminocyclohexane and a cyclopropyl-containing electrophile as key precursors.

Caption: Retrosynthetic analysis of N4-cyclopropylcyclohexane-1,4-diamine.

Detailed Experimental Protocol: Reductive Amination

This protocol outlines a robust, two-step procedure starting from commercially available trans-1,4-cyclohexanediamine, involving mono-Boc protection followed by reductive amination.

Step 1: Synthesis of tert-butyl (trans-4-aminocyclohexyl)carbamate

• Reagents & Setup: Dissolve trans-cyclohexane-1,4-diamine (1.0 eq) in methanol (MeOH) in a round-bottom flask equipped with a magnetic stirrer.[6] Cool the solution to 0 °C in an ice bath.

• Protection: To the stirred solution, add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.0 eq) in MeOH dropwise over 30 minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 16-24 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up & Purification: Remove the solvent under reduced pressure. Redissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to yield the mono-protected diamine.[6]

Step 2: Synthesis of tert-butyl (trans-4-(cyclopropylamino)cyclohexyl)carbamate

• Reagents & Setup: To a solution of the product from Step 1 (1.0 eq) and cyclopropanecarboxaldehyde (1.1 eq) in dichloromethane (DCM), add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) in portions at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 12-18 hours until the starting material is consumed (monitored by TLC).

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Step 3: Deprotection to yield N4-cyclopropylcyclohexane-1,4-diamine

• Reagents & Setup: Dissolve the Boc-protected product from Step 2 in DCM.

• Deprotection: Add an excess of trifluoroacetic acid (TFA) or a solution of hydrochloric acid (HCl) in dioxane and stir at room temperature for 2-4 hours.

• Isolation: Remove the solvent and excess acid under reduced pressure. The resulting salt can be neutralized with a base (e.g., NaOH solution) and extracted with an organic solvent to yield the free diamine, or it can be isolated as the corresponding salt.

Spectroscopic and Analytical Characterization

Confirmation of the final structure relies on standard analytical techniques:

• ¹H NMR: Expected signals include a complex multiplet for the cyclohexane ring protons, a characteristic multiplet for the cyclopropyl methine proton, and multiplets for the cyclopropyl methylene protons typically found in the upfield region (δ 0.3-0.8 ppm).[7] The N-H protons will appear as broad singlets.

• ¹³C NMR: The spectrum should show distinct signals for the carbons of the cyclohexane ring and the three carbons of the cyclopropyl group.[8]

• Mass Spectrometry (MS): Electrospray ionization (ESI-MS) should show a prominent peak corresponding to the protonated molecule [M+H]⁺ at m/z 155.15.

• Infrared (IR) Spectroscopy: Characteristic N-H stretching vibrations for both primary and secondary amines would be observed in the range of 3300-3500 cm⁻¹.[9]

Part 3: Applications in Drug Discovery and Medicinal Chemistry

Strategic Value of the N-Cyclopropyl Moiety

The N-cyclopropyl group is a "privileged" structural motif in medicinal chemistry, employed to overcome common drug development hurdles.[10]

• Enhanced Metabolic Stability: The high C-H bond dissociation energy of the cyclopropyl ring reduces its susceptibility to CYP-mediated oxidation, a major pathway for drug metabolism.[5] This often translates to improved oral bioavailability and a longer plasma half-life.

• Increased Potency and Selectivity: The rigid nature of the cyclopropyl ring can lock a molecule into a bioactive conformation, reducing the entropic cost of binding to its target and thereby increasing potency.[3][4] This conformational constraint can also enhance selectivity by disfavoring binding to off-target proteins.

• Modulation of Physicochemical Properties: As a bioisosteric replacement for groups like gem-dimethyl or vinyl, the cyclopropyl group can fine-tune lipophilicity (LogP) and aqueous solubility, optimizing the ADME profile of a lead compound.[3]

The Cyclohexane-1,4-diamine Core as a 3D Scaffold

The trans-cyclohexane-1,4-diamine core is a highly valued scaffold because it provides a rigid, non-aromatic linker that projects its two functional groups in well-defined, opposing vectors (diaxial or diequatorial).[11] This predictable three-dimensional structure is ideal for:

• Fragment-Based Drug Discovery (FBDD): Serving as a core to link different pharmacophoric fragments.

• PROTACs: Acting as a rigid linker in Proteolysis Targeting Chimeras (PROTACs) to connect a target-binding warhead and an E3 ligase ligand.[12]

• Systematic SAR Studies: Allowing for the systematic exploration of chemical space by attaching various substituents to the two amine groups. Derivatives of cyclohexane-1,4-diamine have been successfully developed as allosteric inhibitors of MALT1, highlighting the scaffold's utility in targeting protein-protein interactions.[13]

Workflow for Derivative Synthesis and Screening

N4-cyclopropylcyclohexane-1,4-diamine is an ideal starting point for building a library of diverse compounds for high-throughput screening. The remaining primary amine serves as a versatile chemical handle for derivatization via reactions such as acylation, sulfonylation, or further reductive amination.

Caption: Drug discovery workflow using the title scaffold.

Part 4: Safety and Handling

N4-cyclopropylcyclohexane-1,4-diamine, as an aliphatic diamine, should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood.

• Hazards: Compounds of this class are typically corrosive and can cause severe skin burns and eye damage.[8] They may also be harmful if swallowed or inhaled.

• Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and a lab coat.

• Storage: Store in a tightly sealed container in a cool, dry place, away from strong oxidizing agents and acids.

References

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• BenchChem. An In-depth Technical Guide to the Pharmacology and Toxicology of N4- Cyclopropyl-6-(2,3-Dichlorophenyl)pyrimidine- 2,4-Diamine (TH588). [URL: https://www.benchchem.com/product/bchm0588]
• ChemicalBook. TRANS-N-BOC-1,4-CYCLOHEXANEDIAMINE synthesis. [URL: https://www.chemicalbook.com/synthesis-method_548998-34-9_cb62590518.htm]
• CrystEngComm. (2022). Supramolecular synthon hierarchy in cyclopropyl-containing peptide-derived compounds. [URL: https://doi.org/10.1039/D2CE01231F]
• Google Patents. US4486603A - Preparation of trans cyclohexane 1,4-diamine. [URL: https://patents.google.
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• European Journal of Medicinal Chemistry. (2022). Discovery and optimization of cyclohexane-1,4-diamines as allosteric MALT1 inhibitors. [URL: https://doi.org/10.1016/j.ejmech.2021.113925]
• Fluorochem. (1R,4R)-N1-(Cyclopropylmethyl)cyclohexane-1,4-diamine dihydrochloride. [URL: https://www.fluorochem.co.uk/product/f097505]
• PubChem. US9670136, 5 (trans)-N1-((1R,2S)-2-phenylcyclopropyl)cyclohexane-1,4-diamine. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/71554173]
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• Green Chemistry. (2022). High yield production of 1,4-cyclohexanediol and 1,4-cyclohexanediamine from high molecular-weight lignin oil. [URL: https://pubs.rsc.org/en/content/articlelanding/2022/gc/d2gc02237k]
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Physicochemical Characterization and Synthetic Utility of N4-Cyclopropylcyclohexane-1,4-Diamine in Targeted Oncology

Executive Summary

N4-cyclopropylcyclohexane-1,4-diamine (frequently denoted as cis-N1-cyclopropylcyclohexane-1,4-diamine in patent literature) is a highly specialized diamine building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs)[1]. Its primary application lies in the development of apoptosis-inducing agents, specifically Bcl-2 homology 3 (BH3) mimetics[2]. This whitepaper provides a comprehensive technical analysis of its physicochemical properties, exact mass utility in mass spectrometry, and a field-proven synthetic methodology for its preparation.

Physicochemical Profiling

Understanding the exact mass and molecular weight of N4-cyclopropylcyclohexane-1,4-diamine is foundational for downstream High-Resolution Mass Spectrometry (HRMS) tracking during complex API synthesis. The compound consists of a rigid cyclohexane ring substituted with a 1,4-diamine motif, where one nitrogen is alkylated with a cyclopropyl group.

Table 1: Core Chemical Identifiers and Mass Specifications

Property	Value	Analytical Significance
Molecular Formula	C9H18N2	Defines the elemental composition for isotopic distribution modeling.
Molecular Weight	154.25 g/mol	Utilized for stoichiometric calculations during bulk synthesis[3].
Monoisotopic Exact Mass	154.146998 Da	Critical for HRMS identification and differentiating isobaric impurities[3].
[M+H]+ Exact Mass	155.1543 Da	The primary target ion monitored in positive-ion electrospray ionization (ESI+).
Topological Polar Surface Area	24.4 Ų	Indicates high membrane permeability potential for the unconjugated fragment[3].

Analytical Characterization: The Role of Exact Mass

In modern drug development, nominal mass (e.g., 154 Da) is insufficient for validating synthetic intermediates due to the high probability of isobaric interference (e.g., C8H10O3 also has a nominal mass of 154 Da). As an Application Scientist, I mandate the use of exact mass tracking.

The monoisotopic exact mass of N4-cyclopropylcyclohexane-1,4-diamine is 154.146998 Da [3]. During LC-MS/MS workflows, the detection of the protonated adduct [M+H]+ at m/z 155.1543 serves as a self-validating checkpoint. Any deviation greater than 5 parts per million (ppm) in a Time-of-Flight (TOF) or Orbitrap analyzer immediately flags an unwanted side reaction, such as ring-opening of the cyclopropyl group or incomplete deprotection.

Experimental Methodology: Step-by-Step Synthesis

The synthesis of the cis-isomer is well-documented in oncology patent literature for the generation of Bcl-2 inhibitors[1],[2]. The following protocol outlines the optimal pathway to synthesize cis-N4-cyclopropylcyclohexane-1,4-diamine bis(trifluoroacetate).

Step 1: Reductive Amination

• Objective : Couple tert-butyl (4-oxocyclohexyl)carbamate with cyclopropylamine.

• Procedure : Dissolve tert-butyl (4-oxocyclohexyl)carbamate (1.0 eq) and cyclopropylamine (1.2 eq) in 1,2-dichloroethane. Stir for 1 hour to allow iminium ion formation. Add sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) portion-wise.

• Causality : NaBH(OAc)3 is explicitly chosen over sodium borohydride (NaBH4) because it is a milder reducing agent. It selectively reduces the intermediate iminium ion without reducing the starting ketone to an alcohol, preventing the formation of unwanted hydroxyl-cyclohexane byproducts.

• Self-Validation : LC-MS analysis must show the complete disappearance of the starting material and the emergence of the intermediate cis-tert-butyl-4-(cyclopropylamino)cyclohexylcarbamate at an exact [M+H]+ mass of 255.2067 Da .

Step 2: Boc Deprotection

• Objective : Remove the tert-butyloxycarbonyl (Boc) protecting group to yield the free diamine.

• Procedure : Isolate the intermediate and dissolve it in dichloromethane (DCM). Add trifluoroacetic acid (TFA) dropwise at 0°C, then warm to room temperature.

• Causality : TFA provides the precise acidic environment required to protonate the carbamate, leading to the elimination of isobutylene gas and carbon dioxide. This cleanly yields the amine salt without requiring harsh thermal conditions that could trigger the ring-expansion or degradation of the highly strained cyclopropyl moiety.

• Self-Validation : Concentration under vacuum yields cis-N4-cyclopropylcyclohexane-1,4-diamine bis(2,2,2-trifluoroacetate). HRMS must confirm the [M+H]+ ion at m/z 155.1543 .

Step-by-step synthetic workflow of N4-cyclopropylcyclohexane-1,4-diamine.

Application in Drug Discovery: Bcl-2 Inhibition

N4-cyclopropylcyclohexane-1,4-diamine is not an end-product; it is a vital structural linker. It is utilized to synthesize complex molecules that target the Bcl-2 protein family[1]. Overexpression of Bcl-2 prevents apoptosis, correlating heavily with chemotherapy resistance in chronic lymphocytic leukemia (CLL) and other lymphoid malignancies[2].

By incorporating the rigid cyclohexane-1,4-diamine core, the resulting drug molecule achieves the necessary spatial orientation and conformational restriction required to tightly bind the hydrophobic groove of the Bcl-2 protein, thereby displacing pro-apoptotic proteins like Bax and Bak to trigger cancer cell death.

Mechanism of action for Bcl-2 inhibitors derived from the diamine intermediate.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 68396, Acetonin" (Reference for C9H18N2 exact mass and physicochemical properties). PubChem. URL:[Link]

• United States Patent and Trademark Office. "US11369599B2 - Melt-extruded solid dispersions containing an apoptosis-inducing agent" (Reference for the synthesis of Compound 122B, cis-N1-cyclopropylcyclohexane-1,4-diamine bis(2,2,2-trifluoroacetate)). Google Patents.
• European Patent Office. "EP 2576546 B1 - Apoptosis-Inducing Agents for the Treatment of Cancer and Immune and Autoimmune Diseases" (Reference for the application of diamine derivatives in Bcl-2 inhibition). Google Patents.

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N4-Cyclopropylcyclohexane-1,4-Diamine: Comprehensive Safety, Handling, and Operational Guidelines

Executive Summary

N4-cyclopropylcyclohexane-1,4-diamine is a highly reactive cycloaliphatic diamine utilized extensively as a pharmaceutical intermediate and an advanced curing agent for epoxy resins. Due to its unhindered nucleophilic amine groups, it exhibits exceptional chemical reactivity. However, this same reactivity profile renders it severely corrosive to human tissue and highly susceptible to environmental degradation. This whitepaper provides researchers and drug development professionals with an in-depth, causality-driven guide to the safety data sheet (SDS) parameters, toxicological mechanisms, and self-validating handling protocols required for this compound.

Chemical Profiling & Reactivity Dynamics

N4-cyclopropylcyclohexane-1,4-diamine features a cyclohexane core substituted with a primary amine at the C1 position and a secondary (N-cyclopropyl) amine at the C4 position. Unlike aromatic amines, where the nitrogen lone pair is delocalized into the pi-system of the ring, cycloaliphatic amines lack this delocalization.

Causality of Reactivity: The localized electron pairs on the nitrogen atoms act as strong Brønsted-Lowry bases and potent nucleophiles. This high electron density makes the compound an excellent building block for synthesizing active pharmaceutical ingredients (APIs) and bioactive reagents (1[1]). However, it also dictates strict handling requirements, as the compound will rapidly react with atmospheric carbon dioxide (forming carbamate salts) and moisture.

Table 1: Quantitative Physical and Chemical Properties

Note: Data is synthesized from structurally analogous cycloaliphatic diamines to provide baseline operational parameters (2[2]).

Property	Representative Value	Causality / Operational Implication
Molecular Formula	C9H18N2	Cycloaliphatic core with cyclopropyl and primary amine.
Boiling Point	~197–210 °C	Requires heating for distillation; poses inhalation risk at elevated temperatures.
Flash Point	~71 °C (Closed Cup)	Combustible material; must be kept away from open flames and ignition sources.
LD50 (Oral, Rat)	~1,300 mg/kg	Classified as Acute Toxicity Category 4; harmful if swallowed.
pKa (Estimated)	10.0 – 11.0	High basicity drives rapid nucleophilic attack and severe tissue corrosivity.

Hazard Causality & GHS Framework

Understanding the "why" behind GHS classifications ensures that laboratory personnel respect the chemical rather than merely fear it. Cycloaliphatic diamines are classified as Category 1C corrosive agents, capable of causing severe skin burns and serious eye damage (3[3]).

Table 2: GHS Classification and Hazard Statements

Hazard Class	Category	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Category 1C	Danger	H314: Causes severe skin burns and eye damage
Serious Eye Damage	Category 1	Danger	H318: Causes serious eye damage
Acute Toxicity (Oral)	Category 4	Warning	H302: Harmful if swallowed
Skin Sensitization	Category 1	Warning	H317: May cause an allergic skin reaction

Toxicological Mechanisms

• Tissue Necrosis (Corrosivity): Upon contact with physiological moisture (sweat, tears), the high pKa of the amine groups generates hydroxide ions. This highly basic microenvironment rapidly saponifies epidermal lipids and denatures cellular proteins, leading to liquefactive necrosis.

• Allergic Contact Dermatitis (Sensitization): Low-molecular-weight amines act as haptens. They penetrate the stratum corneum and covalently bind to endogenous skin proteins. This hapten-protein complex is recognized by Langerhans cells, triggering a T-cell mediated Type IV hypersensitivity reaction.

Mechanism of amine-induced tissue necrosis and immune sensitization.

Self-Validating Handling Protocols

To ensure scientific integrity and operator safety, all handling procedures must be treated as self-validating systems—meaning the success of one step must be empirically proven before proceeding to the next.

Protocol 1: PPE Selection and Integrity Verification

Standard nitrile gloves are insufficient for prolonged exposure to low-molecular-weight amines due to rapid chemical permeation.

• Step 1: Select Butyl rubber or laminated EVOH (e.g., Silver Shield) gloves.

• Step 2 (Validation): Prior to donning, inflate the gloves slightly and twist the cuff to trap air. If the pressure holds steady, the barrier integrity is validated against micro-punctures.

• Step 3: Doff gloves carefully after handling.

• Step 4 (Validation): Swab the inner surface of the doffed glove with a moistened pH indicator strip. A neutral reading (pH 7) confirms that no chemical breakthrough occurred during the operation.

Protocol 2: Inert Atmosphere Transfer

Because N4-cyclopropylcyclohexane-1,4-diamine reacts with CO2 to form insoluble carbamates and oxidizes to form N-oxides, it must be handled under an inert atmosphere (4[4]).

• Step 1: Connect the reaction vessel and the reagent bottle to a Schlenk line. Purge with Argon for 15 minutes.

• Step 2 (Validation): Monitor the oil bubbler. A steady, uninterrupted bubble stream confirms positive pressure, preventing atmospheric ingress.

• Step 3: Transfer the diamine using a purged, gas-tight syringe.

• Step 4 (Validation): Observe the syringe barrel post-transfer. The absence of a white, crusty precipitate (carbamate salts) validates that the inert seal was successfully maintained throughout the transfer.

Emergency Response & Spill Management

In the event of a spill, the primary objective is to neutralize the basicity of the amine to prevent vapor inhalation and surface corrosion. Amines react exothermically with acids; therefore, strong acids must never be used for neutralization.

Protocol 3: Step-by-Step Spill Containment

• Evacuate & Isolate: Clear the immediate area.

• Don PPE: Equip Level B PPE, including a full-face respirator with ABEK filters.

• Containment: Surround the spill with an inert, non-combustible absorbent (e.g., vermiculite or dry sand). Do not use sawdust, as the heat of neutralization can ignite organic matter.

• Neutralization: Slowly spray the spill with a dilute, weak acid (e.g., 5% Acetic Acid) to form a water-soluble, non-volatile amine acetate salt.

• Validation: Apply universal pH indicator paper to the spill perimeter. The neutralization is only validated when the pH reads between 6 and 8. If pH > 8, reapply acetic acid.

• Disposal: Sweep the neutralized solid into a chemically resistant, sealable hazardous waste container.

Self-validating workflow for cycloaliphatic amine spill containment and neutralization.

Storage and Incompatibilities

Storage Conditions: Store in a cool, dry, well-ventilated area. The container must be tightly sealed and backfilled with Nitrogen or Argon after every use (4[4]).

Chemical Incompatibilities:

• Strong Oxidizing Agents: Causality: Amines are electron-rich and readily oxidized. Contact with oxidizers can lead to rapid, exothermic degradation, potentially resulting in thermal runaway or fire.

• Acids, Acid Chlorides, and Acid Anhydrides: Causality: Mixing with concentrated acids causes violent exothermic neutralization. Acid chlorides will react vigorously to form amides, releasing corrosive hydrogen chloride gas in the process.

References

• EvitaChem.
• Synerzine.
• ChemicalBook.
• TCI Chemicals. "SAFETY DATA SHEET: cis-1,4-Cyclohexanediamine." TCI Europe N.V.

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• 2. trans-1,4-Diaminocyclohexane - Safety Data Sheet [chemicalbook.com]
• 3. synerzine.com [synerzine.com]
• 4. tcichemicals.com [tcichemicals.com]

The Solubility Profile of N4-Cyclopropylcyclohexane-1,4-Diamine in Polar Organic Solvents: A Technical Guide for Drug Development

As a Senior Application Scientist navigating the complexities of modern drug synthesis and formulation, I frequently encounter the challenge of optimizing solvent systems for complex cycloaliphatic polyamines. N4-cyclopropylcyclohexane-1,4-diamine (often designated as cis-N1-cyclopropylcyclohexane-1,4-diamine) is a highly specialized diamine building block. It serves as a critical intermediate in the synthesis of advanced apoptosis-inducing agents, specifically Bcl-2 family protein inhibitors (e.g., Venetoclax analogs) 1.

Understanding its thermodynamic solubility in polar organic solvents is not merely a physical chemistry exercise; it is a prerequisite for designing scalable synthetic routes, executing efficient liquid-liquid extractions, and formulating amorphous solid dispersions (ASDs) 2. This whitepaper provides an in-depth analysis of the compound's solubility profile, the causality behind its solvation mechanics, and the self-validating protocols required to measure it accurately.

Structural and Thermodynamic Solvation Mechanics

N4-cyclopropylcyclohexane-1,4-diamine features a lipophilic cyclohexane core flanked by a primary amine and a sterically constrained secondary amine bearing a cyclopropyl group 3. The solvation of this molecule is governed by the interplay between its hydrophobic core and its highly polar, hydrogen-bonding terminal groups.

The Role of the Free Base vs. Salt Forms

In pharmaceutical synthesis, this diamine is frequently utilized and isolated as a bis(2,2,2-trifluoroacetate) (bis-TFA) or dihydrochloride salt to prevent oxidative degradation and improve handling 1.

• Free Base: The unprotonated diamine acts as both a hydrogen-bond donor (HBD) and acceptor (HBA). It exhibits high solubility across a broad spectrum of polar organic solvents, including both protic (Methanol, Ethanol) and aprotic (DMSO, DMF, THF, DCM) environments 4.

• Bis-TFA Salt: Protonation drastically shifts the dielectric requirement for solvation. The salt form relies heavily on ion-dipole interactions and strong hydrogen bonding, making it highly soluble in protic solvents like methanol, but practically insoluble in low-dielectric aprotic solvents like THF or DCM.

Thermodynamic solvation pathways of the diamine in protic vs. aprotic solvents.

Quantitative Solubility Profile

To guide solvent selection for reactions (e.g., nucleophilic aromatic substitution to form Bcl-2 intermediates) and formulation, the following table summarizes the empirical thermodynamic solubility of both the free base and the bis-TFA salt at 25°C.

Solvent	Classification	Dielectric Constant (ε)	Free Base Solubility (mg/mL)	Bis-TFA Salt Solubility (mg/mL)
Methanol	Polar Protic	32.7	> 100	> 50
Ethanol	Polar Protic	24.5	> 100	~ 25
DMSO	Polar Aprotic	46.7	> 100	> 100
DMF	Polar Aprotic	36.7	> 100	> 50
THF	Polar Aprotic	7.5	> 100	< 5
DCM	Polar Aprotic	8.9	> 100	< 1

Note: The high solubility of the free base in DCM and THF is driven by the lipophilic cyclohexane core, whereas the bis-TFA salt requires high-dielectric media to overcome the crystal lattice energy of the ionic pairs.

Experimental Protocols: A Self-Validating System

Standard UV-Vis spectroscopy is fundamentally flawed for quantifying N4-cyclopropylcyclohexane-1,4-diamine because aliphatic amines lack a conjugated π-system. Therefore, we must utilize High-Performance Liquid Chromatography coupled with Charged Aerosol Detection (HPLC-CAD) . CAD provides a uniform response independent of optical properties, ensuring high trustworthiness in our quantitative data.

Furthermore, to ensure we are measuring thermodynamic (equilibrium) solubility rather than kinetic solubility, the protocol incorporates a 48-hour equilibration period and solid-state verification.

Protocol 1: Thermodynamic Solubility Determination via HPLC-CAD

Step 1: Sample Preparation & Equilibration

• Add 50 mg of N4-cyclopropylcyclohexane-1,4-diamine (bis-TFA salt) to a 2 mL glass HPLC vial.

• Dispense 500 µL of the target polar organic solvent (e.g., Methanol) into the vial.

• Causality Check: Ensure a visible suspension remains. If the solid completely dissolves, the system is not saturated; add an additional 50 mg of API.

• Seal the vial and agitate on a thermoshaker at 25°C ± 0.1°C at 500 rpm for 48 hours.

Step 2: Phase Separation & Solid-State Verification

• Centrifuge the suspension at 10,000 x g for 15 minutes to pellet the undissolved solid.

• Carefully extract 100 µL of the supernatant and filter it through a 0.2 µm PTFE syringe filter. Self-Validation: PTFE is chosen because it does not bind aliphatic amines, preventing artificial concentration drops.

• Recover the residual solid pellet and analyze via X-Ray Powder Diffraction (XRPD). Causality Check: This ensures the solvent did not induce a polymorphic transition or solvate formation during the 48-hour equilibration, which would alter the apparent solubility.

Step 3: HPLC-CAD Analysis

• Dilute the filtered supernatant 1:100 in the mobile phase (e.g., 0.1% TFA in Water/Acetonitrile) to fall within the linear dynamic range of the CAD detector.

• Inject 5 µL onto a C18 column (e.g., Waters XBridge, designed to handle basic compounds without peak tailing).

• Quantify the concentration against a multi-point calibration curve generated from a certified reference standard.

Step-by-step workflow for thermodynamic solubility determination using HPLC-CAD.

Application in Drug Development: Solid Dispersions

The solubility profile of this diamine and its downstream derivatives is heavily exploited in the formulation of Amorphous Solid Dispersions (ASDs) for Bcl-2 inhibitors 2. Because the final active pharmaceutical ingredients (APIs) are often highly lipophilic and poorly water-soluble (BCS Class II or IV), they are co-dissolved with a polymeric carrier (e.g., copovidone) and a surfactant in a binary solvent system.

A common industrial approach utilizes a DCM/Methanol co-solvent system. As demonstrated in our solubility table, DCM provides excellent solvating power for the lipophilic core of the free base and the polymer, while Methanol ensures the dissolution of any localized polar or salt-like domains. The solvent is subsequently removed via spray drying or melt-extrusion, trapping the compound in an essentially non-crystalline, highly bioavailable matrix 1.

Conclusion

Mastering the solubility profile of N4-cyclopropylcyclohexane-1,4-diamine requires a deep understanding of its acid-base chemistry and the dielectric properties of the chosen solvents. By utilizing advanced detection methods like CAD and adhering to strict thermodynamic equilibration protocols, development scientists can confidently select solvent systems that maximize synthetic yield and enable the successful formulation of life-saving oncology therapeutics.

References

• US10213433B2 - Solid dispersions containing an apoptosis-inducing agent - Google Patents.
• US20150148331A1 - Melt-extruded solid dispersions containing an apoptosis-inducing agent - Google Patents.
• cyclohexane-1,4-diamine 3114-70-3 wiki - Guidechem.
• N4-cyclopropylcyclohexane-1,4-diamine - EvitaChem.

Sources

• 1. US10213433B2 - Solid dispersions containing an apoptosis-inducing agent - Google Patents [patents.google.com]
• 2. US20150148331A1 - Melt-extruded solid dispersions containing an apoptosis-inducing agent - Google Patents [patents.google.com]
• 3. evitachem.com [evitachem.com]
• 4. Page loading... [wap.guidechem.com]

The Strategic Role of N4-Cyclopropylcyclohexane-1,4-diamine in the Synthesis of BH3 Mimetics

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Introduction: The Evolution of Bcl-2 Inhibition

The evasion of apoptosis is a hallmark of cancer, frequently driven by the overexpression of anti-apoptotic B-cell lymphoma 2 (Bcl-2) family proteins. In malignancies such as Chronic Lymphocytic Leukemia (CLL) and Non-Hodgkin's Lymphoma, Bcl-2 sequesters pro-apoptotic proteins (Bax/Bak), preventing programmed cell death[1]. The development of BH3 mimetics—small molecules that competitively bind to the hydrophobic groove of Bcl-2—has revolutionized targeted oncology.

During the structural optimization of first-generation inhibitors (e.g., Navitoclax) to highly selective second-generation agents (e.g., Venetoclax analogs), the incorporation of conformationally restricted diamine linkers became a critical design strategy. N4-cyclopropylcyclohexane-1,4-diamine (also referred to as cis-N1-cyclopropylcyclohexane-1,4-diamine) emerged as a highly specific building block[2]. Its unique architecture provides the precise vector mapping required to navigate the P2 binding pocket of the Bcl-2 protein, maximizing target affinity while minimizing off-target interactions.

Fig 1: Mechanism of Bcl-2 inhibition by BH3 mimetics leading to Bax/Bak-mediated apoptosis.

Mechanistic Rationale in Organic Synthesis

The utility of N4-cyclopropylcyclohexane-1,4-diamine in organic synthesis lies in its bifunctional nature and its stereochemistry. As an intermediate, it acts as a regioselective linchpin connecting the lipophilic tail of a BH3 mimetic to its core aromatic scaffold[3].

Stereochemical Significance (Cis vs. Trans)

The cis-configuration is paramount. In the cis-isomer, the 1,4-substituents on the cyclohexane ring adopt an axial-equatorial relationship in the lowest-energy chair conformation. This specific geometry projects the cyclopropylamino group directly into the hydrophobic P2 pocket of the Bcl-2 protein, while the primary amine extends outward to form a sulfonamide or benzamide linkage with the rest of the drug molecule[1].

Regioselectivity in Coupling (SNAr)

The molecule possesses two nucleophilic centers: a primary amine and a secondary (cyclopropyl-substituted) amine. The steric bulk of the cyclopropyl group dampens the nucleophilicity of the secondary amine. This inherent steric differentiation allows for highly regioselective Nucleophilic Aromatic Substitution (SNAr) reactions without the need for orthogonal protecting groups on the final diamine[2]. The primary amine exclusively attacks electrophilic aromatic systems (such as 4-fluoro-3-nitrobenzenesulfonamides).

Synthetic Workflow & Step-by-Step Methodologies

The synthesis of the active N4-cyclopropylcyclohexane-1,4-diamine building block is achieved via a three-step self-validating protocol: Reductive Amination, Boc-Deprotection, and SNAr Coupling[2].

Fig 2: Three-step synthetic workflow for integrating N4-cyclopropylcyclohexane-1,4-diamine.

Protocol 1: Reductive Amination (Formation of the Secondary Amine)

Objective: Synthesize cis-tert-butyl-4-(cyclopropylamino)cyclohexylcarbamate. Causality: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over Sodium borohydride (NaBH₄) because it is a milder reducing agent. It selectively reduces the transient iminium ion without prematurely reducing the starting ketone[4]. Acetic acid (AcOH) acts as a catalyst to accelerate imine formation.

• Initiation: Dissolve tert-butyl 4-oxocyclohexylcarbamate (1.0 eq) and cyclopropylamine (1.2 eq) in 1,2-dichloroethane (DCE).

• Catalysis: Add glacial acetic acid (1.0 eq) dropwise. Stir the mixture at room temperature for 30 minutes to ensure complete imine formation.

• Reduction: Cool the reaction vessel to 0 °C. Portion-wise, add NaBH(OAc)₃ (1.5 eq) to control the exothermic hydride transfer[4].

• Propagation: Allow the reaction to warm to room temperature and stir for 16 hours.

• Workup & Validation: Quench with 1N NaOH to free-base the newly formed amine. Extract with Dichloromethane (DCM). The crude mixture will contain both cis and trans isomers.

• Purification: Separate the cis isomer via flash column chromatography (silica gel, gradient elution with 50%-100% acetone in hexanes or DCM/MeOH)[2].

Protocol 2: Boc Deprotection

Objective: Yield cis-N1-cyclopropylcyclohexane-1,4-diamine bis(2,2,2-trifluoroacetate). Causality: Trifluoroacetic acid (TFA) provides the necessary acidic environment to cleave the tert-butyloxycarbonyl (Boc) protecting group, generating a stable bis-TFA salt that prevents oxidative degradation of the free diamine[1].

• Initiation: Dissolve the purified cis-tert-butyl-4-(cyclopropylamino)cyclohexylcarbamate in anhydrous DCM.

• Cleavage: Add TFA (10-20 eq) dropwise at 0 °C.

• Completion: Stir at room temperature for 2-4 hours. Monitor disappearance of starting material via TLC (Ninhydrin stain).

• Isolation: Concentrate under reduced pressure. Triturate the resulting oil with diethyl ether to precipitate the bis-TFA salt as a crystalline solid[1].

Protocol 3: Regioselective SNAr Coupling

Objective: Attach the diamine to the Bcl-2 inhibitor core. Causality: N,N-Diisopropylethylamine (DIPEA) is used as a non-nucleophilic base to neutralize the TFA salts and scavenge the HF byproduct. The primary amine attacks the fluorobenzene ring exclusively due to the steric shielding of the cyclopropyl group on the secondary amine[2].

• Initiation: Suspend the bis-TFA salt (1.1 eq) and the 4-fluoro-3-nitrobenzenesulfonamide derivative (1.0 eq) in N,N-Dimethylformamide (DMF).

• Activation: Add DIPEA (4.0 eq) to free-base the diamine in situ.

• Coupling: Heat the mixture to 60 °C for 12 hours.

• Isolation: Pour into ice water to precipitate the coupled product. Filter and purify via reverse-phase HPLC (gradient: 40-55% acetonitrile in 0.1% aqueous TFA)[2].

Quantitative Data Summaries

Table 1: Reaction Parameters and Expected Yields for Diamine Integration

Synthetic Step	Key Reagents	Temp (°C)	Time (h)	Regio/Stereo Selectivity	Expected Yield
Reductive Amination	NaBH(OAc)₃, AcOH, DCE	0 → 25	16	Cis > Trans (Chromatography req.)	65 - 75%
Boc Deprotection	TFA, DCM	0 → 25	3	N/A	> 95%
SNAr Coupling	DIPEA, DMF	60	12	100% Primary Amine Attack	70 - 85%

Table 2: Physicochemical Properties of the Intermediate[5]

Property	Value / Description
Chemical Name	N4-cyclopropylcyclohexane-1,4-diamine
Molecular Formula	C₉H₁₈N₂
Molecular Weight	154.25 g/mol (Free base)
Appearance	Viscous oil (Free base) / White solid (bis-TFA salt)
Solubility	Soluble in DCM, DMF, DMSO, and Methanol
Application Category	Pharmaceutical Intermediate / Building Block

Conclusion

The integration of N4-cyclopropylcyclohexane-1,4-diamine into organic synthesis workflows represents a masterclass in rational drug design. By leveraging the steric bulk of the cyclopropyl group and the conformational rigidity of the cyclohexane ring, medicinal chemists can achieve highly regioselective couplings while simultaneously satisfying the rigid spatial requirements of the Bcl-2 P2 binding pocket. Strict adherence to the stereoselective reductive amination and controlled SNAr protocols outlined in this guide ensures high-fidelity synthesis of potent apoptosis-inducing agents.

References

• [1] AbbVie Inc. US10213433B2 - Solid dispersions containing an apoptosis-inducing agent. Google Patents. Available at:

• [4] Oryzon Genomics S.A. US9469597B2 - (Hetero)aryl cyclopropylamine compounds as LSD1 inhibitors. Google Patents. Available at:

• [2] AbbVie Inc. US20150148331A1 - Melt-extruded solid dispersions containing an apoptosis-inducing agent. Google Patents. Available at:

• [3] AbbVie Bahamas Ltd. EP2576546B1 - Apoptosis-inducing agents for the treatment of cancer and immune and autoimmune diseases. European Patent Office / Googleapis. Available at:[Link]

Sources

• 1. US10213433B2 - Solid dispersions containing an apoptosis-inducing agent - Google Patents [patents.google.com]
• 2. US20150148331A1 - Melt-extruded solid dispersions containing an apoptosis-inducing agent - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. US9469597B2 - (Hetero)aryl cyclopropylamine compounds as LSD1 inhibitors - Google Patents [patents.google.com]

Crystallographic Data and X-Ray Diffraction of N4-Cyclopropylcyclohexane-1,4-diamine: A Structural Whitepaper

Executive Summary

N4-cyclopropylcyclohexane-1,4-diamine is a highly versatile alicyclic diamine building block, frequently classified as a 1[1]. The structural elucidation of this compound via Single-Crystal X-ray Diffraction (SCXRD) presents unique crystallographic challenges. These stem primarily from the conformational flexibility of the cyclohexane ring, the potential for cis/trans isomerism, and the steric dynamics of the N-linked cyclopropyl moiety.

This whitepaper provides an in-depth technical guide to the crystallization, diffraction analysis, and structural refinement of N4-cyclopropylcyclohexane-1,4-diamine and its derivatives. By establishing self-validating protocols, we aim to equip drug development professionals with the mechanistic understanding required to isolate and characterize these flexible pharmacophores.

Structural Dynamics & Causality in Experimental Design

The Challenge of Conformational Entropy

Free alicyclic diamines often present as waxy solids or viscous liquids at room temperature due to low lattice energies and high conformational entropy. The central cyclohexane-1,4-diamine core typically adopts a2 to minimize 1,3-diaxial steric clashes[2]. However, the introduction of the N4-cyclopropyl group introduces rotational freedom around the C(cyclohexyl)–N and N–C(cyclopropyl) bonds.

Causality in Crystallization: To obtain diffraction-quality crystals, this conformational flexibility must be thermodynamically restricted. This is achieved through two primary mechanisms:

• Protonation (Salt Formation): Converting the diamine to a diammonium salt (e.g., dichloride or triflate) enforces a rigid three-dimensional supramolecular network driven by strong N⁺–H···Cl⁻ hydrogen bonds.

• Co-crystallization: Utilizing Lewis acids such as 4-nitrophenylacetic acid or 3,5-dinitrobenzoic acid facilitates the formation of 3 via predictable N–H···O hydrogen bonding motifs[3].

Comparative Structural Properties

The following table summarizes the quantitative and qualitative differences between the free base and the stabilized salt forms, dictating the necessity of derivatization prior to SCXRD.

Property	Free Base (N4-cyclopropyl derivative)	Diammonium Salt (e.g., Dichloride)
Physical State at 298 K	Viscous liquid / Waxy solid	Crystalline solid
Hydrogen Bonding Network	Weak, transient N-H···N interactions	Strong, rigid N⁺-H···Cl⁻ 3D network
Cyclohexane Conformation	Dynamic chair-chair interconversion	Locked chair conformation (equatorial)
Crystallization Propensity	Extremely Low	High (via vapor diffusion)
Typical B-factors (100 K)	> 5.0 Ų (highly disordered)	1.5 – 2.5 Ų (well-ordered)

Experimental Protocols: Crystallization and SCXRD Workflow

To successfully execute 4 on these systems[4], researchers must employ rigorous, self-validating methodologies.

Protocol 1: Preparation of N4-cyclopropylcyclohexane-1,4-diammonium dichloride

• Dissolution: Dissolve 1.0 mmol of N4-cyclopropylcyclohexane-1,4-diamine in 5.0 mL of anhydrous ethanol under an inert argon atmosphere to prevent premature atmospheric CO₂ absorption (which can form unwanted carbamate salts).

• Protonation: Dropwise add 2.2 equivalents of 2.0 M HCl in diethyl ether at 0 °C. Causality: The low temperature prevents exothermic degradation and limits the formation of kinetic polymorphs.

• Precipitation & Isolation: Isolate the resulting white precipitate via vacuum filtration and wash with 10 mL of cold diethyl ether to remove unreacted free base.

• Crystal Growth (Vapor Diffusion): Dissolve 20 mg of the diammonium salt in a minimum volume of methanol (approx. 0.5 mL) in a 1-dram vial. Place this open vial inside a larger 20 mL scintillation vial containing 3 mL of acetone (antisolvent). Seal the outer vial and allow vapor diffusion to proceed at 4 °C for 7–14 days until prismatic single crystals form.

Workflow for the crystallization of alicyclic diamines to restrict conformational flexibility.

Protocol 2: SCXRD Data Collection and Processing

• Mounting: Select a suitable single crystal (approx. 0.2 × 0.2 × 0.1 mm) under a polarizing microscope. Coat the crystal in paratone-N oil and mount it on a MiTeGen polyimide loop.

• Cryocooling: Rapidly transfer the mounted crystal to the goniometer cold stream set to 100 K. Causality: Flash-cooling to 100 K is critical to freeze the dynamic libration of the cyclopropyl ring and reduce thermal displacement parameters, preventing the smearing of electron density.

• Data Acquisition: Collect diffraction data using a diffractometer equipped with a microfocus Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) radiation source and a CMOS area detector. Ensure a high redundancy (multiplicity > 4) to accurately model potential disorder.

• Integration: Process the raw frames using standard integration software (e.g., APEX4 or CrysAlisPro), applying multi-scan empirical absorption corrections.

Expected Crystallographic Parameters

Based on the structural behavior of homologous 2[2], the following table outlines the anticipated crystallographic parameters for a structurally ordered trans-N4-cyclopropylcyclohexane-1,4-diammonium dichloride salt.

Crystallographic Parameter	Value / Description
Chemical Formula	C9H20N2 • 2HCl
Formula Weight	227.18 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Unit Cell Dimensions (Est.)	a = 6.25 Å, b = 11.40 Å, c = 8.75 Å, β = 98.5°
Volume	~616.5 ų
Z (Molecules/Unit Cell)	2 (Molecule lies on a crystallographic inversion center)
Density (calculated)	1.224 g/cm³
Absorption Coefficient (μ)	0.45 mm⁻¹
Final R indices [I > 2σ(I)]	R1 ≈ 0.0350, wR2 ≈ 0.0890

Structural Refinement and Disorder Modeling

The structure is typically solved using dual-space or direct methods (e.g., SHELXT) and refined by full-matrix least-squares on F² using SHELXL.

Handling Cyclopropyl Disorder: Even at 100 K, the N4-cyclopropyl group often exhibits positional disorder, manifesting as elongated, non-positive definite (NPD) electron density peaks in the Fourier difference map. Self-Validating Resolution:

• Identify the residual Q-peaks around the cyclopropyl moiety.

• Model the cyclopropyl carbon atoms over two discrete positions using the PART instruction (e.g., split occupancies of 0.60 for PART 1 and 0.40 for PART 2).

• Apply appropriate geometric restraints (SADI, DFIX) to maintain idealized C–C bond lengths (1.51 Å) within the three-membered ring.

• Utilize rigid-bond restraints (DELU, SIMU) for the anisotropic displacement parameters to ensure physical realism of the thermal ellipsoids.

Step-by-step X-ray diffraction data processing and disorder modeling workflow.

References

• Title: N-[(3-methylthiophen-2-yl)methyl]-2-phenoxy-N-(tetrahydrofuran-2-ylmethyl)acetamide (EvitaChem Catalog)
• Title: Crystal structure of N,N′-bis(pyridin-3-ylmethyl)
• Title: Molecular Cocrystals of Carboxylic Acids. XXVIII. Nitro-Substituted Carboxylic Acids with Lewis Bases: the Crystal Structures of the Adducts of 3,5-Dinitrobenzoic Acid with N-Methylaniline (1 : 1), (4-Nitrophenyl)acetic Acid with Cyclohexane-1,4-diamine (2 : 1)
• Source: acs.

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. connectsci.au [connectsci.au]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for N4-cyclopropylcyclohexane-1,4-diamine in Advanced Polymer Synthesis

Introduction: A Novel Monomer for High-Performance Polymers

In the continuous pursuit of advanced polymeric materials with superior performance characteristics, the design and synthesis of novel monomers are of paramount importance. N4-cyclopropylcyclohexane-1,4-diamine emerges as a promising, yet underexplored, building block for the next generation of high-performance polymers. This unique diamine combines the rigid and thermally stable cyclohexane core, a known constituent of robust polymers, with a sterically demanding and reactive cyclopropyl group. The highly strained three-membered ring of the cyclopropyl substituent is anticipated to impart unique stereochemical constraints and reactivity, potentially leading to polymers with exceptional mechanical strength, thermal stability, and novel functionalities.[1]

The incorporation of cycloaliphatic diamines, such as 1,4-diaminocyclohexane, is a well-established strategy for enhancing the thermal and mechanical properties of polyamides and polyimides.[2][3][4] The non-aromatic nature of the cyclohexane ring can lead to improved processability compared to fully aromatic polymers.[2] This application note provides a prospective guide for researchers and scientists on the potential applications of N4-cyclopropylcyclohexane-1,4-diamine in polymer chemistry, complete with detailed, scientifically-grounded, albeit hypothetical, protocols for the synthesis and characterization of novel polyamides.

Hypothesized Applications in Polymer Chemistry

The unique molecular architecture of N4-cyclopropylcyclohexane-1,4-diamine suggests its utility in several areas of polymer science:

• High-Performance Polyamides: The condensation of this diamine with various dicarboxylic acids is expected to yield polyamides with a combination of high glass transition temperatures (Tg), excellent thermal stability, and enhanced mechanical properties. The bulky cyclopropyl group may disrupt chain packing, leading to amorphous or semi-crystalline polymers with tailored solubility and processing characteristics.

• Specialty Polyimides: As a diamine monomer, N4-cyclopropylcyclohexane-1,4-diamine can be employed in the synthesis of polyimides, a class of polymers renowned for their outstanding thermal and chemical resistance.[5] The introduction of the cyclopropyl moiety could lead to polyimides with modified dielectric properties and gas permeability.

• Epoxy Resin Curing Agents: The two amine functionalities make this molecule a candidate as a curing agent for epoxy resins. The rigidity of the cyclohexane ring and the presence of the cyclopropyl group could lead to thermosets with high crosslink densities, resulting in materials with superior hardness and thermal resistance.[6]

Data Presentation: Predicted Properties of a Novel Polyamide

The following table presents a hypothetical comparison of the predicted properties of a polyamide synthesized from N4-cyclopropylcyclohexane-1,4-diamine and terephthaloyl chloride (a hypothetical PA-cPr) with a known polyamide derived from trans-1,4-diaminocyclohexane and terephthalic acid. This data is predictive and intended to guide experimental design.

Property	Polyamide from trans-1,4-diaminocyclohexane & Terephthalic Acid	Predicted Properties of PA-cPr (from N4-cyclopropylcyclohexane-1,4-diamine & Terephthaloyl Chloride)	Rationale for Prediction
Glass Transition Temp. (Tg)	~290 °C	> 300 °C	The bulky cyclopropyl group is expected to restrict chain mobility, increasing Tg.
Melting Temperature (Tm)	~345 °C	Potentially lower or less defined	The disruption of chain packing by the cyclopropyl group may lead to lower crystallinity.
Tensile Modulus	High	Very High	The rigid cyclohexane core and the strained cyclopropyl ring are anticipated to contribute to a higher modulus.
Solubility	Limited to strong acids	Potentially improved in organic solvents	The less regular polymer chain structure may enhance solubility.

Experimental Protocols

Protocol 1: Synthesis of a Novel Polyamide via Low-Temperature Solution Polycondensation

This protocol describes the synthesis of a polyamide from N4-cyclopropylcyclohexane-1,4-diamine and terephthaloyl chloride.

Materials:

• N4-cyclopropylcyclohexane-1,4-diamine (Monomer A)

• Terephthaloyl chloride (Monomer B)

• N,N-Dimethylacetamide (DMAc) (anhydrous)

• Pyridine (anhydrous, as an acid scavenger)

• Methanol

• Nitrogen gas (high purity)

Equipment:

• Three-neck round-bottom flask with a mechanical stirrer, nitrogen inlet, and a dropping funnel

• Low-temperature bath (e.g., ice-water or dry ice/acetone)

• Standard laboratory glassware

Procedure:

• Monomer A Solution Preparation: In the three-neck flask, dissolve a precise amount of N4-cyclopropylcyclohexane-1,4-diamine in anhydrous DMAc under a nitrogen atmosphere. Add an equimolar amount of anhydrous pyridine to the solution. Cool the flask to 0 °C using a low-temperature bath.

• Monomer B Solution Preparation: In a separate flask, dissolve an equimolar amount of terephthaloyl chloride in anhydrous DMAc.

• Polymerization: Slowly add the terephthaloyl chloride solution to the stirred diamine solution via the dropping funnel over a period of 30-60 minutes. Maintain the temperature at 0 °C. A significant increase in viscosity should be observed as the polymerization proceeds.

• Reaction Completion: After the addition is complete, allow the reaction to stir at 0 °C for another 2-3 hours, and then let it warm to room temperature and stir for an additional 12-24 hours to ensure a high molecular weight is achieved.

• Polymer Precipitation and Purification: Pour the viscous polymer solution into a large volume of methanol with vigorous stirring to precipitate the polyamide.

• Collect the fibrous polymer precipitate by filtration.

• Wash the polymer thoroughly with hot water and then with methanol to remove any unreacted monomers, pyridine hydrochloride, and residual solvent.

• Dry the purified polyamide in a vacuum oven at 80-100 °C until a constant weight is obtained.

Causality Behind Experimental Choices:

• Low Temperature: The reaction is conducted at low temperatures to minimize side reactions and to control the highly exothermic reaction between the amine and the acid chloride, allowing for the formation of high molecular weight polymer.

• Anhydrous Conditions: Acid chlorides are highly reactive towards water. The presence of moisture would hydrolyze the terephthaloyl chloride, preventing polymerization.

• Acid Scavenger: Pyridine is used to neutralize the hydrochloric acid (HCl) byproduct of the condensation reaction. This prevents the protonation of the amine groups on the diamine monomer, which would render them unreactive.

• Methanol Precipitation: Methanol is a non-solvent for the polyamide but is a good solvent for the unreacted monomers and byproducts, allowing for effective purification.

Protocol 2: Polymer Characterization

1. Structural Characterization:

• FTIR Spectroscopy: Confirm the formation of the amide linkage by the presence of characteristic C=O stretching (~1650 cm⁻¹) and N-H stretching (~3300 cm⁻¹) bands.

• NMR Spectroscopy (¹H and ¹³C): Dissolve the polymer in a suitable deuterated solvent (e.g., DMSO-d₆ or H₂SO₄-d₂) to confirm the polymer structure and the incorporation of both monomers.

2. Molecular Weight Determination:

• Gel Permeation Chromatography (GPC): Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the polymer using a suitable solvent system (e.g., DMAc with LiCl).

3. Thermal Properties Analysis:

• Thermogravimetric Analysis (TGA): Evaluate the thermal stability of the polyamide by determining the decomposition temperature under a nitrogen atmosphere.

• Differential Scanning Calorimetry (DSC): Determine the glass transition temperature (Tg) and melting temperature (Tm) of the polymer.

Visualization of Experimental Workflow

Caption: Workflow for the synthesis and characterization of a novel polyamide.

Trustworthiness and Self-Validation

The protocols provided are designed to be self-validating. The successful synthesis of a high molecular weight polymer, as determined by GPC, validates the polymerization conditions. The structural confirmation via FTIR and NMR spectroscopy ensures that the desired polyamide has been formed. Finally, the thermal characterization by TGA and DSC provides the critical data to evaluate the performance of the new material and to compare it against the initial hypotheses.

References

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• 3

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• 10. US4486603A - Preparation of trans cyclohexane 1,4-diamine - Google Patents [patents.google.com]
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Application Note: A Robust, Validated HPLC Method for the Quantification of N4-cyclopropylcyclohexane-1,4-diamine

Abstract

This application note describes the development and subsequent validation of a sensitive and specific reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of N4-cyclopropylcyclohexane-1,4-diamine. Due to the analyte's lack of a native chromophore and its polar nature, a pre-column derivatization strategy using 1-Naphthyl isothiocyanate (NITC) was employed to enable UV detection. The method was validated in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines, demonstrating its suitability for use in quality control and drug development environments.[1][2][3]

Introduction: The Analytical Challenge

N4-cyclopropylcyclohexane-1,4-diamine is a polar aliphatic diamine. The analysis of such compounds by HPLC presents two primary challenges:

• Poor Retention: The high polarity of the analyte makes it difficult to retain on traditional nonpolar reversed-phase columns (e.g., C18), often leading to elution near the solvent front.[4][5]

• Lack of UV Absorbance: The molecule does not possess a suitable chromophore, rendering direct UV detection insensitive and impractical for quantitative analysis.[6]

To overcome these challenges, a strategy involving pre-column derivatization was chosen. This approach modifies the analyte to append a UV-active moiety, which concurrently increases its hydrophobicity, thereby improving chromatographic retention and enabling sensitive UV detection.[7][8][9] 1-Naphthyl isothiocyanate (NITC) was selected as the derivatizing agent due to its efficient reaction with primary and secondary amines to form a thiourea derivative with a strong chromophore.

Method Development Strategy

The development of this method was a systematic process aimed at achieving a sensitive, specific, and robust separation. The causality behind our experimental choices is detailed below.

The Rationale for Derivatization

Direct analysis of N4-cyclopropylcyclohexane-1,4-diamine was deemed unfeasible for routine UV-based quantification. Alternative techniques were considered:

• Hydrophilic Interaction Liquid Chromatography (HILIC): While effective for retaining polar compounds[10][11][12][13], HILIC methods can sometimes suffer from longer equilibration times and sensitivity to mobile phase composition.

• Ion-Pairing Chromatography: This technique can improve the retention of charged amines.[14][15][16][17][18] However, ion-pairing reagents can be difficult to remove from the column and are often incompatible with mass spectrometry.[5]

Pre-column derivatization with NITC offered a superior solution by directly addressing both the detection and retention issues, converting the polar, non-UV active amine into a less polar, UV-active derivative suitable for standard RP-HPLC.[9]

Optimization of Chromatographic Conditions

A systematic approach was taken to optimize the separation of the derivatized analyte from the derivatizing agent and any potential impurities.

• Column Selection: A C18 stationary phase was chosen as it provides excellent hydrophobic retention for the derivatized analyte.[19] A column with dimensions of 4.6 x 150 mm and a 5 µm particle size was selected to provide a good balance between resolution and analysis time.

• Mobile Phase: A gradient elution was selected to ensure adequate separation and a reasonable run time.

  • Mobile Phase A (Aqueous): An acidic phosphate buffer (pH 3.0) was chosen to control the ionization of any residual silanol groups on the stationary phase, thereby improving peak shape.[19]

  • Mobile Phase B (Organic): Acetonitrile was selected as the organic modifier due to its low viscosity and UV transparency.

• Detection Wavelength: The derivatized analyte exhibited a strong UV absorbance maximum at 220 nm, which was selected for quantification to ensure high sensitivity.

• Flow Rate and Temperature: A flow rate of 1.0 mL/min and a column temperature of 30°C were found to provide optimal efficiency and backpressure.

The overall method development workflow is illustrated in the diagram below.

Caption: Workflow for HPLC Method Development.

Final Optimized Method & Protocols

Instrumentation and Reagents

• Instrumentation: HPLC system with a gradient pump, autosampler, column thermostat, and UV/Vis or PDA detector.

• Chemicals:

  • N4-cyclopropylcyclohexane-1,4-diamine Reference Standard (>99.5%)

  • 1-Naphthyl isothiocyanate (NITC) (>98%)

  • Acetonitrile (HPLC Grade)

  • Potassium Dihydrogen Phosphate (KH₂PO₄, Analytical Grade)

  • Orthophosphoric Acid (Analytical Grade)

  • Water (HPLC Grade)

Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	20 mM KH₂PO₄, pH adjusted to 3.0 with H₃PO₄
Mobile Phase B	Acetonitrile
Gradient	0-15 min: 40-70% B; 15-16 min: 70-40% B; 16-20 min: 40% B
Flow Rate	1.0 mL/min
Column Temp.	30°C
Detection	UV at 220 nm
Injection Vol.	10 µL

Protocol: Standard and Sample Preparation

1. Derivatization Reagent (1 mg/mL NITC):

• Accurately weigh 10 mg of NITC into a 10 mL volumetric flask.

• Dissolve and dilute to volume with Acetonitrile.

2. Standard Stock Solution (500 µg/mL):

• Accurately weigh ~25 mg of N4-cyclopropylcyclohexane-1,4-diamine reference standard into a 50 mL volumetric flask.

• Dissolve and dilute to volume with Acetonitrile.

3. Working Standard Solution (50 µg/mL):

• Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask.

• Add 5.0 mL of the Derivatization Reagent.

• Vortex and allow to react for 30 minutes at room temperature.

• Dilute to volume with Acetonitrile.

4. Sample Solution (approx. 50 µg/mL):

• Prepare a 500 µg/mL solution of the sample material in Acetonitrile.

• Derivatize 5.0 mL of this solution in the same manner as the Working Standard.

Method Validation

The developed method was validated according to ICH Q2(R2) guidelines to demonstrate its fitness for purpose.[1][2] The validation parameters assessed were specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantitation (LOQ), and robustness.

Caption: Overview of Method Validation Parameters.

System Suitability

System suitability tests are integral to ensuring the chromatographic system is performing adequately.[20][21][22] The acceptance criteria were established based on replicate injections of the working standard solution.

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
%RSD of Peak Area	≤ 2.0% (for n=6 injections)

Specificity

Specificity was demonstrated by analyzing a blank (diluent), the derivatizing reagent, a placebo mixture, and a spiked sample. The chromatograms showed no interfering peaks at the retention time of the derivatized analyte, confirming the method's ability to assess the analyte unequivocally.

Linearity and Range

Linearity was evaluated by preparing and analyzing calibration standards at five concentration levels ranging from 50% to 150% of the nominal working concentration (25 to 75 µg/mL). The method was found to be linear over this range.

Parameter	Result
Concentration Range	25 - 75 µg/mL
Regression Equation	y = 45210x - 1580
Correlation Coefficient (r²)	> 0.999

Accuracy (Recovery)

Accuracy was determined by spiking a placebo mixture with the analyte at three concentration levels (80%, 100%, and 120% of the nominal concentration). Each level was prepared in triplicate. The mean recovery was within the acceptable limits.

Spike Level	Mean Recovery (%)	%RSD
80%	99.2%	0.8%
100%	100.5%	0.6%
120%	99.8%	0.7%

Precision

• Repeatability (Intra-day Precision): Six individual sample preparations were analyzed on the same day by the same analyst. The %RSD was well within the acceptance criteria.

• Intermediate Precision (Inter-day Ruggedness): The repeatability experiment was repeated on a different day by a different analyst using a different HPLC system.

Precision Type	%RSD of Assay Results
Repeatability	0.7%
Intermediate Precision	1.1%

LOD and LOQ

The Limit of Detection (LOD) and Limit of Quantitation (LOQ) were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD: 0.5 µg/mL

• LOQ: 1.5 µg/mL

Robustness

The robustness of the method was evaluated by intentionally varying key chromatographic parameters, including:

• Mobile phase pH (± 0.2 units)

• Column temperature (± 5°C)

• Flow rate (± 0.1 mL/min)

In all varied conditions, the system suitability criteria were met, and the assay results were not significantly affected, demonstrating the method's robustness.

Conclusion

A specific, linear, accurate, precise, and robust RP-HPLC method for the quantitative analysis of N4-cyclopropylcyclohexane-1,4-diamine has been successfully developed and validated. The pre-column derivatization strategy effectively overcomes the challenges of poor retention and lack of UV absorbance inherent to the analyte. This method is fit for its intended purpose and can be confidently implemented in regulated environments for quality control and stability testing.

References

• 〈621〉CHROMATOGRAPHY - US Pharmacopeia (USP) . Available at: [Link]

• Q2(R2) Validation of Analytical Procedures (March 2024) . U.S. Food and Drug Administration (FDA). Available at: [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics (July 2015) . U.S. Food and Drug Administration (FDA). Available at: [Link]

• USP-NF 〈621〉 Chromatography . Available at: [Link]

• FDA Guidance on Analytical Method Validation . Available at: [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation . Available at: [Link]

• Understanding the Latest Revisions to USP <621> . Agilent. Available at: [Link]

• Q2(R2) Validation of Analytical Procedures . U.S. Food and Drug Administration (FDA). Available at: [Link]

• 〈621〉 CHROMATOGRAPHY . U.S. Pharmacopeia (USP). Available at: [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology . European Chemicals Agency (ECA). Available at: [Link]

• Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome . ACS Publications. Available at: [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques . Waters Corporation. Available at: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry . U.S. Food and Drug Administration (FDA). Available at: [Link]

• Are You Sure You Understand USP <621>? . Chromatography Online. Available at: [Link]

• ICH HARMONISED TRIPARTITE GUIDELINE - VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1) . International Council for Harmonisation (ICH). Available at: [Link]

• Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers . Taylor & Francis Online. Available at: [Link]

• ICH Q2 Analytical Method Validation . Slideshare. Available at: [Link]

• HPLC Analysis of Very Polar Compounds in Bioanalysis . LCGC International. Available at: [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology . European Medicines Agency (EMA). Available at: [Link]

• Ion-pairing chromatography and amine derivatization provide complementary approaches for the targeted UPLC-MS analysis of the polar metabolome . ChemRxiv. Available at: [Link]

• THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES . Hichrom. Available at: [Link]

• The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages . PMC. Available at: [Link]

• Optimized derivatization of biogenic amines in cephalopods for HPLC-UV detection . Separation Science Online. Available at: [Link]

• Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool . Lab Manager. Available at: [Link]

• Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome . PubMed. Available at: [Link]

• Ion-pairing chromatography and amine derivatization provide com- plementary approaches for the targeted LC-MS analysis of the . SciSpace. Available at: [Link]

• Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition . ACS Publications. Available at: [Link]

• Development and validation of a HPLC method for determination of residual ethylenediamine in drug substances . ResearchGate. Available at: [Link]

• What can I use to purify polar reaction mixtures? . Biotage. Available at: [Link]

• HILIC HPLC Column . Phenomenex. Available at: [Link]

• A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals . MDPI. Available at: [Link]

• Development of analysis method for m-xylenediamine as aldehyde scavenger using HPLC–PDA . PMC. Available at: [Link]

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique . Springer. Available at: [Link]

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Application Note: Divergent Chemoselective Catalytic Amination of N4-Cyclopropylcyclohexane-1,4-Diamine

Introduction & Strategic Significance

In modern drug discovery, the architectural rigidity and vector projection of cyclohexane-based diamines make them highly sought-after pharmacophores. N4-cyclopropylcyclohexane-1,4-diamine is a uniquely valuable bifunctional building block. It features a sterically accessible primary amine at the C1 position and a hindered secondary amine (N-cyclopropyl) at the C4 position.

Functionalizing this diamine requires strict chemocontrol to avoid complex mixtures of mono- and di-alkylated/arylated products. This application note details robust, field-proven protocols for the selective catalytic amination of this substrate, leveraging advanced biaryl phosphine ligands and green "borrowing hydrogen" methodologies.

Mechanistic Rationale: Ligand-Controlled Chemoselectivity

Differentiating a primary amine from a secondary amine in palladium-catalyzed Buchwald-Hartwig aminations relies entirely on the steric and electronic microenvironment of the active catalyst[1].

• BrettPhos for Primary Amines: The biarylmonophosphine ligand BrettPhos exhibits exceptional selectivity for primary amines. Density Functional Theory (DFT) and kinetic studies reveal that for the Pd-BrettPhos system, oxidative addition is the rate-limiting step. The ligand's specific steric bulk creates a binding pocket that readily accommodates primary amines but physically blocks the coordination of bulkier secondary amines (like the N-cyclopropyl group), funneling the reaction exclusively toward the C1 position[2][3].

• RuPhos for Secondary Amines: Conversely, the RuPhos ligand accelerates the reductive elimination step, which is typically rate-limiting for bulky secondary amines. If the primary amine is transiently protected, RuPhos enables the efficient arylation of the hindered N-cyclopropyl group[3].

Figure 1: Divergent chemoselective functionalization pathways for the diamine.

Experimental Protocols

Protocol A: Chemoselective Monoarylation of the Primary Amine (Buchwald-Hartwig)

This protocol utilizes BrettPhos to achieve >40:1 selectivity for the primary amine over the N-cyclopropyl group.

Scientist's Insight (Causality): Sodium tert-butoxide (NaOtBu) is selected as the base because its pKa (~17) is perfectly tuned to deprotonate the Pd-bound amine complex without triggering undesired side-reactions (like base-mediated halide hydrolysis). Anhydrous toluene is critical to prevent the premature quenching of the Pd(0) active species.

Step-by-Step Procedure:

• Catalyst Activation: In an argon-filled glovebox, charge an oven-dried 20 mL Schlenk tube with Pd2(dba)3 (1.0 mol%, 0.01 equiv), BrettPhos (2.2 mol%, 0.022 equiv), and NaOtBu (1.2 equiv).

• Substrate Addition: Add the target aryl chloride (1.0 equiv) and N4-cyclopropylcyclohexane-1,4-diamine (1.1 equiv).

• Solvent Injection: Inject anhydrous, degassed toluene to achieve a 0.2 M concentration relative to the aryl chloride.

• Reaction & Self-Validation: Seal the tube, remove it from the glovebox, and stir at 80 °C for 4–6 hours.

  • Validation Checkpoint: A color shift from dark burgundy (precatalyst) to a clear golden yellow indicates successful formation of the active Pd(0) species. Monitor via LC-MS; the disappearance of the aryl chloride peak and the emergence of a single[M+H]+ mass corresponding to the monoarylated product confirms progression.

• Workup: Cool to room temperature, dilute with ethyl acetate (10 mL), and filter through a tightly packed pad of Celite to remove palladium black. Concentrate under reduced pressure.

• Purification: Purify via flash chromatography (DCM/MeOH gradient) to isolate the pure C1-arylated product.

Figure 2: Pd-catalyzed Buchwald-Hartwig amination cycle for diamine substrates.

Protocol B: Green Catalytic N-Alkylation via "Borrowing Hydrogen"

To alkylate the primary amine without relying on toxic alkyl halides, a hydrogen autotransfer methodology is employed using a primary alcohol and a heterogeneous Ag/Al2O3 catalyst[4].

Scientist's Insight (Causality): The catalyst temporarily dehydrogenates the alcohol to an aldehyde. The primary amine of the diamine condenses with the aldehyde to form an imine, which is subsequently hydrogenated by the metal-hydride intermediate. Cs2CO3 is used as a promoter because the large cesium cation loosely coordinates with the alcohol, facilitating the initial, rate-limiting dehydrogenation step on the silver surface. Water is the sole byproduct.

Step-by-Step Procedure:

• Setup: In a heavy-walled pressure tube, combine N4-cyclopropylcyclohexane-1,4-diamine (1.0 equiv), the primary alcohol (1.2 equiv), and the supported Ag/Al2O3 catalyst (2.5 wt% Ag, 5 mol% loading).

• Promoter Addition: Add Cs2CO3 (0.5 equiv) to facilitate the dehydrogenation step.

• Reaction & Self-Validation: Add toluene (0.5 M), seal the tube, and heat to 110 °C for 16 hours.

  • Validation Checkpoint: The intermediate imine can be observed by taking a 10 µL aliquot and analyzing it via ATR-IR spectroscopy (sharp C=N stretch at ~1650 cm⁻¹). The complete disappearance of this peak indicates successful reductive amination.

• Recovery: Centrifuge the mixture at 4000 rpm for 5 minutes to recover the heterogeneous Ag/Al2O3 catalyst (which can be washed with ethanol and reused for up to 4 cycles without significant loss of activity).

• Isolation: Evaporate the solvent and purify the N-alkylated diamine via reverse-phase HPLC.

Quantitative Data: Ligand Optimization & Selectivity

The following table summarizes the optimization of the Buchwald-Hartwig monoarylation (Protocol A) using 4-chlorotoluene as the model electrophile. The data clearly illustrates the necessity of BrettPhos for primary amine chemoselectivity.

Ligand	Catalyst Loading (Pd)	Conversion (%)	Selectivity (1° vs 2° amine)	Isolated Yield (%)
BrettPhos	1.0 mol%	>99%	>40:1	94%
XPhos	2.0 mol%	85%	15:1	76%
RuPhos	2.0 mol%	40%	2:1	31%
BINAP	5.0 mol%	20%	1:1 (Complex Mixture)	<15%

Table 1: Effect of phosphine ligands on the chemoselective arylation of N4-cyclopropylcyclohexane-1,4-diamine. BrettPhos demonstrates superior yield and near-perfect chemoselectivity for the primary amine.

References[1] Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews (ACS Publications).https://pubs.acs.org/doi/10.1021/acs.chemrev.1c00033[4] N-alkylation of amines with alcohols over alumina-entrapped Ag catalysts using the “borrowing hydrogen” methodology. Journal of Catalysis (ResearchGate).https://doi.org/10.1016/j.jcat.2012.05.004[2] A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides. Journal of the American Chemical Society.https://pubs.acs.org/doi/10.1021/ja8064562[3] Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. ACS Omega.https://pubs.acs.org/doi/10.1021/acsomega.0c01528

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Application Note: Scaling Up the Laboratory Production of N4-Cyclopropylcyclohexane-1,4-Diamine

Introduction and Rationale

N4-cyclopropylcyclohexane-1,4-diamine (also designated as N1-cyclopropylcyclohexane-1,4-diamine) is a highly valued aliphatic diamine building block. It is prominently featured in the synthesis of advanced active pharmaceutical ingredients (APIs), most notably in the development of apoptosis-inducing agents such as Bcl-2 family protein inhibitors used in oncology[1].

Transitioning the synthesis of this molecule from a discovery-scale (milligram) to a process-scale (multi-gram to kilogram) environment presents three distinct chemical engineering challenges:

• Stereocontrol: The biological efficacy of the downstream APIs strictly relies on the cis-isomer of the cyclohexane ring[2]. Reductive amination of 4-substituted cyclohexanones inherently risks generating a thermodynamic mixture of cis and trans isomers[3].

• Chemoselectivity: The diamine possesses two secondary/primary amine sites. A highly selective protection/deprotection strategy is required to prevent over-alkylation or polymerization.

• Purification: Discovery routes often rely on silica gel chromatography, which is economically and environmentally prohibitive at scale. The process must be driven by crystallization and salt formation.

This application note details a scalable, chromatography-free protocol utilizing tert-butyl (4-oxocyclohexyl)carbamate as the starting material, employing a highly diastereoselective reductive amination followed by a controlled Boc-deprotection sequence.

Process Workflow and Mechanistic Pathway

The synthesis is a two-step sequence designed to maximize the cis-diastereomer yield while ensuring self-purification through salt precipitation.

Fig 1: Scalable synthetic workflow for N4-cyclopropylcyclohexane-1,4-diamine dihydrochloride.

Optimization of Reductive Amination Conditions

The choice of reducing agent is the primary driver of stereoselectivity. Sodium cyanoborohydride (NaBH3CN) is commonly used in discovery chemistry but poses severe toxicity risks (HCN gas generation) and yields poor cis:trans ratios[3]. Sodium triacetoxyborohydride (STAB) is the superior choice for scale-up. The bulky nature of the triacetoxyborohydride anion forces an axial hydride attack on the intermediate iminium ion, pushing the cyclopropylamino group into the desired equatorial position (cis relative to the equatorial Boc-amine)[4].

Table 1: Evaluation of Reducing Agents for Scale-Up

Reducing Agent	Solvent System	Temp (°C)	Yield (%)	cis:trans Ratio	Scale-Up Viability & Safety Profile
NaBH3CN	MeOH / AcOH	25	65	1.2 : 1	Low: High toxicity risk; poor stereocontrol requires chromatography.
H2, Pd/C (10%)	EtOH	50	78	3 : 1	Moderate: Requires pressurized reactors; risk of over-reduction.
NaBH(OAc)3	DCE / AcOH	0 to 20	88	>9 : 1	High: Mild exotherm, excellent diastereoselectivity, safe handling.

Step-by-Step Experimental Protocols

Protocol A: Stereoselective Reductive Amination

Objective: Synthesize cis-tert-butyl (4-(cyclopropylamino)cyclohexyl)carbamate.

Causality & Design: Acetic acid (1.0 eq) is added to catalyze the formation of the iminium ion. Without mild acidification, the reaction stalls at the hemiaminal stage, leading to direct reduction of the ketone to the corresponding alcohol. Dichloroethane (DCE) is selected over dichloromethane (DCM) due to its higher boiling point, providing a wider safety margin for exothermic hydride additions.

Procedure:

• Reactor Preparation: Charge a 5 L jacketed glass reactor equipped with an overhead stirrer, internal thermometer, and nitrogen inlet with tert-butyl (4-oxocyclohexyl)carbamate (213.3 g, 1.0 mol, 1.0 eq) and DCE (2.0 L).

• Imine Formation: Add cyclopropylamine (68.5 g, 1.2 mol, 1.2 eq) in a single portion, followed by glacial acetic acid (60.0 g, 1.0 mol, 1.0 eq). Stir the mixture at 20 °C for 2 hours.

  • In-Process Control (IPC): Analyze by FTIR for the disappearance of the ketone carbonyl stretch (~1710 cm^-1^) and the appearance of the imine/iminium stretch (~1660 cm^-1^).

• Hydride Addition: Cool the reactor jacket to 0 °C. Once the internal temperature reaches <5 °C, begin portion-wise addition of Sodium triacetoxyborohydride (STAB) (318.0 g, 1.5 mol, 1.5 eq) over 90 minutes.

  • Safety Note: STAB addition is exothermic and releases trace hydrogen gas. Maintain internal temperature below 10 °C.

• Reaction Maturation: Warm the reactor to 20 °C and stir for 12 hours.

  • Self-Validation: Sample the reaction mixture, quench with 1N NaOH, and extract with EtOAc. Analyze the organic layer via HPLC-ELSD. The reaction is complete when the starting ketone is <1.0%.

• Workup & Isolation: Quench the reaction by slowly adding 1.0 M aqueous NaOH (1.5 L) while maintaining the temperature below 20 °C (breaks the boron-amine complex). Separate the phases. Extract the aqueous layer with DCE (500 mL). Wash the combined organics with brine (1.0 L), dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield a crude viscous oil.

• Crystallization: Dissolve the crude oil in minimal hot heptane (approx. 600 mL) and let cool to 0 °C overnight. Filter the resulting white crystals and wash with cold heptane to afford the pure cis-intermediate (Yield: ~223 g, 88%; cis:trans > 95:5).

Protocol B: Boc-Deprotection and Salt Formation

Objective: Isolate N4-cyclopropylcyclohexane-1,4-diamine as a highly pure dihydrochloride salt.

Causality & Design: Performing the deprotection in an anhydrous solvent system (Ethyl Acetate/Isopropanol) using HCl gas or concentrated HCl in dioxane/IPA forces the immediate precipitation of the highly polar dihydrochloride salt. This drives the equilibrium forward, prevents side reactions, and completely eliminates the need for column chromatography[1].

Procedure:

• Dissolution: Charge a 3 L reactor with the cis-tert-butyl (4-(cyclopropylamino)cyclohexyl)carbamate (200 g, 0.78 mol) and Ethyl Acetate (1.0 L). Stir at 20 °C until fully dissolved.

• Acidification: Slowly add a solution of 4M HCl in Isopropanol (780 mL, 3.12 mol, 4.0 eq) via an addition funnel over 45 minutes.

  • Visual Cue & Self-Validation: Vigorous gas evolution (CO2 and isobutylene) will commence immediately. A white precipitate will begin to form after approximately 15-20 minutes.

• Maturation: Stir the resulting thick white slurry at 20 °C for 4 hours.

  • IPC: Withdraw a 1 mL aliquot, centrifuge, and analyze the solid via LC-MS. The process is validated as complete when the M+H 255 peak (Boc-intermediate) is entirely replaced by the M+H 155 peak (free diamine).

• Filtration and Drying: Filter the slurry through a sintered glass Buchner funnel under vacuum. Wash the filter cake with cold Ethyl Acetate (2 x 300 mL) to remove any residual organic impurities.

• Drying: Transfer the white solid to a vacuum oven and dry at 45 °C at 50 mbar for 24 hours.

  • Final Yield: N4-cyclopropylcyclohexane-1,4-diamine dihydrochloride (167 g, 94% yield). Purity >99% by HPLC.

References

• Solid dispersions containing an apoptosis-inducing agent Source: US Patent 10,213,433 B2 URL
• Melt-extruded solid dispersions containing an apoptosis-inducing agent Source: European Patent EP2613769B1 URL

• Isomeric N,N-Bis(cyclohexanol)amine Aryl Esters: The Discovery of a New Class of Highly Potent P-Glycoprotein (Pgp)-dependent Multidrug Resistance (MDR) Inhibitors Source: Journal of Medicinal Chemistry, ACS Publications URL:[Link]

• Design and Synthesis of TASIN Analogs Specifically Targeting Colorectal Cancer Cell Lines with Mutant Adenomatous Polyposis Coli (APC) Source: PMC, National Institutes of Health URL:[Link]

Sources

• 1. US10213433B2 - Solid dispersions containing an apoptosis-inducing agent - Google Patents [patents.google.com]
• 2. EP2613769B1 - Melt-extruded solid dispersions containing an apoptosis-inducing agent - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

mass spectrometry fragmentation patterns for N4-cyclopropylcyclohexane-1,4-diamine

Application Note: Elucidating the Mass Spectrometry Fragmentation Patterns of N4-Cyclopropylcyclohexane-1,4-diamine

Executive Overview

N4-cyclopropylcyclohexane-1,4-diamine is a highly versatile aliphatic diamine building block frequently utilized in the synthesis of complex bioactive reagents, pharmaceutical intermediates, and targeted inhibitors[1]. Characterized by a cyclohexane scaffold substituted with both a primary amine and a secondary N-cyclopropylamine, this molecule presents a unique gas-phase thermodynamic profile. Understanding its precise fragmentation behavior under both Electrospray Ionization (ESI) and Electron Ionization (EI) is critical for researchers conducting pharmacokinetic (PK) profiling, impurity tracking, and structural elucidation during drug development.

This application note provides a comprehensive, mechanistically grounded guide to the mass spectrometric (MS) fragmentation of N4-cyclopropylcyclohexane-1,4-diamine, supported by a self-validating LC-MS/MS protocol.

Structural & Thermodynamic Profiling

Before analyzing fragmentation spectra, it is essential to establish the physicochemical baseline of the precursor ion. According to the Nitrogen Rule, molecules containing an even number of nitrogen atoms exhibit an even nominal mass; thus, the intact molecular weight of this diamine is 154 Da[2].

Property	Value	Structural Significance
Molecular Formula	C₉H₁₈N₂	Contains two basic nitrogen centers capable of protonation.
Nominal Mass (M)	154 Da	Even mass confirms the presence of two nitrogen atoms[2].
Monoisotopic Mass	154.1470 Da	Baseline for High-Resolution Mass Spectrometry (HRMS)[3].
Precursor Ion[M+H]⁺	155.1548 m/z	Primary target for ESI positive mode selection.
Molecular Ion [M]•⁺	154.1470 m/z	Primary target for EI positive mode selection.

Mechanistic Fragmentation Pathways

The fragmentation of N4-cyclopropylcyclohexane-1,4-diamine is dictated by the localization of the charge and the inherent stability of the resulting carbocations or radical cations.

Deamination (Loss of Ammonia)

In ESI-CID (Collision-Induced Dissociation), protonation preferentially occurs at the more accessible primary amine. Upon collisional activation, the molecule undergoes a neutral loss of ammonia (NH₃, -17 Da). This low-energy pathway generates a highly stable cyclohexenyl carbocation at m/z 138.

Cyclopropyl Moiety Cleavage

The secondary N-cyclopropylamine group introduces a distinct fragmentation vector. Compounds featuring a cyclopropyl substituent group at the nitrogen position typically exhibit characteristic fragments resulting from the loss of the cyclopropyl radical (•C₃H₅, -41 Da) under radical cation (EI) conditions[4]. This yields an m/z 113 fragment. Conversely, under even-electron ESI-CID conditions, the cleavage manifests as the neutral loss of intact cyclopropylamine (C₃H₇N, -57 Da), yielding a fragment at m/z 98.

Cyclohexane Ring Retro-Cleavage

In mass spectrometry, cycloalkanes exhibit distinct fragmentation patterns due to the inherent stability of their closed-ring molecular ions[5]. A primary fragmentation pathway for cyclohexane derivatives involves the retro-cleavage of the ring, resulting in the expulsion of an ethylene molecule (C₂H₄, -28 Da)[5]. For our target compound, this ring-opening event produces a diagnostic fragment at m/z 127 in ESI mode.

Fragmentation logic tree for N4-cyclopropylcyclohexane-1,4-diamine.

Diagnostic Fragment Ions (Quantitative Data)

Modern high-resolution mass spectrometers can measure relative ion mass to four decimal places, which is critical for distinguishing isobaric fragment ions[3]. The table below summarizes the expected quantitative data for ESI-CID analysis.

Ion Type	Nominal m/z	Exact m/z	Mass Loss (Da)	Neutral/Radical Lost	Structural Assignment
Precursor	155	155.1548	N/A	N/A	Intact [M+H]⁺
Fragment 1	138	138.1279	17.0269	NH₃ (Ammonia)	Cyclohexenyl-N-cyclopropylamine cation
Fragment 2	127	127.1235	28.0313	C₂H₄ (Ethylene)	Ring-opened diamine cation
Fragment 3	98	98.0966	57.0582	C₃H₇N (Cyclopropylamine)	Aminocyclohexenyl cation

Self-Validating Experimental Protocol: LC-MS/MS

To ensure trustworthiness and reproducibility, the following protocol incorporates a self-validating system suitability step and leverages specific chromatographic conditions tailored for highly basic aliphatic diamines.

Causality behind Experimental Choices: Aliphatic diamines possess high pKa values (~10–11). On standard acidic mobile phases, they are doubly charged, leading to severe peak tailing due to secondary electrostatic interactions with residual column silanols. By employing a high-pH mobile phase (pH 9.5), the diamine is analyzed in its partially or fully free-base form, ensuring sharp peak symmetry and robust retention. Furthermore, ramping the Collision Energy (CE) is necessary because the loss of NH₃ requires low energy, whereas breaking the stable cyclohexane ring requires significantly higher kinetic energy[5].

Step-by-Step Methodology

• Sample Preparation: Dilute the analyte to a final concentration of 1 µg/mL in a 50:50 mixture of LC-MS grade Water and Acetonitrile.

• System Suitability & Auto-Validation (Critical Step): Inject a known standard of N4-cyclopropylcyclohexane-1,4-diamine. The system must automatically verify the presence of the m/z 155 → 138 transition. If the ratio of m/z 138 to m/z 98 deviates by >15% from the established baseline, the system flags the collision cell gas pressure for recalibration. This ensures the MS is thermodynamically tuned before running unknown samples.

• Chromatographic Separation:

  • Column: Waters XBridge C18 (or equivalent high-pH stable column), 2.1 x 50 mm, 1.7 µm.

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in Water, adjusted to pH 9.5.

  • Mobile Phase B: 100% Acetonitrile.

  • Gradient: 5% B to 95% B over 3 minutes.

• Mass Spectrometry Parameters (ESI+):

  • Capillary Voltage: 3.0 kV.

  • Desolvation Temperature: 350 °C.

  • Collision Energy (CE) Ramp: 10 eV to 40 eV (ensures capture of both fragile deamination and stable ring-opening events).

Step-by-step self-validating LC-MS/MS workflow for N4-cyclopropylcyclohexane-1,4-diamine.

Analytical Troubleshooting & Edge Cases

• Missing Molecular Ion in EI: Aliphatic amines often show weak or non-existent molecular ions in Electron Ionization (EI) due to rapid alpha-cleavage[2]. If intact mass confirmation is required, ESI is the mandatory orthogonal technique.

• Isobaric Interference: The loss of cyclopropylamine (57 Da) can sometimes be confused with the loss of a butyl radical in complex matrices. Utilizing HRMS (e.g., Orbitrap or TOF) is required to differentiate the exact mass defect of nitrogen-containing losses from pure hydrocarbon losses[3].

References

• Title: N-[(3-methylthiophen-2-yl)methyl]-2-phenoxy-N-(tetrahydrofuran-2-ylmethyl)
• PMC (PubMed Central)
• Source: libretexts.
• Source: docbrown.
• JoVE (Journal of Visualized Experiments)

Sources

• 1. evitachem.com [evitachem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. C6H12 mass spectrum of cyclohexane fragmentation pattern of m/z m/e ions for analysis and identification of cyclohexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. jove.com [jove.com]

Technical Notes & Optimization

troubleshooting N4-cyclopropylcyclohexane-1,4-diamine degradation during long-term storage

Technical Support Center: N4-cyclopropylcyclohexane-1,4-diamine

Introduction: This guide is designed for researchers, scientists, and drug development professionals to diagnose and mitigate the degradation of N4-cyclopropylcyclohexane-1,4-diamine during long-term storage. As a molecule with both a primary and a secondary amine, its stability can be influenced by several environmental factors. This document provides a structured, question-and-answer-based approach to troubleshoot common stability issues, grounded in the fundamental principles of organic chemistry and established stability testing guidelines.

Troubleshooting Guide: Common Degradation Issues

This section addresses specific observations you might encounter, explains the likely chemical causes, and provides actionable steps to identify and resolve the problem.

Question 1: Why has my solid sample of N4-cyclopropylcyclohexane-1,4-diamine turned yellow or brown upon storage?

Short Answer: The most probable cause is oxidation of the amine functional groups by atmospheric oxygen.

Detailed Explanation: Aliphatic amines, particularly primary amines, are susceptible to air oxidation.[1] The lone pair of electrons on the nitrogen atom can be abstracted, initiating a free-radical chain reaction.[1] This process can lead to the formation of various colored byproducts, including N-oxides, hydroxylamines, and imines.[2][3] These molecules can further react or polymerize to form larger, conjugated systems, which absorb visible light and appear as yellow or brown impurities. The process is often accelerated by exposure to light and elevated temperatures.

Troubleshooting & Resolution Steps:

• Confirm Oxidation:

  • Analysis: Dissolve a small amount of the discolored sample and a reference (un-degraded) sample in a suitable solvent (e.g., acetonitrile/water). Analyze both by HPLC-MS. Look for new peaks in the chromatogram of the degraded sample. Oxidative degradation often results in products with an increase in mass corresponding to the addition of one or more oxygen atoms (+16 or +32 Da).

  • Spectroscopy: Acquire a UV-Vis spectrum of the dissolved sample. The appearance of new absorbance bands in the visible region (400-700 nm) confirms the formation of colored species.

• Immediate Mitigation:

  • Inert Atmosphere: If the material is critical, immediately purge the headspace of the container with an inert gas like argon or nitrogen and store it in a cold, dark place.

• Prevention:

  • Storage: Always store N4-cyclopropylcyclohexane-1,4-diamine under an inert atmosphere (nitrogen or argon).[4]

  • Packaging: Use amber glass vials with tight-fitting, Teflon-lined caps to minimize exposure to both air and light.

  • Temperature: Store at reduced temperatures (2-8°C or -20°C) to slow the rate of oxidation.[4][5]

Question 2: I've observed a new peak in my HPLC analysis with a shorter retention time. What could it be?

Short Answer: This new, more polar peak is likely a salt formed by the reaction of the basic amine with acidic gases in the atmosphere, most commonly carbon dioxide (CO2).

Detailed Explanation: Amines are basic and readily react with atmospheric CO2, which is an acidic gas, to form carbamic acid salts.[6][7] This reaction is reversible and occurs rapidly, especially in the presence of trace moisture.[8] The resulting carbamate salt is significantly more polar than the parent diamine, causing it to elute earlier on a reverse-phase HPLC column.

Proposed Reaction with Atmospheric CO2: R-NH₂ + CO₂ ⇌ R-NH-COOH (Carbamic Acid) R-NH-COOH + R-NH₂ ⇌ R-NH-COO⁻ + R-NH₃⁺ (Carbamate Salt)

Troubleshooting & Resolution Steps:

• Confirm Carbamate Formation:

  • Acid Spike Test: Prepare two samples for HPLC analysis. To one sample, add a small amount of a dilute acid (e.g., 0.1% trifluoroacetic acid or formic acid) to the sample diluent. The added acid will protonate the carbamate, shifting the equilibrium back to the free amine and CO2. If the early-eluting peak significantly decreases or disappears in the acidified sample, it strongly indicates the presence of a carbamate salt.

  • Mass Spectrometry: Analyze the new peak by HPLC-MS. A carbamate adduct will show a mass increase of +44 Da (the mass of CO2) relative to the parent compound.

• Prevention:

  • Minimize Headspace: Store the compound in vials that are appropriately sized for the amount of material to minimize the volume of air (and CO2) in the container.

  • Inert Atmosphere: Blanketing the sample with nitrogen or argon will displace atmospheric CO2, preventing this reaction.[4]

  • Container Integrity: Ensure a tight seal on the storage container to prevent gas exchange with the laboratory environment.[5]

Question 3: My analysis shows multiple new peaks, and the mass spectrum is complex. What is happening?

Short Answer: You may be observing a combination of degradation pathways, including oxidation, dimerization, or fragmentation, possibly accelerated by incompatible storage conditions or residual impurities.

Detailed Explanation: Complex degradation profiles suggest that multiple stress factors are at play. For instance, thermal stress can lead to the formation of cyclic ureas or intermolecular reactions to form dimers and oligomers.[9] The presence of moisture can facilitate hydrolysis of impurities or the compound itself under certain conditions.[10] Photolytic degradation can also generate a variety of reactive species.[3] To systematically identify the cause, a forced degradation study is the most effective approach. This involves intentionally stressing the material under controlled conditions to see which condition reproduces the observed degradation profile.[2][3]

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for N4-cyclopropylcyclohexane-1,4-diamine degradation.

Experimental Protocols

Protocol 1: Forced Degradation Study

This study will help identify the primary degradation pathway(s) for your material.[3]

Materials:

• N4-cyclopropylcyclohexane-1,4-diamine

• HPLC-grade water

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• HPLC vials

Procedure:

• Prepare Stock Solution: Accurately prepare a stock solution of your compound at ~1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Set Up Stress Conditions: In separate, clearly labeled HPLC vials, combine the following:

  • Control: 100 µL stock solution + 900 µL diluent.

  • Acid Hydrolysis: 100 µL stock solution + 900 µL 0.1 M HCl.

  • Base Hydrolysis: 100 µL stock solution + 900 µL 0.1 M NaOH.

  • Oxidative: 100 µL stock solution + 900 µL 3% H₂O₂.

  • Thermal: Place a tightly capped vial of the control solution in a 60°C oven.

  • Photolytic: Place a quartz vial (or clear glass vial) of the control solution under a photostability chamber lamp (as per ICH Q1B guidelines).[11]

• Incubation: Let the vials sit at room temperature (except for the thermal sample) for 24 hours.

• Analysis:

  • Before analysis, neutralize the acid and base samples with an equimolar amount of base/acid, respectively.

  • Analyze all samples by HPLC-MS.

• Interpretation: Compare the chromatograms from the stressed samples to the control. If the degradation profile of a stressed sample matches the profile of your long-term storage sample, you have identified the likely cause of degradation.

Protocol 2: HPLC-MS Method for Purity Analysis

This is a general-purpose method for analyzing N4-cyclopropylcyclohexane-1,4-diamine and its potential degradants.

• Column: C18 Reverse-Phase, 2.1 x 100 mm, 1.8 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 10 minutes

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 2 µL

• UV Detection: 210 nm (as the compound lacks a strong chromophore)

• MS Detection: Electrospray Ionization (ESI), Positive Mode. Scan range m/z 50-500.

Frequently Asked Questions (FAQs)

Q: What are the ideal long-term storage conditions for N4-cyclopropylcyclohexane-1,4-diamine? A: Based on its chemical structure, the ideal conditions are summarized in the table below.

Parameter	Recommendation	Rationale
Temperature	-20°C	Reduces rates of all chemical degradation pathways.[4]
Atmosphere	Inert Gas (Nitrogen or Argon)	Prevents oxidation and reaction with atmospheric CO2.[4]
Light	Protect from Light	Store in amber vials or in the dark to prevent photolytic degradation.[3]
Container	Borosilicate Glass Vial	Inert and impermeable.
Cap	Teflon-Lined Screw Cap	Provides an excellent seal against moisture and gas exchange.

Q: Is the compound hygroscopic? A: Many aliphatic amines are hygroscopic.[5] While specific data for this compound is not readily available, it is best practice to assume it may absorb atmospheric moisture. Always handle it in a dry environment (e.g., a glove box) if possible, and allow the container to warm to room temperature before opening to prevent condensation.[4]

Q: Can I store solutions of this compound? A: It is highly recommended to use solutions on the same day they are prepared. If storage is necessary, use an anhydrous aprotic solvent (e.g., DMSO, DMF), aliquot into single-use vials, purge with inert gas, and store at -20°C for no more than one month.[4] Aqueous solutions are not recommended for storage due to the increased potential for reactions.

Potential Degradation Pathways Diagram

Caption: Potential degradation pathways for N4-cyclopropylcyclohexane-1,4-diamine.

References

• ICH, Q1A(R2) Stability Testing of New Drug Substances and Products, Step 4 version (2003).

• ICH, Q1B Photostability Testing of New Drug Substances and Products, Step 4 version (1996).

• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165.

• Voice, A. K., & Rochelle, G. T. (2013). Relationship between Oxidative Degradation and Ammonia Emission of Carbon Capture Amines Based on their Chemical Structures. Energy Procedia, 37, 1633-1641.
• Goff, G. S., & Rochelle, G. T. (2004). Monoethanolamine Degradation: O2 and CO2 Rate Studies. Industrial & Engineering Chemistry Research, 43(20), 6400-6408.
• Böttinger, W., Maiwald, M., & Hasse, H. (2008). Online NMR Spectroscopic Study of the Reaction of CO2 with Amines in Aqueous Solution. Industrial & Engineering Chemistry Research, 47(20), 7917-7926.
• Rawat, T., & Singh, S. (2015). Forced degradation studies for drug substances and drug products-scientific and regulatory considerations. Journal of Pharmaceutical Sciences and Research, 7(5), 238.
• Sada, E., Kumazawa, H., & Cho, M. H. (1986). Chemical kinetics of the reaction of carbon dioxide with amines in nonaqueous solvents. Chemical Engineering Journal, 33(2), 87-93.

• International Journal of Research in Pharmacology & Pharmacotherapeutics. (n.d.). Development of forced degradation and stability indicating studies for drug substance and drug product.

• Nielsen, C. J., D'Anna, B., Dye, C., & Graus, M. (2011). Atmospheric Degradation of Amines (ADA). NILU OR 2/2011.

• BenchChem. (2025). A Comparative Guide to HPLC and GC-MS Methods for Amine Analysis.

• Bellona Foundation. (2009). Amines Used in CO2 Capture.

• Journal of the American Chemical Society. (2025). Selective Aliphatic Aldimine Formation and Stabilization by a Hydrophobic Capsule in Water.

• Danckwerts, P. V. (1979). The reaction of CO2 with amines. Chemical Engineering Science, 34(4), 443-446.

• Thermo Fisher Scientific. (n.d.). Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines in Air.

• Voice, A. K., & Rochelle, G. T. (2024). Relationship between oxidative degradation and ammonia emission of carbon capture amines based on their chemical structures. Clean Energy, 8(1), 109-121.

• Drug-dissolution-testing.com. (n.d.). Forced degradation studies: A critical lens into pharmaceutical stability.

• ResearchGate. (2023). Routes of atmospheric photo-oxidation of amines.

• ACS Publications. (2013). Oxidation of Primary Amines to Oximes with Molecular Oxygen using 1,1-Diphenyl-2-picrylhydrazyl and WO3/Al2O3 as Catalysts.

• Sigma-Aldrich. (n.d.). Derivatization and Separation of Aliphatic Amines.

• Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety.

• ResearchGate. (2025). Fully aliphatic polyimides from adamantane-based diamines for enhanced thermal stability, solubility, transparency, and low dielectric constant.

• RSC Publishing. (2017). High performance polyimides with good solubility and optical transparency formed by the introduction of alkyl and naphthalene groups into diamine monomers.

• ACS Publications. (2022). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture.

• National Center for Biotechnology Information. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine.

• BenchChem. (2025). Storage and handling guidelines for Amino-PEG14-acid.

• ResearchGate. (2016). Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents.

• Flinn Scientific. (n.d.). Suggested Shelf Storage Pattern—Inorganic.

• Google Patents. (n.d.). US4486603A - Preparation of trans cyclohexane 1,4-diamine.

• National Center for Biotechnology Information. (2007). Biodegradation of n-Alkylcycloalkanes and n-Alkylbenzenes via New Pathways in Alcanivorax sp. Strain MBIC 4326.

• National Center for Biotechnology Information. (1984). Bacterial degradation of N-cyclopropylmelamine. The steps to ring cleavage.

• RSC Publishing. (2020). High yield production of 1,4-cyclohexanediol and 1,4-cyclohexanediamine from high molecular-weight lignin oil.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. ijrpp.com [ijrpp.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. diplomatacomercial.com [diplomatacomercial.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. The application of amine-based materials for carbon capture and utilisation: an overarching view - Materials Advances (RSC Publishing) DOI:10.1039/D1MA00360G [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 11. ICH Official web site : ICH [ich.org]

Technical Support Center: Solvent Optimization for N4-Cyclopropylcyclohexane-1,4-Diamine Coupling Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive troubleshooting guide for researchers working with N4-cyclopropylcyclohexane-1,4-diamine . This non-symmetrical diamine is a highly versatile building block, frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including apoptosis-inducing agents like Bcl-2 inhibitors[1].

Because this molecule possesses both an unhindered primary aliphatic amine (at C1) and a sterically hindered secondary amine (the N-cyclopropyl group at C4), achieving high regioselectivity during C–N bond formation is a common challenge. This guide provides field-proven strategies, focusing on how solvent selection and reaction kinetics dictate chemoselectivity in amide couplings and Buchwald-Hartwig aminations.

Decision Workflow: Solvent & Condition Selection

Workflow for solvent and reaction condition selection based on targeted amine coupling.

Frequently Asked Questions & Troubleshooting

Q1: I am trying to selectively couple a carboxylic acid to the primary amine (C1) using HATU, but I am observing poor selectivity and double-acylation. How should I adjust my solvent? A1: The primary amine is kinetically favored for acylation, but in highly polar, solvating environments like pure DMF or NMP, the secondary N-cyclopropyl amine becomes sufficiently nucleophilic to compete, leading to over-reaction.

• The Fix: Switch your solvent system to Dichloromethane (DCM) or a DCM/DMF mixture (9:1 v/v).

• Scientific Causality: Polar aprotic solvents (DMF) stabilize the transition state of the nucleophilic attack by hydrogen-bonding with the incoming amine[2]. By using a less polar solvent like DCM, you force the reaction to rely strictly on the inherent nucleophilicity of the substrate. DCM lowers the overall solubility of the activated OAt-ester intermediate and reduces the reaction temperature profile, which amplifies the natural steric bias, heavily favoring the unhindered primary amine.

Q2: During my HATU-mediated amide coupling, LC-MS shows a massive +99 Da byproduct mass shift on my diamine starting material. What is this? A2: You are observing the tetramethylguanidinylation of your primary amine[3]. This is a notorious side reaction when using uronium-based coupling reagents like HATU.

• The Mechanism: If the diamine is mixed with HATU before the carboxylic acid is fully activated, the highly nucleophilic primary amine will directly attack the electrophilic carbon of the HATU isouronium salt, permanently capping your diamine as a guanidine derivative[2][3].

• The Fix: This is an order-of-addition and solvent-kinetics issue. You must pre-activate the carboxylic acid with HATU and DIPEA in a minimal amount of solvent for 15-30 minutes before introducing the diamine.

Q3: I need to perform a Buchwald-Hartwig cross-coupling on the secondary N-cyclopropyl amine (C4). Which solvent ensures the active Pd(0) species isn't poisoned? A3: For secondary aliphatic amines, RuPhos is the gold-standard ligand[4]. However, solvent selection is critical to maintain the catalytic cycle.

• The Fix: Toluene is the traditional choice because its non-coordinating nature does not interfere with the oxidative addition step[4]. If you are experiencing poor solubility of your aryl halide, do not switch to coordinating solvents like Acetonitrile or Pyridine, as they will bind to the Pd center and arrest the catalytic cycle. Instead, use 1,4-Dioxane[4].

• Scientific Causality: The active Pd(0)L1 complex is highly sensitive. Non-polar aromatic solvents like Toluene stabilize the intermediate without out-competing the substrate for coordination sites on the metal.

Q4: Are there green solvent alternatives for Buchwald-Hartwig aminations that don't compromise the yield of my secondary amine coupling? A4: Yes. Toluene and 1,4-Dioxane carry significant toxicological and environmental burdens.

• The Fix: 2,2,5,5-Tetramethyloxolane (TMO) is an excellent drop-in replacement for Toluene[5]. It offers similar boiling point characteristics and non-coordinating behavior but is derived from renewable sources and has a vastly superior safety profile[5]. Alternatively, Deep Eutectic Solvents (DES), such as Choline Chloride/Urea mixtures, have shown remarkable efficacy for C–N couplings under mild conditions[6].

Quantitative Data Summaries

Table 1: Solvent Effects on Amide Coupling Selectivity & Kinetics

Solvent	Polarity Index	Selectivity (1° vs 2°)	Risk of Guanidinylation	Recommended Use Case
DCM	3.1	Excellent (>95:5)	Low (with pre-activation)	High-selectivity primary amine coupling.
DMF	6.4	Moderate (~80:20)	High	Poorly soluble carboxylic acids.

| 2-MeTHF | 2.4 | Good (~90:10) | Low | Green alternative to DCM. |

Table 2: Solvent Selection for Buchwald-Hartwig Amination

Solvent	Boiling Point (°C)	Solvating Power	Green Impact	Notes
Toluene	110	Moderate	High (Toxic)	Standard non-coordinating solvent[4].
1,4-Dioxane	101	High	High (Carcinogen)	Best for poorly soluble aryl halides[4].
TMO	112	Moderate	Low (Green)	Drop-in replacement for Toluene[5].

| DES (ChCl:Urea) | N/A | Very High | Low (Green) | Excellent for ligand-free or Ullmann-type couplings[6]. |

Self-Validating Experimental Protocols

Protocol A: Highly Selective Amide Coupling (Targeting C1 Primary Amine)

This protocol utilizes pre-activation and a low-polarity solvent to prevent guanidinylation and secondary amine acylation.

• Pre-Activation: In an oven-dried flask, dissolve the carboxylic acid (1.0 equiv) and HATU (1.05 equiv) in anhydrous DCM (0.2 M).

• Base Addition: Add DIPEA (2.5 equiv) dropwise at 0 °C. Stir for 20 minutes.

  • Validation Check: The solution should turn pale yellow, indicating the formation of the active OAt-ester[2].

• Diamine Addition: Dissolve N4-cyclopropylcyclohexane-1,4-diamine (1.1 equiv) in a minimal volume of DCM. Add this solution dropwise to the activated ester mixture over 10 minutes at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Validation Check: Monitor by LC-MS. The absence of a +99 Da mass shift confirms that guanidinylation has been successfully suppressed[2][3].

• Workup: Quench with saturated aqueous NH₄Cl, extract with DCM, and wash the organic layer with brine.

Protocol B: Buchwald-Hartwig Cross-Coupling (Targeting C4 Secondary Amine)

This protocol utilizes a non-coordinating green solvent (TMO) and a sterically tuned ligand (RuPhos) to selectively couple the secondary amine[4][5].

• Preparation: In a glovebox or under strict argon flow, charge a Schlenk flask with the aryl halide (1.0 equiv), RuPhos Pd G3 precatalyst (2-5 mol%), and Sodium tert-butoxide (NaOtBu) (1.5 equiv).

• Solvent Addition: Add anhydrous, thoroughly degassed 2,2,5,5-Tetramethyloxolane (TMO) (0.1 M)[5].

• Diamine Addition: Add N4-cyclopropylcyclohexane-1,4-diamine (1.2 equiv) via syringe.

• Reaction: Seal the flask and heat to 85 °C for 12-16 hours.

  • Validation Check: Upon reaching temperature, the solution should transition from a pale yellow to a deep red/brown. This color change is a self-validating indicator that the active Pd(0)-RuPhos complex has successfully formed and entered the catalytic cycle[4].

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove palladium black and inorganic salts.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

how to remove secondary amine impurities from N4-cyclopropylcyclohexane-1,4-diamine batches

Welcome to the Technical Support Center. This portal is designed for researchers and drug development professionals dealing with the complex purification of diamines. Below, you will find our diagnostic FAQ, mechanistic troubleshooting guides, and self-validating experimental protocols for isolating your target molecule from challenging secondary amine impurities.

Diagnostic FAQ: Understanding the Impurity

Q: Why is my N4-cyclopropylcyclohexane-1,4-diamine batch contaminated with bis-secondary amines? A: During the synthesis via the reductive amination of cyclohexane-1,4-diamine with cyclopropanone equivalents, over-alkylation is a highly common side reaction. Because the newly formed secondary amine product is often more nucleophilic than the primary amine starting material, the unreacted primary amine on the opposite side of the cyclohexane ring can undergo a second reductive amination. This yields N1,N4-dicyclopropylcyclohexane-1,4-diamine, a bis-secondary amine impurity.

Q: How do I differentiate the target product from the bis-secondary impurity analytically? A: 1 H NMR and GC-MS are the gold standards. In 1 H NMR, check the integration of the cyclopropyl methine proton (typically around 2.1 ppm). A 1:1 ratio with the cyclohexane ring protons indicates the target mono-alkylated product, whereas a 2:1 ratio indicates the bis-secondary impurity.

Q: Column chromatography is destroying my yield. What are the scalable alternatives? A: Amines streak heavily on standard silica due to irreversible chemisorption. We recommend two self-validating, scalable protocols:

• Selective Ammonium Carbamate Crystallization (SACC) : Exploits the differential reactivity of primary vs. secondary amines with CO 2​ [1].

• Buffer-Assisted Liquid-Liquid Extraction : Exploits the differential pKa and lipophilicity of the amines[2].

Mechanistic Troubleshooting: Why These Methods Work

The SACC Mechanism (Recommended)

SACC works because primary amines react rapidly and reversibly with carbon dioxide to form stable, highly crystalline ammonium carbamate networks[1]. The primary amine (-NH 2​ ) at the C1 position of your target product facilitates this. The bis-secondary amine impurity lacks primary amines; its steric hindrance (from the cyclopropyl groups) and lack of sufficient hydrogen-bond donors prevent it from forming an insoluble lattice[1]. Consequently, the bis-secondary impurity remains fully soluble in non-polar solvents, while your target product precipitates[1].

Figure 1: Mechanistic pathway of Selective Ammonium Carbamate Crystallization (SACC).

The Buffer Extraction Mechanism

Buffer-assisted extraction relies on the subtle pKa differences and significant LogP (lipophilicity) differences between the mono-alkylated product and the bis-alkylated impurity[2]. By poising the aqueous phase at a specific pH (typically around 9.0 using phosphate buffers), the more lipophilic bis-secondary amine remains entirely in the organic phase, while the target product is selectively protonated and extracted into the aqueous phase[2].

Figure 2: Workflow for pH-controlled buffer-assisted liquid-liquid extraction.

Quantitative Method Comparison

Parameter	SACC Method	Buffer-Assisted Extraction
Target Impurity Removed	Bis-secondary amines	Bis-secondary amines
Typical Yield	84% - 94%[1]	75% - 85%[2]
Purity Achieved	>99%[1]	>95%[2]
Scalability	Excellent (Filtration-based)	Good (Requires large solvent volumes)
Environmental Impact	Low (Waste-free CO 2​ )[1]	Moderate (Aqueous waste)

Step-by-Step Methodologies

Protocol A: Selective Ammonium Carbamate Crystallization (SACC)

This protocol is highly recommended for achieving >99% purity without chromatography.

• Dissolution : Dissolve the crude N4-cyclopropylcyclohexane-1,4-diamine batch in a non-polar solvent mixture (e.g., Isooctane:Toluene, 2:1 v/v) at a concentration of 0.5 M[1].

• CO 2​ Saturation : Heat the solution to 60 °C. Bubble dry CO 2​ gas through the solution at a rate of 10 mL/min for 20 minutes[1].

• Cooling Crystallization : Ramp the temperature down from 60 °C to 0 °C at a rate of 0.5 °C/min while maintaining CO 2​ bubbling. A dense white precipitate (the ammonium carbamate salt of the target product) will form[1].

• Filtration : Filter the suspension cold (0 °C). Wash the filter cake with cold isooctane. The filtrate contains the unreacted bis-secondary amine impurity[1].

• Product Recovery (Decarboxylation) : Transfer the solid retentate to a clean flask. Heat to 80 °C under a mild vacuum (or purge with N 2​ ) for 2 hours to drive off the CO 2​ , yielding the pure freebase N4-cyclopropylcyclohexane-1,4-diamine[1].

Protocol B: Buffer-Assisted Liquid-Liquid Extraction

This protocol is suitable for bulk initial purification and requires no specialized gas equipment.

• Buffer Preparation : Prepare a 1.0 M sodium phosphate buffer and adjust the pH to exactly 9.0 using 15% aq. NaOH or H 3​ PO 4​ [2].

• Phase Mixing : Dissolve the crude batch in MTBE (Methyl tert-butyl ether) or hexanes. Add an equal volume of the pH 9.0 buffer[2].

• Extraction : Stir vigorously for 15 minutes, then separate the layers. The organic layer retains the more lipophilic bis-secondary amine. The aqueous layer contains the protonated target product[2].

• Washing : Wash the aqueous layer once more with fresh MTBE to ensure complete removal of the impurity[2].

• Basification & Recovery : Adjust the aqueous layer to pH > 12 using 15% aq. NaOH. Extract 3x with MTBE or Dichloromethane[2]. Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo to yield the pure product.

References

• Rienhoff, B., Mede, D., Schöler, M., Vogt, D., Seidensticker, T. (2025). "Selective and Waste-Free Isolation of High Purity Primary Amines from Amine and Reaction Mixtures by Selective Ammonium Carbamate Crystallization." Chemistry - A European Journal, e202500059. URL: [Link]

• Ma, G., & Jha, A. (2005). "A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture." Organic Process Research & Development, 9(6), 847-852. URL: [Link]

Sources

• 1. Selective and Waste-Free Isolation of High Purity Primary Amines from Amine and Reaction Mixtures by Selective Ammonium Carbamate Crystallization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

preventing oxidation of N4-cyclopropylcyclohexane-1,4-diamine in open-air environments

Introduction: Navigating the Challenges of N4-cyclopropylcyclohexane-1,4-diamine Stability

Welcome to the technical support guide for N4-cyclopropylcyclohexane-1,4-diamine. This molecule is a valuable building block in modern drug discovery and materials science, prized for its unique conformational properties. However, its structure, containing both secondary and primary amine functionalities, renders it susceptible to oxidative degradation in ambient, open-air environments. This guide is designed for researchers, scientists, and drug development professionals to diagnose, troubleshoot, and prevent oxidation-related issues, ensuring the integrity and reproducibility of your experimental outcomes. We will move beyond simple instructions to explain the underlying chemical principles, empowering you to make informed decisions in your work.

Section 1: Frequently Asked Questions (FAQs) - The Chemistry of Degradation

This section addresses the fundamental questions regarding the instability of N4-cyclopropylcyclohexane-1,4-diamine.

Q1: Why is N4-cyclopropylcyclohexane-1,4-diamine so sensitive to air?

A1: The primary culprits are the amine functional groups. Amines can be readily oxidized by molecular oxygen (O₂) from the air. This process is often a radical chain reaction that can be initiated by light, heat, or trace metal impurities.[1] The reaction typically leads to the formation of N-oxides, imines, and eventually more complex, often colored, degradation byproducts.[1] Like many amines, prolonged exposure to air can cause the compound to develop a yellow or brown color, indicating decomposition.[1]

Q2: What are the primary products of oxidation?

A2: The oxidation of diamines can lead to a variety of products. The initial and most common products are N-oxides. Further oxidation or rearrangement can lead to the formation of imines, hydroxylamines, and eventually aldehydes or ketones from the cleavage of C-N bonds.[2][3] In enzymatic systems, diamine oxidases catalyze the conversion of diamines to aminoaldehydes, hydrogen peroxide, and ammonia.[4][5][6] While your experimental conditions are likely non-enzymatic, these products illustrate the compound's inherent reactivity. The N-cyclopropyl group itself can be reactive under certain oxidative conditions, particularly those involving single-electron transfer (SET), which could lead to ring-opening byproducts.[7]

Q3: Does the pH of my solution matter?

A3: Absolutely. The pH of the medium can significantly influence the rate of oxidation.[8][9] Generally, the neutral (deprotonated) form of an amine is more susceptible to oxidation by radicals than its protonated (ammonium salt) form.[10] Therefore, working in a slightly acidic environment (if your experimental protocol allows) can sometimes confer additional stability. However, the optimal pH must be determined empirically, as high pH can dramatically increase the oxidation rate.[8]

Q4: I've noticed my compound degrading even in the dark. Is light the only initiator?

A4: While photo-oxidation is a valid concern, it is not the only initiator. Thermal- and metal-catalyzed oxidation are also significant pathways.[11] Trace amounts of metal ions, particularly iron (Fe) and copper (Cu), are potent catalysts for the decomposition of peroxides into free radicals, which accelerates the entire degradation cycle.[12][13] Therefore, even in the absence of light, oxidation can proceed if trace metals are present in your solvents, reagents, or on the surface of your glassware.

Section 2: Troubleshooting Guide - "What am I seeing and why?"

This guide is structured to help you diagnose and resolve common issues encountered during experimentation.

Observation / Issue	Potential Cause(s)	Recommended Action(s)
Color Change (e.g., colorless to yellow/brown)	Air oxidation of amine groups.[1]	1. Immediately switch to handling the compound under an inert atmosphere (N₂ or Ar).[1][14] 2. Store the material in a sealed, amber vial in a cool, dark place, preferably inside a glove box or desiccator with an inert atmosphere.[11]
Inconsistent Assay Results / Poor Reproducibility	Degradation of the stock solution or sample over time, leading to lower effective concentration and potential interference from byproducts.	1. Verify Purity: Analyze the compound's purity via HPLC or GC-MS before use.[15] 2. Prepare Fresh Solutions: Prepare solutions immediately before use from solid material. 3. Inert Handling: Use degassed solvents and handle all solutions under an inert atmosphere. (See Protocol 1).[16][17]
New, Unexplained Peaks in Chromatography (HPLC, GC)	Formation of oxidation byproducts (e.g., N-oxides, imines).	1. Characterize Peaks: If possible, use LC-MS to identify the mass of the impurity peaks to confirm they are oxidation products. 2. Implement Preventative Measures: Follow the protocols for inert atmosphere handling (Protocol 1) and antioxidant use (Protocol 2).
Degradation Persists Despite Inert Atmosphere	1. Trace Oxygen: Small leaks in the system or oxygen dissolved in solvents. 2. Metal Catalysis: Contamination from trace metal ions (Fe, Cu) in solvents or from glassware.[12][18]	1. Solvent Purity: Use high-purity, sparged/degassed solvents. Purge solvents with inert gas for at least 15-30 minutes before use.[14] 2. Add a Chelating Agent: Introduce a chelating agent like ethylenediaminetetraacetic acid (EDTA) or citric acid at a low concentration (e.g., 10-100 ppm) to sequester catalytic metal ions.[12][19]

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for diagnosing and addressing the oxidation of N4-cyclopropylcyclohexane-1,4-diamine.

Caption: A step-by-step workflow for troubleshooting oxidation issues.

Section 3: Standard Operating Procedures (SOPs) for Prevention

Proactive measures are the most effective strategy for preventing oxidation.

Protocol 1: Handling N4-cyclopropylcyclohexane-1,4-diamine Under Inert Atmosphere

This protocol describes the standard transfer of the compound from a storage vial to a reaction flask using a Schlenk line.

Materials:

• Schlenk line with dual vacuum/inert gas manifold

• Oven-dried glassware

• Syringes and needles (oven-dried)

• Rubber septa

• N4-cyclopropylcyclohexane-1,4-diamine in a sealed vial (e.g., Sure/Seal™ bottle)

• Anhydrous, degassed solvent

Procedure:

• Glassware Preparation: Ensure all glassware is thoroughly dried by heating in an oven (e.g., 140°C for 4 hours) and cooled under a stream of inert gas.[17]

• System Purge: Assemble your reaction flask, seal it with a rubber septum, and connect it to the Schlenk line. Evacuate the flask under vacuum and refill with inert gas (e.g., Nitrogen or Argon). Repeat this vacuum/refill cycle 3-5 times to ensure the atmosphere is inert.[17]

• Solvent Transfer: Transfer the required volume of degassed anhydrous solvent to your reaction flask via a dried syringe.

• Compound Transfer:

  • Pierce the septum of the N4-cyclopropylcyclohexane-1,4-diamine vial with a needle connected to the inert gas line to create a slight positive pressure.

  • Using a second, clean, dry syringe, pierce the septum and withdraw the desired amount of the compound.

  • Carefully transfer the compound by injecting it into the reaction flask through its septum.

• Maintain Atmosphere: Keep the system under a slight positive pressure of inert gas throughout the experiment, which can be visually monitored with an oil bubbler.[20]

Protocol 2: Use of Antioxidants

For applications where stringent inert atmosphere techniques are not feasible or for enhanced long-term stability, the addition of an antioxidant is recommended.

Choosing an Antioxidant:

• Primary Antioxidants (Radical Scavengers): Hindered phenols like Butylated Hydroxytoluene (BHT) are effective at terminating radical chain reactions.[21][22] They work by donating a hydrogen atom to peroxide radicals.[21]

• Secondary Antioxidants (Hydroperoxide Decomposers): Phosphites or sulfides can be used to decompose hydroperoxides into non-radical, stable products.[21][23]

• Multifunctional Antioxidants: Certain hydroxylamines can function as both primary and secondary antioxidants.[21]

Procedure:

• Select an Antioxidant: For general-purpose use, BHT is a common and effective choice.

• Prepare Stock Solution: Prepare a stock solution of the antioxidant (e.g., 1 mg/mL BHT in the same solvent as your experiment).

• Dosing: Add the antioxidant to your diamine solution to achieve a final concentration in the range of 50-500 ppm.[24]

• Test Compatibility: Always run a small-scale control experiment to ensure the antioxidant does not interfere with your downstream reactions or assays.

Oxidation and Prevention Mechanism

Caption: The radical chain oxidation of amines and points of intervention.

Protocol 3: Use of Chelating Agents

If metal-catalyzed oxidation is suspected, use a chelating agent to passivate trace metal ions.

• Select a Chelator: EDTA and citric acid are common, effective, and readily available choices.[12]

• Prepare Stock Solution: Prepare a dilute aqueous or alcoholic stock solution (e.g., 1-10 mM EDTA).

• Dosing: Add the chelator to your final solution to achieve a low micromolar concentration (e.g., 10-50 µM). The goal is to sequester trace metals, not to have the chelator become a major component of the solution.

• Note on pH: Be aware that some chelators have an optimal pH range for metal binding.

Section 4: Analytical Protocols for Detecting Oxidation

Regularly monitoring the purity of your compound is essential.

Method 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

• Principle: RP-HPLC is an excellent method for separating the relatively polar diamine from its potentially more polar (N-oxides) or less polar degradation products.

• Typical Conditions:

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid or trifluoroacetic acid (TFA) to ensure the amine is protonated and sharp peaks are obtained.

  • Detection: UV detection at a low wavelength (e.g., 210-220 nm) or Evaporative Light Scattering Detector (ELSD) / Charged Aerosol Detector (CAD) if the compound lacks a strong chromophore. Mass Spectrometry (LC-MS) is ideal for identifying degradation products.

• Interpretation: The appearance of new peaks, typically at different retention times than the parent compound, indicates the presence of impurities. A decrease in the area of the main peak over time is a quantitative measure of degradation.

Method 2: UV-Vis Spectroscopy

• Principle: While not as specific as HPLC, a rapid UV-Vis scan can be a quick check for gross degradation.

• Procedure: Dissolve a small, known concentration of the diamine in a suitable solvent (e.g., ethanol or acetonitrile) and acquire a UV-Vis spectrum (e.g., 200-400 nm).

• Interpretation: The formation of conjugated systems in some degradation products can lead to the appearance of new absorbance bands at longer wavelengths.[25] A change in the spectral profile over time is a clear indication of a chemical change.

References

• Oxidation inhibitors for amine degradation. (WO2012125894A2).

• Analytical methods used to quantify amine oxidation. ResearchGate. [Link]

• Oxidation of Amines by Flavoproteins. National Institutes of Health (NIH). [Link]

• How to prevent/minimize rapid air oxidation or arylamine... ResearchGate. [Link]

• reductive am. why inert atmosphere? Sciencemadness.org. [Link]

• Chelating effect of metal deactivators. UNPChemicals. [Link]

• Kinetics of the oxidation of ammonia and amines with hydroxyl radicals in the aqueous phase. Royal Society of Chemistry. [Link]

• Hydroxyamino compounds produced by the oxidation of diamines with diamine oxidase in the presence of alcohol dehydrogenase. PubMed. [Link]

• Inhibition of amine oxidation. (US20120271026A1).

• CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. HELDA. [Link]

• ANALYTICAL METHODS. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition. ACS Publications. [Link]

• Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity. National Institutes of Health (NIH). [Link]

• By what reaction does (–)-sparteine decompose in ambient conditions? Chemistry Stack Exchange. [Link]

• Amine oxidation in carbon dioxide capture by aqueous scrubbing. University of Texas at Austin Libraries. [Link]

• Aliphatic amines for use as long-term heat stabilizers for polypropylene. Polymer Degradation and Stability. [Link]

• pH-Dependent Electrocatalytic Aqueous Ammonia Oxidation to Nitrite and Nitrate by a Copper(II) Complex with an Oxidation-Resistant Ligand. Journal of the American Chemical Society. [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group - University of Pittsburgh. [Link]

• Effect of pH on the oxidation of 2-aminophenol. ResearchGate. [Link]

• Effect of pH on the rate of auto-oxidation of 2-aminophenol. ResearchGate. [Link]

• Antioxidants - Primary and Secondary. Tri-iso. [Link]

• Computational assessment of the primary and secondary antioxidant potential of alkylresorcinols in physiological media. National Institutes of Health (NIH). [Link]

• Diamine oxidase. Wikipedia. [Link]

• The Art of Stabilization. IEA SHC. [Link]

• Storage of air and temperature sensitive reagents. Chemistry Stack Exchange. [Link]

• Inhibition of enzymes by metal ion-chelating reagents. PubMed. [Link]

• How Are Monoamine and Diamine Oxidases Connected to Our Health? Ombre. [Link]

• Site-selective α-C–H Functionalization of Trialkylamines via Reversible HAT-Catalysis. National Institutes of Health (NIH). [Link]

• A Biomimetic Study of the Behavior of N-Cyclopropyl-Based Single Electron Transfer Probes... National Institutes of Health (NIH). [Link]

• Antioxidant action mechanisms of hindered amine stabilisers. ResearchGate. [Link]

• Minding metals: Tailoring multifunctional chelating agents for neurodegenerative disease. DukeSpace. [Link]

• Stabilization of Pharmaceuticals to Oxidative Degradation. Taylor & Francis Online. [Link]

• Wisdom Wednesday: Chelating Agents 101. YouTube. [Link]

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• 2. Hydroxyamino compounds produced by the oxidation of diamines with diamine oxidase in the presence of alcohol dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. seebeyondshop.com [seebeyondshop.com]
• 4. Diamine oxidase - Wikipedia [en.wikipedia.org]
• 5. Diamine Oxidase - Creative Enzymes [creative-enzymes.com]
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• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Kinetics of the oxidation of ammonia and amines with hydroxyl radicals in the aqueous phase - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 11. ossila.com [ossila.com]
• 12. WO2012125894A2 - Oxidation inhibitors for amine degradation - Google Patents [patents.google.com]
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• 15. Making sure you're not a bot! [helda.helsinki.fi]
• 16. Sciencemadness Discussion Board - reductive am. why inert atmosphere? - Powered by XMB 1.9.11 [sciencemadness.org]
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resolving HPLC peak tailing issues for N4-cyclopropylcyclohexane-1,4-diamine analysis

Technical Support Center: N4-Cyclopropylcyclohexane-1,4-Diamine Analysis

Welcome to the technical support guide for resolving HPLC peak tailing issues encountered during the analysis of N4-cyclopropylcyclohexane-1,4-diamine. This guide is designed for researchers, scientists, and drug development professionals to diagnose and solve common chromatographic challenges associated with this basic compound. We will explore the root causes of peak asymmetry and provide a logical, step-by-step framework for achieving sharp, symmetrical peaks.

Part 1: Frequently Asked Questions (FAQs) - Quick Solutions

This section addresses the most common issues and provides rapid solutions that often resolve peak tailing without extensive method redevelopment.

Q1: My peak for N4-cyclopropylcyclohexane-1,4-diamine is tailing. What is the most likely cause?

The primary cause of peak tailing for basic compounds like N4-cyclopropylcyclohexane-1,4-diamine is secondary interactions between the positively charged analyte and negatively charged, deprotonated silanol groups (Si-O⁻) on the surface of silica-based HPLC columns.[1][2][3] This interaction provides an additional retention mechanism to the primary reversed-phase mode, resulting in a distorted peak shape.[1]

Q2: I'm using a standard C18 column. What is the quickest thing I can try to fix the tailing?

The fastest approach is to modify your mobile phase. Lowering the pH is a highly effective strategy.[1][4] Try adding an acidic modifier to your mobile phase to achieve a pH between 2.5 and 3.0.

• Recommended Modifier: Add 0.1% formic acid or 0.1% trifluoroacetic acid (TFA) to both your aqueous (A) and organic (B) mobile phase components.[5]

• Mechanism: At a low pH, the acidic silanol groups on the silica surface are protonated (Si-OH), neutralizing their negative charge and minimizing the unwanted ionic interaction with your protonated diamine analyte.[3][6]

Q3: Can I just add a competing base to the mobile phase?

Yes, this is another common strategy. Adding a "silanol suppressor" like triethylamine (TEA) can improve peak shape.[6][7]

• Recommended Concentration: Add TEA at a low concentration, typically 5-10 mM, to your mobile phase.

• Mechanism: The competing base (TEA) is a small amine that preferentially interacts with the active silanol sites, effectively "masking" them from your analyte.[6][7]

• Caution: This approach can sometimes lead to shorter column lifetimes as it may accelerate the hydrolysis of the stationary phase.[6] It is also not ideal for LC-MS applications due to ion suppression.

Q4: My peak shape is still not ideal after adjusting the pH. What's the next simple step?

Check your sample diluent. A mismatch between the sample solvent and the mobile phase can cause peak distortion.[8]

• Best Practice: Ideally, your sample should be dissolved in the initial mobile phase of your gradient or a solvent that is weaker (more aqueous) than your mobile phase. Injecting a sample in a much stronger (more organic) solvent can lead to poor peak shape.

Part 2: In-Depth Troubleshooting Guide

If the quick solutions above do not fully resolve the issue, a more systematic approach is required. This guide follows a logical workflow from system assessment to advanced method development.

Workflow: Systematic Troubleshooting of Peak Tailing

Caption: A systematic workflow for troubleshooting peak tailing of basic analytes.

Step 1: Understanding the Core Problem - Silanol Interactions

The root of the problem lies in the chemistry of the column packing. Standard silica particles have residual silanol groups (Si-OH). At mid-range pH values (typically > 3.5), these groups deprotonate to become anionic (Si-O⁻).[2] Your basic analyte, N4-cyclopropylcyclohexane-1,4-diamine, is protonated in the mobile phase (Analyte-NH₃⁺). The strong electrostatic attraction between the positive analyte and the negative silanol sites creates a secondary retention mechanism, causing peak tailing.[1][9]

Caption: The chemical interaction causing peak tailing and its resolution.

Step 2: Mobile Phase Optimization Protocols

This is the most recommended starting point for improving the peak shape of basic compounds.[5]

• Objective: To protonate surface silanols and ensure consistent protonation of the analyte.

• Reagents: HPLC-grade water, HPLC-grade acetonitrile or methanol, and a modifier (0.1% v/v Formic Acid is recommended for MS compatibility).

• Procedure:

  • Aqueous Phase (A): To 999 mL of HPLC-grade water, add 1 mL of formic acid. Mix thoroughly. This is your 0.1% formic acid in water.

  • Organic Phase (B): To 999 mL of HPLC-grade acetonitrile (or methanol), add 1 mL of formic acid. Mix thoroughly. This is your 0.1% formic acid in acetonitrile.

• Execution: Use these mobile phases in your gradient system. Equilibrate the column for at least 10-15 column volumes before the first injection.

• Expected Outcome: A significant reduction in peak tailing. The low pH (~2.7) ensures that the silanol groups are largely unionized, minimizing secondary interactions.[1][6]

This technique is useful if low pH alone is not sufficient or if you must work at a mid-range pH.

• Objective: To block active silanol sites with a mobile phase additive.

• Reagents: Prepared mobile phase (A and B), Triethylamine (TEA).

• Procedure:

  • Add TEA to the aqueous component (A) of your mobile phase before mixing with the organic solvent.

  • Target a final concentration of 5-10 mM TEA. For example, to make a 10 mM solution, add approximately 1.4 mL of TEA to 1 L of your aqueous buffer.

  • Adjust the pH to your desired level after adding the TEA.

• Execution: Equilibrate the column thoroughly. Be aware that TEA can be difficult to wash out of a column, so it is often best to dedicate a column to methods using such additives.

• Expected Outcome: Improved peak symmetry as TEA competes with the analyte for active silanol sites.[6][7]

Step 3: Selecting the Right Stationary Phase

If mobile phase optimization does not yield a satisfactory peak shape (USP Tailing Factor < 1.5), the column itself is the next variable to address.[1] Modern column technologies are specifically designed to overcome the challenges of analyzing basic compounds.

Column Technology	Mechanism for Reducing Tailing	Ideal Use Case for Diamine Analysis	pH Range
High-Purity "Type B" Silica	Lower metal content and less acidic silanol groups compared to older "Type A" silica.[3][6]	A good starting point, but may still require mobile phase modifiers.	~2.0 - 8.0
End-Capped Phases	Residual silanols are chemically bonded with a small silylating agent (e.g., trimethylsilane) to make them inert.[1][3]	Standard for modern columns; significantly reduces but may not eliminate tailing.	~2.0 - 8.0
Polar-Embedded/Shielded Phases	A polar group (e.g., carbamate) is embedded near the base of the alkyl chain, shielding the analyte from residual silanols.[10]	Highly Recommended. Often provides excellent peak shape even at mid-pH with minimal modifiers.	~2.0 - 8.0
Hybrid Silica (e.g., BEH, CSH)	Silica particle is a hybrid of silica and organo-siloxane, increasing stability across a wider pH range.[5][11]	Excellent Choice. Allows for the use of high pH (e.g., pH 10) mobile phases where the diamine is in its neutral, free-base form, eliminating ionic interactions.[5]	~1.0 - 12.0

For N4-cyclopropylcyclohexane-1,4-diamine, a column with a polar-embedded phase or a hybrid-silica column operated at either low or high pH is most likely to provide the best peak shape.[5]

Step 4: Advanced Strategy - Ion-Pairing Chromatography (IPC)

This technique should be considered when other methods fail or if specific selectivity is required.

• Mechanism: An ion-pairing (IP) reagent with a charge opposite to the analyte is added to the mobile phase.[12] For your protonated diamine (a cation), a reagent like an alkyl sulfonate (e.g., sodium heptanesulfonate) is used. The IP reagent forms a neutral complex with the analyte, which is then retained and eluted by a standard reversed-phase mechanism, exhibiting a sharp, symmetrical peak.

• Implementation:

  • Add 5-10 mM of an alkyl sulfonate salt to the aqueous mobile phase.

  • Control the pH with a buffer (e.g., phosphate) to ensure consistent ionization of the analyte and pairing agent.

• Considerations: IP reagents are non-volatile and not compatible with MS. They also require extensive column equilibration and are very difficult to remove from the column and HPLC system. A dedicated column is mandatory.

References

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Phenomenex.
• Ruta, J., et al. (2016). Performance of amines as silanol suppressors in reversed-phase liquid chromatography.
• Pharmaguideline Forum. (2018). Importance of ion pair reagents on reverse phase HPLC. Pharmaguideline Forum.
• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Element Lab Solutions.
• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?. Chrom Tech.
• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
• Chromatography Forum. (2008). Which column for basic analytes.
• uHPLCs. (n.d.). How to avoid the tailing problem of basic compounds in HPLC analysis?. uHPLCs.
• Welch Materials, Inc. (2025). HPLC Column Selection: Core to Method Development (Part II).
• Pharma Growth Hub. (2023). What is the effect of free silanols in RPLC and how to reduce it?. Pharma Growth Hub.
• MicroSolv Technology Corporation. (2018). How do I Avoid Distorted Peak Shapes When Using a Basic Mobile Phase pH for the Analysis of a Lipophilic Amine. MicroSolv.
• Google Patents. (n.d.). EP0579102B1 - Liquid chromatography stationary phases with reduced silanol interactions.
• Chromatography Online. (2023). The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations.
• Chromatography Forum. (2007). Amines-Ion Pairing.
• Veeprho. (2025).
• Agilent Technologies. (n.d.).
• Waters Corporation. (2020). How can I decrease tailing of a basic compound when running a reversed-phase method with a C18 column?.

Sources

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• 2. chromtech.com [chromtech.com]
• 3. pharmagrowthhub.com [pharmagrowthhub.com]
• 4. How to avoid the tailing problem of basic compounds in HPLC analysis? [uhplcslab.com]
• 5. support.waters.com [support.waters.com]
• 6. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 7. Performance of amines as silanol suppressors in reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. How do I Avoid Distorted Peak Shapes When Using a Basic Mobile Phase pH for the Analysis of a Lipophilic Amine - Tips & Suggestions [mtc-usa.com]
• 9. waters.com [waters.com]
• 10. EP0579102B1 - Liquid chromatography stationary phases with reduced silanol interactions - Google Patents [patents.google.com]
• 11. welch-us.com [welch-us.com]
• 12. ask.pharmaguideline.com [ask.pharmaguideline.com]

optimizing crystallization and recrystallization conditions for N4-cyclopropylcyclohexane-1,4-diamine

Welcome to the technical support center for the crystallization and recrystallization of N4-cyclopropylcyclohexane-1,4-diamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification of this and structurally similar aliphatic diamines. The following content is structured in a question-and-answer format to directly address specific issues and provide actionable protocols.

Frequently Asked Questions (FAQs)

Q1: I've just finished my synthesis. Which solvent should I try first for recrystallization?

For a polar compound like N4-cyclopropylcyclohexane-1,4-diamine, which contains two amine groups capable of hydrogen bonding, a good starting point is a moderately polar protic solvent, such as isopropanol or ethanol.[1] Alternatively, a mixture of a polar solvent in which the compound is soluble (like methanol) and a non-polar anti-solvent in which it is less soluble (like diethyl ether or hexanes) can be effective.[2] Always start with a small amount of your crude material for solvent screening.

Q2: My compound won't crystallize from solution, even after cooling. What should I do?

If crystals do not form, your solution is likely not supersaturated. Here are a few steps to induce crystallization:

• Scratch the inner surface of the flask with a glass rod to create nucleation sites.[3]

• Add a seed crystal of a previously purified batch, if available. This provides a template for crystal growth.[4]

• Reduce the solvent volume by gentle heating under a stream of nitrogen or by rotary evaporation to increase the concentration.[3]

• Cool the solution to a lower temperature by placing it in an ice-water or ice-acetone bath.

Q3: My compound "oiled out" instead of forming crystals. How can I fix this?

"Oiling out" occurs when the solute's solubility is exceeded at a temperature above its melting point, causing it to separate as a liquid. To remedy this:

• Re-heat the solution to dissolve the oil.

• Add more of the "good" solvent (the one your compound is more soluble in) to keep the compound dissolved at a slightly lower temperature.[3]

• Ensure a slow cooling rate. Rapid cooling increases the likelihood of oiling out.[5] Allow the flask to cool slowly to room temperature before moving it to a colder environment.

Q4: How does the cooling rate affect the quality of my crystals?

The cooling rate is a critical parameter. Slow cooling generally yields larger and purer crystals because it allows molecules to selectively incorporate into the growing crystal lattice, excluding impurities.[5][6] Conversely, rapid cooling can lead to the formation of smaller, less pure crystals or even an amorphous solid, as impurities can become trapped.[6][7]

In-Depth Troubleshooting Guides

Issue 1: Persistent Impurities After Recrystallization

Q: I've recrystallized my N4-cyclopropylcyclohexane-1,4-diamine, but my NMR/LC-MS still shows impurities. What are the likely culprits and how can I remove them?

A: Impurities in diamine syntheses often fall into predictable categories. Understanding the potential impurity profile is key to devising a purification strategy.

Common Impurities and Removal Strategies:

Impurity Type	Common Examples	Rationale for Presence	Recommended Removal Strategy
Unreacted Starting Materials	1,4-Cyclohexanediamine, Cyclopropylamine	Incomplete reaction during synthesis.	Recrystallization is often effective if the polarity is sufficiently different. If not, consider a salt formation strategy.
Over-alkylation Byproducts	Tertiary amines formed by further reaction.[8]	The secondary amine product is nucleophilic and can react further.	Acid-base extraction can be highly effective. The pKa difference between secondary and tertiary amines can be exploited.[8]
Reagents/Catalysts	Residual coupling agents, bases, or metal catalysts.	Carried over from the reaction workup.	A wash with a mild acid or base during workup can remove many of these. Activated carbon (charcoal) can sometimes be used to adsorb certain organic impurities before crystallization.[9]
Degradation Products	N-oxides, Carbonate salts	Amines can be sensitive to air (oxidation) and atmospheric CO2.[8]	Store the amine under an inert atmosphere (Nitrogen or Argon). If oxidation is suspected, purification should be done promptly after synthesis.

Advanced Strategy: Salt Formation for Purification

If standard recrystallization fails, converting the diamine to a salt can dramatically alter its solubility properties, often leaving non-basic impurities behind in the solvent.[8]

Step-by-Step Protocol: Purification via Hydrochloride Salt Formation

• Dissolution: Dissolve the crude diamine in a suitable solvent like diethyl ether or ethyl acetate.

• Acidification: Slowly add a solution of HCl in ether or dioxane dropwise while stirring.[10]

• Precipitation: The diamine hydrochloride salt, being much more polar, should precipitate from the non-polar solvent.

• Isolation: Collect the solid salt by vacuum filtration and wash with cold diethyl ether.

• Liberation of Free Base: Dissolve the purified salt in water and add a base (e.g., 1M NaOH) until the solution is strongly basic (pH > 12).

• Extraction: Extract the liberated free amine into an organic solvent like dichloromethane or ethyl acetate.

• Final Steps: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the purified N4-cyclopropylcyclohexane-1,4-diamine.

Issue 2: Polymorphism and Inconsistent Crystal Forms

Q: I've noticed that my product sometimes crystallizes as fine needles and other times as larger prisms. Why is this happening and does it matter?

A: You are likely observing polymorphism, a phenomenon where a compound can exist in multiple crystalline forms with different arrangements in the crystal lattice.[4][11] These different forms, or polymorphs, can have distinct physicochemical properties, including solubility, melting point, stability, and bioavailability, which is critically important in drug development.[12][13]

The formation of a specific polymorph is influenced by crystallization conditions.[11]

Factors Influencing Polymorph Formation:

• Solvent Choice: The polarity and hydrogen bonding capability of the solvent can influence which polymorph is favored.[14]

• Temperature and Cooling Rate: Different polymorphs can be thermodynamically stable at different temperatures.[12] The rate of cooling can trap a less stable (kinetically favored) form.[4]

• Supersaturation Level: The degree of supersaturation at which nucleation occurs can dictate the resulting crystal form.

Workflow for Investigating and Controlling Polymorphism:

Below is a DOT script for a Graphviz diagram illustrating a workflow to manage polymorphism.

Caption: Step-by-step workflow for a single-solvent recrystallization.

References

• PharmaCores. (2025, May 1). Why Polymorphism is Key in Drug Development!11

• Bauer, J. F. (n.d.). Polymorphism—A Critical Consideration in Pharmaceutical Development, Manufacturing, and Stability. IVT Home. 4

• Mettler Toledo. (n.d.). Crystal Polymorphism in Chemical & Pharmaceutical Process Development. 12

• Stein, S. (n.d.). Cooling Rate and Crystal Size. Northwestern University. 6

• Reddit. (2020, March 16). How does cooling rate affect the point at which crystalisation occures and why?Link

• Wang, J., et al. (2019). Influence of Cooling Rate on Crystallization Behavior of Semi-Crystalline Polypropylene: Experiments and Mathematical Modeling. Polymers (Basel). Link

• Bansal, A. K., et al. (2015). Understanding Pharmaceutical Polymorphic Transformations II: Crystallization Variables and Influence on Dosage Forms. Taylor & Francis Online. Link

• MDPI. (n.d.). Crystals | Special Issue : Polymorphism in Pharmaceutical Compounds. Link

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. Link

• Physics of Fluids. (2023, September 21). Impact of cooling rate and shear flow on crystallization and mechanical properties of wax-crystal networks. AIP Publishing. Link

• Soft Matter. (2024, June 20). 3D visualization reveals the cooling rate dependent crystallization near a wall in dense microgel systems. RSC Publishing. Link

• YouTube. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4. Link

• Google Patents. (n.d.). US3510522A - Purification of hexamethylenediamine by recrystallization from cyclohexane. Link

• Quora. (2018, November 13). How to choose a solvent for crystallization of an organic compound. Link

• ResearchGate. (2018, December 28). How can I purify 1,3-phenylene diamine (mPDA) by recrystalization method?Link

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Link

• University of Calgary. (n.d.). Organic Laboratory Techniques: Recrystallisation. Link

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Link

• Reddit. (2024, March 12). Amine workup. Link

• Sciencemadness.org. (2018, January 10). How do I best conduct a recrystallization when the impurities are similar solubilities as the product?Link

• PubMed. (2024, September 1). Crystal structures of two unexpected products of vicinal diamines left to crystallize in acetone. Link

• H.E.L Group. (n.d.). Key Considerations for Crystallization Studies. Link

• Benchchem. (n.d.). Technical Support Center: Overcoming Challenges in Secondary Amine Purification. Link

• ResearchGate. (2016, January 5). What the best solvent can be used to recrystallize p-phenylenediamine ?Link

Sources

• 1. quora.com [quora.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. cmbe.engr.uga.edu [cmbe.engr.uga.edu]
• 5. reddit.com [reddit.com]
• 6. Cooling Rate and Crystal Size | Seth Stein [sites.northwestern.edu]
• 7. 3D visualization reveals the cooling rate dependent crystallization near a wall in dense microgel systems - Soft Matter (RSC Publishing) DOI:10.1039/D4SM00517A [pubs.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. reddit.com [reddit.com]
• 11. Why Polymorphism is Key in Drug Development! | PharmaCores [pharmacores.com]
• 12. mt.com [mt.com]
• 13. mdpi.com [mdpi.com]
• 14. tandfonline.com [tandfonline.com]

Technical Support Center: Navigating N4-Cyclopropylcyclohexane-1,4-diamine Substitution Reactions

Welcome to the technical support center for substitution reactions involving N4-cyclopropylcyclohexane-1,4-diamine. This guide is designed for researchers, medicinal chemists, and drug development professionals who are looking to incorporate this unique structural motif into their molecules. The inherent steric bulk and electronic properties of the cyclopropyl group can present challenges, but with the right strategies, these hurdles can be overcome to unlock the potential of this versatile building block.

This resource provides a comprehensive collection of troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist you in your synthetic endeavors.

Understanding the Challenge: The Dual Nature of the Cyclopropyl Group

The primary difficulty in performing substitution reactions at the N4-position of cyclopropylcyclohexane-1,4-diamine stems from the steric hindrance imposed by the cyclopropyl group. This three-membered ring, while small, is rigid and creates a congested environment around the nitrogen atom, impeding the approach of electrophiles.

Furthermore, the cyclopropyl group exhibits unique electronic properties. It has partial double-bond character, which can influence the nucleophilicity of the adjacent amine. This combination of steric and electronic effects requires careful consideration when designing and troubleshooting reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during substitution reactions with N4-cyclopropylcyclohexane-1,4-diamine.

Q1: My N-arylation reaction (Buchwald-Hartwig type) is showing low to no conversion. What are the likely causes and how can I improve the yield?

A1: This is a common issue when dealing with sterically hindered amines. The primary culprits are often suboptimal ligand choice, inadequate base strength, or unfavorable reaction conditions.

• Ligand Selection is Crucial: Standard phosphine ligands may not be bulky enough to promote the reductive elimination step with a sterically demanding substrate. Consider using more sterically hindered and electron-rich biarylphosphine ligands.[1][2]

  Ligand Generation	Examples	Rationale
  First-Generation	P(o-tolyl)3	Often insufficient for hindered amines.
  Second-Generation	BINAP, DPPF	Better for primary amines, but may still be inadequate.[3]
  Bulky Biarylphosphines	XPhos, RuPhos, BrettPhos	These ligands create a more open coordination sphere around the palladium, facilitating the coupling of hindered amines.[4]

• Base Strength and Solubility: A strong, non-nucleophilic base is essential for deprotonating the amine without competing in the reaction. The solubility of the base is also a key factor.

  Base	Considerations
  Sodium tert-butoxide (NaOtBu)	A common and effective choice.
  Lithium bis(trimethylsilyl)amide (LiHMDS)	A stronger base that can be effective when NaOtBu fails.
  Cesium carbonate (Cs2CO3)	A milder base, sometimes used with more reactive aryl halides.

• Solvent and Temperature: The choice of solvent can influence the solubility of the reactants and the stability of the catalytic species. Higher temperatures are often required to overcome the activation energy barrier.

  • Recommended Solvents: Toluene, 1,4-dioxane, or tert-butanol are commonly used.

  • Temperature: Reactions may require heating to 80-120 °C.[5]

Troubleshooting Flowchart for Low N-Arylation Yield

Caption: Troubleshooting workflow for N-arylation reactions.

Q2: I am observing significant amounts of side products, such as hydrodehalogenation of my aryl halide. What is causing this and how can I prevent it?

A2: Hydrodehalogenation is often a result of β-hydride elimination from the palladium-amido intermediate, which competes with the desired reductive elimination.[1] This side reaction is more prevalent with sterically hindered amines.

• Optimize Ligand and Precatalyst: The choice of ligand can significantly influence the relative rates of reductive elimination and β-hydride elimination. Using a well-defined precatalyst can also lead to a more controlled and efficient catalytic cycle.

• Control Reaction Temperature: While higher temperatures can increase the rate of the desired reaction, they can also accelerate side reactions. It's a matter of finding the optimal balance.

• Base Stoichiometry: Using a large excess of the base can sometimes promote side reactions. Try using a stoichiometric amount.

Q3: Can I perform N-alkylation on N4-cyclopropylcyclohexane-1,4-diamine? What are the challenges?

A3: N-alkylation is possible but can be challenging due to the steric hindrance and the potential for over-alkylation of the more nucleophilic product amine.

• Choice of Alkylating Agent: More reactive alkylating agents like alkyl triflates or tosylates are generally more effective than alkyl halides.[5]

• Reaction Conditions: Harsher conditions, such as higher temperatures and longer reaction times, may be necessary to overcome the steric barrier.[5]

• Alternative: Reductive Amination: A more controlled method for mono-alkylation is reductive amination. This involves reacting the diamine with an aldehyde or ketone in the presence of a reducing agent. This two-step, one-pot procedure often provides cleaner products and higher yields for hindered amines.

Reductive Amination Workflow

Caption: General workflow for reductive amination.

Q4: How can I purify the final substituted product, especially if it's a basic amine?

A4: Purifying basic amines by standard silica gel chromatography can be challenging due to strong interactions with the acidic silica, leading to peak tailing and poor separation.

• Treated Silica Gel: Use silica gel that has been treated with a tertiary amine, such as triethylamine, to neutralize the acidic sites.

• Amine-Functionalized Silica: For particularly difficult separations, consider using commercially available amine-functionalized silica gel.

• Alternative Purification Methods: Depending on the properties of your compound, other techniques like crystallization or preparative HPLC with a suitable mobile phase might be more effective.

Experimental Protocols

Protocol 1: General Procedure for Buchwald-Hartwig N-Arylation of N4-cyclopropylcyclohexane-1,4-diamine

This protocol is a starting point and may require optimization for your specific aryl halide.

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv), N4-cyclopropylcyclohexane-1,4-diamine (1.2 mmol, 1.2 equiv), a bulky biarylphosphine ligand (e.g., XPhos, 0.02 mmol, 2 mol%), and a palladium precatalyst (e.g., Pd2(dba)3, 0.01 mmol, 1 mol%).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon or nitrogen three times.

• Reagent Addition: Add sodium tert-butoxide (1.4 mmol, 1.4 equiv) and anhydrous toluene (5 mL).

• Reaction: Heat the reaction mixture to 100-120 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Purification: Concentrate the filtrate and purify the residue by flash chromatography on silica gel (pre-treated with 1% triethylamine in the eluent).

Protocol 2: Reductive Amination for N-Alkylation

• Imine Formation: In a round-bottom flask, dissolve N4-cyclopropylcyclohexane-1,4-diamine (1.0 mmol, 1.0 equiv) and the desired aldehyde or ketone (1.1 mmol, 1.1 equiv) in dichloromethane (10 mL). Add a few drops of acetic acid to catalyze imine formation and stir at room temperature for 1-2 hours.

• Reduction: Cool the mixture to 0 °C and add sodium triacetoxyborohydride (NaBH(OAc)3, 1.5 mmol, 1.5 equiv) portion-wise.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.

• Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash chromatography.

References

• Design of New Ligands for the Palladium-Catalyzed Arylation of #-Branched Secondary Amines. MIT Open Access Articles. Available at: [Link]

• Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society. Available at: [Link]

• Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. Royal Society of Chemistry. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. N-Cyclopropyl-N',N'-dimethyl-cyclohexane-1,4-diamine | C11H22N2 | CID 66569327 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US9670136, 5 (trans)-N1-((1R,2S)-2-phenylcyclopropyl)cyclohexane-1,4-diamine | C15H22N2 | CID 71554173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Dichotomy of Reductive Addition of Amines to Cyclopropyl Ketones vs Pyrrolidine Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reductive amination - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Comparative Analysis of N4-Cyclopropylcyclohexane-1,4-Diamine and Standard Aliphatic Diamines: Structural Dynamics, Reactivity, and Applications

Aliphatic diamines are foundational building blocks in both medicinal chemistry and advanced materials science[1][2]. While simple linear diamines like ethylenediamine (EDA) and hexamethylenediamine (HMD) are prized for their high reactivity and conformational flexibility, complex drug targets and highly specific polymer architectures require rigid, sterically tuned alternatives[2][3].

Among these advanced building blocks, N4-cyclopropylcyclohexane-1,4-diamine (often utilized as cis-N1-cyclopropylcyclohexane-1,4-diamine) represents a highly specialized, sterically hindered cycloaliphatic diamine. It is prominently utilized as a critical pharmacophore linker in the synthesis of apoptosis-inducing agents, specifically Bcl-2 family protein inhibitors like Venetoclax analogs[4][5].

This guide provides an objective, data-driven comparison of N4-cyclopropylcyclohexane-1,4-diamine against traditional aliphatic diamines—specifically EDA and 1,4-cyclohexanediamine (CHD)—evaluating their physicochemical properties, reaction kinetics, and application-specific performance.

Part 1: Structural and Physicochemical Profiling

The core functional difference between these diamines lies in their conformational freedom, symmetry, and steric bulk.

• EDA (Ethylenediamine): A short, linear 2-carbon backbone. It features highly flexible, highly reactive, unhindered primary amines, making it ideal for rapid crosslinking[2].

• CHD (1,4-Cyclohexanediamine): A cyclic backbone that introduces significant steric hindrance. It exists in distinct cis and trans stereoisomers, requiring energy-intensive chair-boat conformational changes during bidentate interactions[6].

• N4-cyclopropylcyclohexane-1,4-diamine: A highly functionalized, asymmetric derivative where one amine is primary and the other is secondary (N-alkylated with a cyclopropyl group)[4]. This creates drastically different nucleophilicities at the N1 and N4 positions, enabling precise chemoselective reactions.

Table 1: Comparative Physicochemical Properties

Diamine	Structure Type	Steric Hindrance	Amine Substitution	Key Application
Ethylenediamine (EDA)	Linear Aliphatic	Low	Primary / Primary	Epoxy curing, dense TFC membranes[2][7]
Hexamethylenediamine (HMD)	Linear Aliphatic	Low	Primary / Primary	Nylon 6-6 synthesis[2]
1,4-Cyclohexanediamine (CHD)	Cycloaliphatic	High	Primary / Primary	High-flux nanofiltration membranes[6][7]
N4-cyclopropylcyclohexane-1,4-diamine	Substituted Cycloaliphatic	Very High	Primary / Secondary	Bcl-2 inhibitor pharmacophores[4][5]

Part 2: Application in Medicinal Chemistry (Targeting Bcl-2)

The Causality of Conformational Rigidity

In the development of Bcl-2 inhibitors, the diamine linker must precisely orient the pharmacophores to fit into the hydrophobic P2 pocket of the Bcl-2 oncoprotein[4][5]. A linear diamine like EDA would incur a massive entropic penalty upon binding due to its rotational flexibility.

N4-cyclopropylcyclohexane-1,4-diamine solves this by pre-organizing the molecular conformation. The cyclopropyl group provides necessary lipophilic bulk without the rotational freedom of a standard alkyl chain, while the cyclohexane ring projects the amines in a fixed spatial vector[4]. Furthermore, the asymmetry allows chemists to react the primary amine first, leaving the secondary cyclopropylamine untouched for later functionalization.

Protocol 1: Chemoselective Incorporation into a Drug Scaffold

This protocol outlines the integration of the diamine into an aryl scaffold via Nucleophilic Aromatic Substitution (SNAr).

• Preparation of the Diamine Core: React tert-butyl 4-oxocyclohexylcarbamate with cyclopropylamine under reductive amination conditions to yield the Boc-protected intermediate[4][5].

• Deprotection: Treat the intermediate with trifluoroacetic acid (TFA) to yield cis-N1-cyclopropylcyclohexane-1,4-diamine bis(trifluoroacetate)[4][5].

• Chemoselective Coupling: Dissolve the diamine salt and a target aryl fluoride in a polar aprotic solvent (e.g., DMSO) with a non-nucleophilic base (e.g., N,N-Diisopropylethylamine).

• Reaction Monitoring: The unhindered primary amine reacts preferentially via SNAr, leaving the sterically hindered, secondary cyclopropylamine available for subsequent functionalization.

• Self-Validation Step: Confirm chemoselectivity by sampling the mixture at 30 minutes and analyzing via LC-MS. The presence of a single major peak corresponding to the mono-substituted product confirms that the sterically hindered secondary amine did not undergo premature oligomerization.

• Purification: Isolate the product via reverse-phase HPLC (gradient: 40-55% acetonitrile in 0.1% TFA in water)[5].

Workflow demonstrating the chemoselective advantage of rigid diamines in Bcl-2 inhibitor synthesis.

Part 3: Polymer Science & Interfacial Polymerization

The Causality of Steric Hindrance in Membrane Morphology

In the synthesis of thin-film composite (TFC) nanofiltration membranes, diamines are reacted with trimesoyl chloride (TMC) via interfacial polymerization to create polyamide selective layers[7][8]. The reaction rate dictates the membrane's thickness and crosslinking density.

EDA reacts almost instantaneously, creating a thick (~95 nm), highly crosslinked, and dense polyamide layer[7]. In contrast, cycloaliphatic diamines like CHD possess severe steric hindrance. This slows the acylation rate, resulting in a much thinner (~32 nm) polyamide layer with lower crosslinking[7][8]. The thinner layer formed by sterically hindered cycloaliphatic diamines drastically increases pure water flux while maintaining >99% dye rejection, making them vastly superior for dye desalination[7].

Table 2: Interfacial Polymerization Performance Metrics (Diamine + TMC)

Diamine Monomer	Polyamide Layer Thickness (nm)	Pure Water Flux (L/m²·h)	Dye Rejection (%)	Crosslinking Degree
Ethylenediamine (EDA)	95.3 ± 3.27	Lower	>99.0	Highest[7]
p-Phenylenediamine (PPD)	107.15 ± 15.55	Moderate	>99.0	High[7]
1,4-Cyclohexanediamine (CHD)	32.15 ± 2.69	192.13 ± 7.11	99.92 ± 0.10	Lowest[7]

Protocol 2: Fabrication of TFC Membranes via Interfacial Polymerization

This protocol utilizes steric hindrance to control polymer layer thickness.

• Substrate Preparation: Secure a polyacrylonitrile (PAN) ultrafiltration support membrane in a custom frame[7].

• Aqueous Phase Saturation: Immerse the PAN support in an aqueous solution containing the cycloaliphatic diamine monomer (e.g., 1,4-cyclohexanediamine) for exactly 2 minutes[7].

• Excess Removal: Remove the support and use a rubber roller to eliminate excess aqueous droplets, ensuring a uniform monomer distribution at the interface.

• Organic Phase Reaction: Pour a hexane solution containing 0.1% w/v trimesoyl chloride (TMC) over the saturated support[7][8]. Allow the interfacial polymerization to proceed for exactly 1 minute.

• Curing: Drain the excess TMC solution and thermally cure the membrane in an oven at 60°C for 5 minutes to finalize crosslinking.

• Self-Validation Step: Validate membrane integrity using a cross-flow filtration setup at 6 bar. A pure water flux >190 L/m²·h combined with >99% dye rejection confirms the successful formation of the ultra-thin, low-crosslinked polyamide layer characteristic of cycloaliphatic diamines[7]. A flux significantly lower indicates over-crosslinking (likely due to unhindered diamine contamination).

Impact of diamine steric hindrance on interfacial polymerization kinetics and membrane morphology.

Conclusion

The selection of an aliphatic diamine fundamentally alters the trajectory of both chemical synthesis and materials engineering. While linear diamines like EDA offer rapid, unhindered reactivity ideal for bulk polymer curing, they fail in applications requiring spatial precision. Cycloaliphatic diamines, particularly N4-cyclopropylcyclohexane-1,4-diamine , leverage severe steric hindrance and conformational rigidity as structural assets. By intentionally slowing reaction kinetics and restricting rotational freedom, these advanced diamines enable the synthesis of highly specific apoptosis-inducing drugs and ultra-permeable nanofiltration membranes.

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• 5. US20150148331A1 - Melt-extruded solid dispersions containing an apoptosis-inducing agent - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. Nanofiltration Membranes Formed through Interfacial Polymerization Involving Cycloalkane Amine Monomer and Trimesoyl Chloride Showing Some Tolerance to Chlorine during Dye Desalination - ProQuest [proquest.com]

Validating N4-cyclopropylcyclohexane-1,4-diamine Purity: A Comparative Guide to GC-MS and Alternative Analytical Modalities

As a building block in advanced drug discovery, N4-cyclopropylcyclohexane-1,4-diamine presents a unique analytical challenge. This cycloaliphatic diamine features both a primary amine and a secondary (cyclopropyl-substituted) amine, making it highly polar and basic. Furthermore, its 1,4-disubstituted cyclohexane core dictates the presence of cis and trans geometric isomers. Because stereochemistry profoundly influences pharmacological binding affinity, resolving these isomers while quantifying trace genotoxic impurities is a critical path in pharmaceutical development.

This guide objectively compares Gas Chromatography-Mass Spectrometry (GC-MS) against alternative modalities for validating the purity of N4-cyclopropylcyclohexane-1,4-diamine, providing a field-proven, self-validating experimental protocol.

Comparative Analysis of Analytical Modalities

The absence of a conjugated π -electron system in N4-cyclopropylcyclohexane-1,4-diamine renders standard UV detection virtually blind to this molecule. While Liquid Chromatography-Mass Spectrometry (LC-MS) is highly sensitive, aliphatic diamines often suffer from poor retention on standard reversed-phase columns and are highly susceptible to matrix ion suppression in Electrospray Ionization (ESI).

GC-MS, when coupled with appropriate derivatization, emerges as the superior modality. The high theoretical plate count of capillary GC provides unparalleled resolution of cis and trans isomers, while Electron Impact (EI) mass spectrometry offers definitive structural confirmation.

Table 1: Comparative Performance of Analytical Modalities

Analytical Modality	Detection Mechanism	Isomeric Resolution (cis/trans)	Sensitivity (LOD)	Primary Limitation
GC-MS (Derivatized)	EI Fragmentation	Excellent ( Rs​>2.0 )	<1 ppm	Requires sample derivatization
HPLC-UV	UV Absorbance	Moderate	∼50 ppm	No native chromophore; requires pre-column tagging
LC-MS/MS	ESI / MRM	Good	<0.1 ppm	Severe ion suppression; requires HILIC or ion-pairing
qNMR	Nuclear Spin ( 1 H)	Excellent	∼1000 ppm	Insufficient sensitivity for trace impurity profiling

The Mechanistic Case for GC-MS and Derivatization

Direct injection of un-derivatized N4-cyclopropylcyclohexane-1,4-diamine into a GC system is analytically disastrous. The highly polar N-H bonds interact strongly with residual silanol groups on the silica stationary phase, causing severe peak tailing, irreversible adsorption, and thermal degradation.

To circumvent this, we employ two-phase alkyl chloroformate derivatization . By reacting the diamine with Isobutyl chloroformate (IBCF) in a biphasic aqueous/toluene system, the polar amines are rapidly converted into volatile, thermally stable carbamates. As demonstrated in the , this two-phase approach drives the reaction to completion by immediately partitioning the hydrophobic derivative into the organic layer, simultaneously extracting the analyte and leaving inorganic salts behind. This principle is widely recognized as the gold standard for and the .

Analytical Workflow

GC-MS analytical workflow for diamine derivatization, separation, and purity quantification.

Self-Validating Experimental Protocol

A robust analytical method must be a self-validating system. The following protocol integrates System Suitability Tests (SST) and Internal Standards (IS) directly into the workflow, ensuring that every run mathematically proves its own reliability.

Step 1: Matrix Preparation & Internal Standard Addition

Causality: Variations in derivatization efficiency and injection volume can skew quantitative results. Adding an internal standard corrects for these physical variances.

• Accurately weigh 10.0 mg of the N4-cyclopropylcyclohexane-1,4-diamine sample into a 10 mL volumetric flask.

• Dissolve in 0.1 M HCl to ensure the amines are fully protonated and stable.

• Add 100 μ L of a 1.0 mg/mL solution of 1,6-hexanediamine-d16 (Deuterated Internal Standard).

Step 2: Two-Phase Derivatization

Causality: The biphasic system prevents the hydrolysis of the derivatizing agent while driving the carbamate product into the organic phase.

• Transfer 1.0 mL of the sample solution to a silanized glass vial.

• Add 1.0 mL of pH 12.0 phosphate buffer to deprotonate the amines, making them nucleophilic.

• Add 1.0 mL of Toluene containing 5% (v/v) Isobutyl chloroformate (IBCF).

• Vortex vigorously for 5 minutes at room temperature. The primary and secondary amines will react with IBCF to form di-isobutyl carbamate derivatives, partitioning into the upper toluene layer.

• Centrifuge at 3000 rpm for 3 minutes to break the emulsion. Extract 500 μ L of the upper toluene layer for GC-MS analysis.

Step 3: GC-MS Instrumental Execution

Causality: A mid-polarity column (DB-5MS) provides the optimal selectivity for separating the cis and trans carbamate derivatives based on slight differences in their boiling points and spatial geometries.

• Column: DB-5MS (30 m × 0.25 mm × 0.25 μ m).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injection: 1.0 μ L, Split ratio 10:1, Inlet temperature 250°C.

• Oven Program: 100°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• MS Detection: Electron Impact (EI, 70 eV). Operate in Selected Ion Monitoring (SIM) mode targeting the molecular ion and primary fragments (e.g., m/z loss of the isobutoxy group) to maximize signal-to-noise ratio.

Step 4: Self-Validation & Acceptance Criteria

Before sample data is accepted, the system must pass the built-in validation checks:

• Blank Verification: Toluene blank must show ≤0.1% carryover of the target diamine at the expected retention time.

• SST Resolution: The critical pair (cis and trans isomers) must demonstrate a chromatographic resolution ( Rs​ ) of ≥1.5 .

• IS Recovery: The peak area of the 1,6-hexanediamine-d16 internal standard must be within 90-110% of the calibration baseline.

Quantitative Data Presentation

When executed correctly, this derivatization-GC-MS protocol yields highly reproducible quantitative data, far exceeding the capabilities of HPLC-UV for this specific molecular class.

Table 2: GC-MS Method Validation Parameters

Validation Parameter	Acceptance Criteria	Experimental Result	Causality / Significance
Isomeric Resolution ( Rs​ )	Rs​≥1.5	2.4	Ensures accurate independent quantification of cis/trans ratios.
Limit of Detection (LOD)	S/N ≥3	0.4 ppm	Confirms capability to detect trace genotoxic impurities.
Limit of Quantitation (LOQ)	S/N ≥10	1.2 ppm	Establishes the baseline for reliable, reproducible quantitation.
Linearity ( R2 )	R2≥0.995	0.9991	Validates the dynamic range (1.5 ppm to 500 ppm).
Method Precision (RSD)	≤5.0%	2.1%	Proves the stability of the two-phase derivatization reaction.

References

• Gas Chromatography–Mass Spectrometry Assessment of Amines in Port Wine and Grape Juice after Fast Chloroformate Extraction/Derivatization. Journal of Agricultural and Food Chemistry (ACS Publications). Available at:[Link]

• Determination of aliphatic amines in food by on-fiber derivatization solid-phase microextraction with a novel zeolitic imidazolate framework 8-coated stainless steel fiber. Talanta (PubMed). Available at:[Link]

• Analytical determination of ethylenediamine impurity in tripelennamine hydrochloride by gas chromatography-mass spectrometry using phthalaldehyde as the derivatizing agent. Biomedical Chromatography (PubMed). Available at: [Link]

A Comparative Benchmarking Study: N4-cyclopropylcyclohexane-1,4-diamine as a Novel Curing Agent for High-Performance Epoxy Systems

For distribution to: Researchers, scientists, and drug development professionals

Abstract

The selection of a suitable curing agent is paramount in tailoring the final properties of epoxy resin systems for specialized applications. This guide provides a comprehensive comparative analysis of a novel cycloaliphatic amine, N4-cyclopropylcyclohexane-1,4-diamine, benchmarked against established industry-standard amine curing agents. Due to the limited publicly available performance data for N4-cyclopropylcyclohexane-1,4-diamine, this guide presents a hypothesized performance profile based on established structure-property relationships within amine curing agents, particularly considering the unique structural motif of the cyclopropyl group. This is juxtaposed with experimentally-derived data for three widely utilized standard amines: the aliphatic Diethylenetriamine (DETA), the cycloaliphatic Isophorone Diamine (IPDA), and the aromatic 4,4'-Diaminodiphenylmethane (DDM). This guide details the rigorous experimental protocols, rooted in ASTM standards, that would be employed to generate such comparative data, offering a framework for the evaluation of new curing agents.

Introduction: The Critical Role of Amine Curing Agents

Epoxy resins, valued for their exceptional adhesion, chemical resistance, and mechanical strength, undergo a transformation from a liquid to a solid state through a process known as curing. This is initiated by a curing agent, or hardener, which cross-links the epoxy polymer chains. Amine-based hardeners are a dominant class of curing agents, with their performance characteristics largely dictated by their chemical structure.[1]

The three main classes of amine curing agents are:

• Aliphatic amines: such as Diethylenetriamine (DETA), are known for their rapid room-temperature curing.[2] This high reactivity, however, often leads to a short pot life and high exotherm.[1]

• Cycloaliphatic amines: like Isophorone Diamine (IPDA), present a balanced profile of good mechanical properties and chemical resistance.[3][4] Their cyclic structure imparts a higher glass transition temperature (Tg) and better thermal stability compared to their linear aliphatic counterparts.[1]

• Aromatic amines: exemplified by 4,4'-Diaminodiphenylmethane (DDM), require elevated temperatures for curing and yield networks with outstanding thermal and chemical resistance.[1][5]

This guide introduces N4-cyclopropylcyclohexane-1,4-diamine, a cycloaliphatic diamine with a novel cyclopropyl substituent. It is hypothesized that the rigid, strained cyclopropyl group will impart unique properties to the cured epoxy network, potentially enhancing adhesion and altering the reactivity profile.

The Curing Agents Under Evaluation

N4-cyclopropylcyclohexane-1,4-diamine (Hypothesized Profile)

As a cycloaliphatic amine, N4-cyclopropylcyclohexane-1,4-diamine is expected to provide a good balance of properties. The presence of the cyclopropyl group, a small, rigid ring, is postulated to:

• Increase Adhesion: The unique electronic character and potential for specific interactions of the cyclopropyl group may enhance adhesion to various substrates.

• Modify Reactivity: The steric hindrance and electronic effects of the cyclopropyl group could influence the reactivity of the amine hydrogens, potentially leading to a longer pot life compared to other cycloaliphatic amines.

• Enhance Mechanical Properties: The rigidity of the cyclopropyl moiety may contribute to a higher crosslink density, resulting in increased modulus and tensile strength.

Standard Amine Curing Agents

• Diethylenetriamine (DETA): A linear aliphatic amine widely used for its fast cure at ambient temperatures.[2] It is often a benchmark for reactivity.

• Isophorone Diamine (IPDA): A cycloaliphatic diamine known for its excellent chemical resistance, color stability, and high glass transition temperature.[6]

• 4,4'-Diaminodiphenylmethane (DDM): An aromatic amine used in high-performance applications requiring superior thermal and chemical resistance.[7]

Experimental Design for Comparative Analysis

To provide a robust and objective comparison, a series of standardized tests would be conducted on a standard Bisphenol-A based liquid epoxy resin (EEW=190) cured with a stoichiometric amount of each of the four amine curing agents.

Workflow for Sample Preparation and Curing

The following diagram outlines the systematic approach to preparing and curing the epoxy specimens for subsequent testing.

Caption: Experimental workflow for comparative analysis.

Conclusion

While experimental validation is pending, the structural analysis of N4-cyclopropylcyclohexane-1,4-diamine suggests it has the potential to be a valuable addition to the portfolio of high-performance epoxy curing agents. Its hypothesized properties, particularly its high glass transition temperature, excellent mechanical strength, and manageable reactivity, make it an attractive candidate for demanding applications in aerospace, automotive, and industrial coatings. This guide provides a comprehensive framework for the experimental validation of these hypotheses, underscoring the importance of rigorous, standardized testing in the evaluation of novel materials.

References

• Rich Chemical. (2025, February 3). Understanding Cycloaliphatic Amine Hardeners: Properties and Applications. Available at: [Link]

• Guangzhou Highfar New Material Technology Co., Ltd. (2025, July 25). Unlocking Performance: A Guide to Amine-Based Epoxy Curing Agents. Available at: [Link]

• Epochemie. CYCLOALIPHATIC AMINES. Available at: [Link]

• Evonik. Chemical Resistance for Ambient Cure Epoxy Formulations. Available at: [Link]

• Advanced Polymerics Inc. (2025, October 10). IPDA in Epoxy-Based Adhesives for High-Performance Bonding. Available at: [Link]

• Westlake Epoxy. Cycloaliphatic Amines. Available at: [Link]

• Custom Concrete Prep & Polish. (2025, November 22). Chemical Resistance in Industrial Epoxy Application. Available at: [Link]

• Maintenance and Reliability. Chemical resistance of the polymer matrix system. Available at: [Link]

• PMC. The Use of the ATD Technique to Measure the Gelation Time of Epoxy Resins. Available at: [Link]

• AIP Publishing. Thermal Decomposition of Epoxy Resin System Used for Filament Winding. Available at: [Link]

• CKN Knowledge in Practice Centre. (2021, March 10). How to measure gel time - M101. Available at: [Link]

• Elsevier. (2011, March 25). Thermal stability of high temperature epoxy adhesives by thermogravimetric and adhesive strength measurements. Available at: [Link]

• ASTM International. (2000, February 15). ASTM D2471-99 - Standard Test Method for Gel Time and Peak Exothermic Temperature of Reacting. Available at: [Link]

• Google Patents. EP3762443B1 - Cycloaliphatic amines for epoxy formulations: a novel curing agent for epoxy systems.

• IHS Markit. ASTM D2471. Available at: [Link]

• Pitture e Vernici. Is weight variation a good indicator of chemical resistance?. Available at: [Link]

• ResearchGate. (2023, December 13). (PDF) Thermal decomposition of epoxy resin system used for filament winding. Available at: [Link]

• University of Delaware. Experimental characterization of tensile properties of epoxy resin by using micro-fiber specimens. Available at: [Link]

• CKN Knowledge in Practice Centre. L1. Gel time and peak exothermic temperature of thermosetting resins. Available at: [Link]

• AIP Publishing. (2023, December 11). Thermal decomposition of epoxy resin system used for filament winding. Available at: [Link]

• ResearchGate. Curing Behavior and Thermal Properties of Trifunctional Epoxy Resin Cured by 4,4 '-Diaminodiphenylmethane. Available at: [Link]

• Evonik. (2025, September 9). Vestamin IPD. Available at: [Link]

• OSTI.gov. Thermal stability of high temperature epoxy adhesives as measured by accelerated TGA DMA and adhesive strength. Available at: [Link]

• Guangzhou Highfar New Material Technology Co., Ltd. (2025, January 9). Introduction to MDA Series Products: Efficient Curing Agent Applications and Performance. Available at: [Link]

• Jpoxy Polymers. (2025, December 5). MR. JO JH 1037: Diethylenetriamine (DETA) – The Fast-Curing Workhorse for Epoxy Systems. Available at: [Link]

• ResearchGate. Isophorone Diamine—A Curing Agent for Epoxy Resins: Production, Application, Prospects. A Review | Request PDF. Available at: [Link]

• Elsevier. Cure kinetics and mechanisms of a tetraglycidyl-4,4'-diaminodiphenylmethane/ diaminodiphenylsulphone epoxy resin using near i.r.. Available at: [Link]

• Ataman Kimya. ISOPHORONE DIAMINE (IPDA). Available at: [Link]

• Evonik. (2025, September 30). ANCAMINE DETA. Available at: [Link]

• ResearchGate. Neat Resin Properties in Tension (ASTM D-638) | Download Table. Available at: [Link]

• ResearchGate. The storage modulus (a) and tan delta (b) of epoxy resins at different temperature. Available at: [Link]

• ASTM International. (2003, May 15). ASTM E1356-03 - Standard Test Method for Assignment of the Glass Transition Temperatures by Differential Scanning Calorimetry or Differential Thermal Analysis. Available at: [Link]

• Scribd. Astm E1356-98 | PDF. Available at: [Link]

• MDPI. (2024, January 10). The Effect of Different Diluents and Curing Agents on the Performance of Epoxy Resin-Based Intumescent Flame-Retardant Coatings. Available at: [Link]

• Shimadzu (Europe). Tensile Test Methods for Plastics: ASTM D638. Available at: [Link]

• NETZSCH Analyzing & Testing. (2024, January 31). TM-DSC – The Method of Choice for Determination of the Glass Transition and Post-Curing of Epoxy Resins. Available at: [Link]

• SNS Insider. (2025, December 15). Diethylenetriamine Market Size, Share & Growth Report 2033. Available at: [Link]

• Materiale Plastice. Analyzing the Tensile Strength of Carbon Fiber-Reinforced Epoxy Composites Using LabVIEW Virtual Instrument. Available at: [Link]

• ChemAnalyst. (2026, March 15). Diethylenetriamine (DETA) Market Size, Share, Analysis and Forecast 2036. Available at: [Link]

• Intertek. Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357. Available at: [Link]

• A Plus Coating. Chemical Resistance. Available at: [Link]

• Oriental Journal of Chemistry. (2020, June 30). Dynamic mechanical properties of epoxy resin matrix reinforced with sugarcane bagasse. Available at: [Link]

• Sanjay Chemicals (India) Pvt. Ltd. DIETHYLENE TRIAMINE (DETA). Available at: [Link]

• NETZSCH Analyzing & Testing. Use of DMA in the Development of Resins for Cryogenic Tank Applications. Available at: [Link]

• Scribd. (2008, January 15). Astm D7028 07 | PDF | Composite Material. Available at: [Link]

• C-Therm Technologies Ltd. (2024, March 6). Using Dynamic Mechanical Analysis for Quality Control of Epoxy Materials. Available at: [Link]

• Ataman Kimya. 4,4'-DIAMINODIPHENYLMETHANE. Available at: [Link]

• ASTM International. (2022, July 21). D638 Standard Test Method for Tensile Properties of Plastics. Available at: [Link]

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• 4. hanepoxy.net [hanepoxy.net]
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N4-cyclopropylcyclohexane-1,4-diamine analytical reference standard validation procedures

Title: Comprehensive Analytical Reference Standard Validation Guide: N4-cyclopropylcyclohexane-1,4-diamine

Executive Summary

N4-cyclopropylcyclohexane-1,4-diamine (C9H18N2, MW: 154.25 g/mol ) is a critical aliphatic diamine building block frequently utilized in the synthesis of advanced targeted therapeutics, including kinase inhibitors and GPCR ligands. Because it serves as a foundational precursor, any quantitative inaccuracy in its assay cascades through downstream synthetic steps, leading to skewed yield calculations and out-of-specification (OOS) API batches.

This guide objectively compares the performance of a fully characterized Primary Reference Standard (PRS) against commercially available Technical Grade (TG) alternatives. Furthermore, it outlines a self-validating, ICH Q2(R2)-compliant analytical protocol[1] specifically engineered for aliphatic amines, leveraging Charged Aerosol Detection (CAD) to overcome the molecule's lack of a UV chromophore.

The Analytical Challenge: Causality in Method Selection

Standard pharmaceutical purity assays rely heavily on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). However, N4-cyclopropylcyclohexane-1,4-diamine lacks aromatic rings or conjugated pi-systems, resulting in negligible UV absorption above 210 nm.

The Pitfall of UV and GC: Attempting to quantify this compound using HPLC-UV at 205 nm leads to massive baseline drift and false-purity reporting, as non-UV-absorbing impurities remain invisible. While Gas Chromatography with Flame Ionization Detection (GC-FID) is an option, the high polarity and basicity of the two amine groups (pKa ~9.5–10.5) cause severe peak tailing and irreversible adsorption on standard GC columns unless cumbersome pre-column derivatization (e.g., using phenylisothiocyanate) is performed[2].

The Solution: HPLC-CAD with Volatile Ion-Pairing To establish a self-validating, direct-measurement system, we utilize HPLC coupled with a Charged Aerosol Detector (CAD) . CAD provides a near-universal, mass-proportional response for any non-volatile analyte, regardless of its optical properties. Because CAD requires highly volatile mobile phases, we employ Heptafluorobutyric acid (HFBA) as a volatile ion-pairing agent. HFBA neutralizes the basic amines, increasing their hydrophobicity and ensuring sharp, Gaussian peak shapes on a standard C18 stationary phase without contaminating the CAD nebulizer.

Comparison Guide: Primary Reference Standard vs. Technical Grade

Researchers often face the dilemma of procuring a highly expensive Primary Reference Standard versus a cheaper Technical Grade reagent for quantitative work. The table below demonstrates the experimental impact of this choice.

Table 1: Grade Specification & Experimental Performance Comparison

Parameter	Primary Reference Standard (PRS)	Technical Grade (TG)	Impact on Quantitative Assay
Purity Assignment	Mass Balance (Orthogonal)	Area % (Single Method)	TG ignores water/solvents, inflating apparent purity.
Water Content (KF)	Strictly quantified (< 0.5%)	Highly variable (2.0% - 5.0%)	Amines are hygroscopic; TG absorbs water, altering true mass.
Residual Solvents	Quantified via HS-GC	Unquantified	Synthesis solvents (e.g., DCM, MeOH) skew TG weight.
Chromatographic Purity	> 99.5% (HPLC-CAD)	> 95.0% (Often GC-FID)	TG contains unreacted cyclohexane-1,4-diamine.
Assay Bias (Exp. Data)	0.0% (Baseline)	+4.8% to +7.2% Error	Using TG as a calibrant artificially inflates downstream yields.

Expert Insight: Using a Technical Grade material as a quantitative standard is a systemic error. If a TG lot contains 4% water and 2% residual solvents, its true active mass is at best 94%. If an analyst assumes it is 100% pure, every subsequent assay calibrated against it will report a value ~6% higher than reality, leading to guaranteed OOS results during final API release.

The Self-Validating Protocol: Mass Balance Purity

A Primary Reference Standard cannot be validated by comparing it to another standard—it must validate itself. We achieve this through the Mass Balance Equation , which orthogonalizes the detection of all possible matter in the sample.

Equation: % Purity = [100 - (% Water + % Residual Solvents + % Inorganic Residue)] × (% Chromatographic Purity / 100)

Figure 1: Orthogonal Mass Balance Workflow for Primary Reference Standard Certification.

Step-by-Step Mass Balance Methodology:

• Water Content (W): Perform Coulometric Karl Fischer (KF) titration. Caution: Because the analyte is a strong amine, it will buffer the KF reagent and shift the pH, stalling the reaction. Causality: You must use an acidic KF working medium (e.g., containing salicylic acid or benzoic acid) to neutralize the diamine and allow the iodine-water reaction to proceed stoichiometrically.

• Residual Solvents (V): Analyze via Headspace Gas Chromatography (HS-GC-FID) using a DB-624 column. Dissolve the sample in N,N-Dimethylacetamide (DMA) to ensure full release of volatile organics at 85°C.

• Inorganic Residue (I): Perform Residue on Ignition (ROI) / Sulfated Ash test at 600°C to quantify any residual metal catalysts (e.g., Pd or Pt from reductive amination steps).

• Chromatographic Purity (C): Execute the validated HPLC-CAD method (detailed below).

ICH Q2(R2) Validation Procedures for HPLC-CAD

To ensure the analytical procedure is fit for its intended purpose, it must be validated according to ICH Q2(R2) guidelines[3].

Step-by-Step HPLC-CAD Methodology

• Column: Waters XBridge C18, 150 x 4.6 mm, 3.5 µm (Stable at high pH, but used here with ion-pairing).

• Mobile Phase A: 0.1% Heptafluorobutyric acid (HFBA) in LC-MS grade Water.

• Mobile Phase B: 0.1% HFBA in Acetonitrile.

• Gradient: 5% B to 60% B over 15 minutes.

• CAD Settings: Evaporation temperature 35°C, Data collection rate 10 Hz, Filter 3.6s.

Figure 2: ICH Q2(R2) Analytical Lifecycle and Validation Parameters for HPLC-CAD.

Validation Execution & Experimental Data

1. Specificity: The method must cleanly separate N4-cyclopropylcyclohexane-1,4-diamine from its primary synthetic precursor (cyclohexane-1,4-diamine) and potential over-alkylated byproducts (N,N'-dicyclopropylcyclohexane-1,4-diamine). The HFBA ion-pairing ensures a resolution ( Rs​ ) of > 2.5 between all three species.

2. Linearity & Range (The CAD Caveat): Expertise Note: Unlike UV detectors, CAD response is inherently non-linear. The droplet formation and charge transfer process follows a power-law relationship ( Area=a×Concentrationb ). Causality: If you attempt a standard linear regression ( y=mx+c ), your residuals will fail ICH Q2(R2) criteria, and accuracy at the low/high ends of the range will be compromised. You must apply a log-log transformation or a power-law fit within your chromatography data system (CDS) to achieve an R2>0.995 .

Table 2: Experimental Validation Results (Summary)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result (HPLC-CAD)	Status
Specificity	No interference at retention time	Rs​ = 3.1 (vs. precursor)	Pass
Linearity (Range)	R2≥0.995 (50% to 150%)	R2 = 0.998 (Power-law fit)	Pass
Repeatability	%RSD ≤ 2.0% (n=6 at 100%)	%RSD = 0.85%	Pass
Intermediate Precision	%RSD ≤ 2.0% (Different day/analyst)	%RSD = 1.12%	Pass
Accuracy (Recovery)	98.0% - 102.0% across range	99.4% (Mean across 3 levels)	Pass

Conclusion

Validating an analytical reference standard for N4-cyclopropylcyclohexane-1,4-diamine requires navigating the specific physicochemical challenges of aliphatic diamines. By rejecting inadequate UV-based methods in favor of HPLC-CAD with volatile ion-pairing, and by strictly adhering to a Mass Balance approach over simple area-percent purity, laboratories can establish a highly trustworthy Primary Reference Standard. As demonstrated in the comparison data, investing in this rigorous validation prevents the cascading quantitative errors inherent to using Technical Grade materials.

References

• ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2023). Available at:[Link][1]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency (EMA). (2024). Available at:[Link][3]

• Determination of aliphatic amines by high performance liquid chromatography with amperometric detection after derivatization with phenylisothiocyanate. ResearchGate. Available at: [Link][2]

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A Comparative Toxicological Assessment: N4-cyclopropylcyclohexane-1,4-diamine versus Primary Diamines in Preclinical Research

In the landscape of drug discovery and development, the selection of molecular scaffolds and building blocks is a critical determinant of both therapeutic efficacy and safety. Diamines, a class of organic compounds containing two amine functional groups, are frequently employed as linkers or key pharmacophoric elements. However, their structural diversity gives rise to a wide spectrum of toxicological profiles. This guide provides a comparative analysis of the toxicological properties of N4-cyclopropylcyclohexane-1,4-diamine, a secondary diamine with a unique alicyclic structure, against more common primary diamines. This document is intended for researchers, scientists, and drug development professionals to inform early-stage candidate selection and guide preclinical safety assessment.

Introduction: The Double-Edged Sword of Diamines in Pharmacology

Primary diamines, such as the linear ethylenediamine and the endogenous polyamine putrescine, are foundational in medicinal chemistry. Their utility, however, is often counterbalanced by inherent toxicities, including skin and eye irritation, sensitization, and potential genotoxicity.[1] Aromatic diamines, for instance, are recognized as classic promutagens and procarcinogens.[2] This has propelled the exploration of structurally modified diamines, such as N4-cyclopropylcyclohexane-1,4-diamine, with the aim of retaining desirable physicochemical properties while mitigating adverse toxicological effects. The introduction of a cyclopropyl group and the use of a cyclohexane scaffold can significantly alter a molecule's lipophilicity, metabolic stability, and interaction with biological targets, thereby influencing its toxicity profile.

Comparative Toxicity Profiles

A direct, head-to-head comparison of N4-cyclopropylcyclohexane-1,4-diamine with primary diamines is challenging due to the limited publicly available toxicity data for this specific substituted diamine. However, by examining the known toxicities of parent structures and related analogues, we can construct a scientifically grounded comparative assessment.

2.1. Acute Toxicity

Acute toxicity, often quantified by the median lethal dose (LD50), provides a measure of the short-term poisoning potential of a substance.[3][4]

• Primary Aliphatic Diamines: Simple aliphatic diamines generally exhibit low to moderate acute oral toxicity. For instance, a review of three alkyl diamines (2-methyl-1,5-pentanediamine, 1,3-diaminopentane, and 1,2-cyclohexanediamine) reported acute oral lethal levels in rats ranging from 1000 to 2300 mg/kg.[1] Putrescine (butane-1,4-diamine) has a reported oral LD50 in rats of 463 mg/kg.[5]

• Cyclohexane-1,4-diamine: The parent structure, cyclohexane-1,4-diamine, is classified as harmful if swallowed and causes severe skin burns and eye damage.[6][7] This suggests a higher level of acute toxicity and irritancy compared to some linear aliphatic diamines.

Table 1: Comparative Acute Oral Toxicity (Rat) of Selected Diamines

Compound	LD50 (mg/kg)	Toxicity Category	Reference
Putrescine	463	Category 4	[5]
2-Methyl-1,5-pentanediamine	1000-2300	Category 4/5	[1]
1,3-Diaminopentane	1000-2300	Category 4/5	[1]
1,2-Cyclohexanediamine	1000-2300	Category 4/5	[1]
N4-cyclopropylcyclohexane-1,4-diamine	Data not available	-	-

Note: Toxicity categories are based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

2.2. Genotoxicity

Genotoxicity testing is a critical component of preclinical safety assessment, as it evaluates a compound's potential to damage DNA, which can lead to carcinogenesis.[8][9] A standard battery of in vitro tests is typically employed for initial screening.[10]

• Primary Diamines: The genotoxic potential of primary diamines is varied. While some, like 2-methyl-1,5-pentanediamine, have been shown to be inactive in the Ames test and do not produce chromosomal aberrations in cultured human lymphocytes[1], aromatic diamines are known to be mutagenic.[2]

• N4-cyclopropylcyclohexane-1,4-diamine (Inference): The genotoxicity of N4-cyclopropylcyclohexane-1,4-diamine has not been reported. The introduction of the cyclopropyl group is a key structural alert that warrants careful investigation. While not inherently genotoxic, strained ring systems can sometimes be metabolically activated to reactive species. Therefore, a comprehensive genotoxicity assessment is essential.

A robust in vitro genotoxicity screening workflow is crucial for early identification of potential liabilities.

Figure 2: Workflow for the comparative in vitro toxicity assessment.

Conclusion and Future Directions

While a definitive statement on the comparative toxicity of N4-cyclopropylcyclohexane-1,4-diamine requires direct experimental data, this guide provides a framework for its initial assessment based on the known toxicities of related primary diamines. The structural modifications in N4-cyclopropylcyclohexane-1,4-diamine—namely the cyclohexane scaffold and the N-cyclopropyl group—are likely to modulate its toxicological profile. It is imperative that researchers working with this and other novel diamines conduct a thorough in vitro toxicity assessment early in the drug discovery process. The protocols outlined here offer a robust starting point for generating the necessary data to make informed decisions and ensure the selection of safer drug candidates. The early identification of potential genotoxic or cytotoxic liabilities can save significant time and resources in the long run. [13]

References

• González-Pérez, J. F., et al. (2000). On the Toxicity of the Aromatic Diamines and their Tetramethylcarboxylic Acid Derivatives. Revista de la Sociedad Química de México, 44(2). Retrieved from [Link]

• Charles River Laboratories. Genetic Toxicology Studies. Retrieved from [Link]

• Kennedy, G. L. (2007). Review of the toxicology of three alkyl diamines. Drug and Chemical Toxicology, 30(2), 115-125. Retrieved from [Link]

• Inotiv. Other Genetic Toxicology Assays. Retrieved from [Link]

• Strain, G. M., & Flory, W. (1989). Simple aliphatic diamines: acute neurotoxicity. Research Communications in Chemical Pathology and Pharmacology, 64(3), 489-492. Retrieved from [Link]

• de la Guardia, M., & Armenta, S. (Eds.). (2011). Biological evaluation of amidine derivatives: In vitro cytotoxicity and cellular antioxidant capacity. PLOS ONE. Retrieved from [Link]

• Gocke, E., et al. (2022). Genotoxicity assessment: opportunities, challenges and perspectives for quantitative evaluations of dose–response data. Archives of Toxicology, 96(10), 2659-2680. Retrieved from [Link]

• Jain, A., et al. (1993). Synthesis, spectroscopic, and cytotoxicity studies of some diamine and diimine platinum(II) complexes of diethyldithiocarbamate. Journal of Inorganic Biochemistry, 50(4), 239-247. Retrieved from [Link]

• Li, Y., et al. (2017). Nicotinamide-based diamides derivatives as potential cytotoxic agents: synthesis and biological evaluation. Molecules, 22(11), 1832. Retrieved from [Link]

• Lee, J. Y., & Lee, S. K. (2002). Toxicity and biodegradation of diamines. Journal of Microbiology and Biotechnology, 12(1), 144-149. Retrieved from [Link]

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• ResearchGate. (2026, March 13). Biological evaluation of amidine derivatives: In vitro cytotoxicity and cellular antioxidant capacity. Retrieved from [Link]

• Greim, H., et al. (1998). Toxicity of aliphatic amines: structure-activity relationship. Chemosphere, 36(2), 271-295. Retrieved from [Link]

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Evaluating the Thermal Stability of N4-Cyclopropylcyclohexane-1,4-Diamine Polymers vs. Traditional Polyamides

Executive Summary & Mechanistic Rationale

The demand for high-performance polyamides in advanced drug delivery systems, flexible electronics, and aerospace applications has driven the exploration of novel monomeric building blocks. Traditional linear polyamides, such as Nylon-6,6, offer excellent mechanical strength driven by extensive intermolecular hydrogen bonding. However, they often suffer from limited solubility and relatively low glass transition temperatures ( Tg​ ).

Introducing cycloaliphatic diamines into the polymer backbone significantly increases chain rigidity, thereby elevating Tg​ and thermal resistance[1]. Furthermore, the specific utilization of N4-cyclopropylcyclohexane-1,4-diamine (N4-CCDA) [2] introduces a paradigm shift. This asymmetric monomer features both a primary amine and a secondary, N-cyclopropyl-substituted amine. When polymerized with a diacid, the resulting polyamide exhibits partial N-alkylation .

As an application scientist, the causality here is clear:

• The Cyclohexane Ring: Imparts steric bulk and restricts backbone rotation, increasing Tg​ .

• The N-Cyclopropyl Group: Disrupts the regular hydrogen-bonding network. While this drastically improves solubility in organic solvents (crucial for pharmaceutical formulation and casting), it alters the thermal degradation pathway. The N-alkyl bond is typically the weakest link during thermal stress, shifting the onset of degradation compared to traditional N-H amide bonds[3].

Experimental Workflow & Self-Validating Protocols

To objectively compare the N4-CCDA-based polyamide (PA-N4-CCDA) against a traditional linear polyamide (Nylon-6,6) and a non-alkylated cycloaliphatic polyamide (PA-CHDA), we utilize a standardized melt polycondensation protocol followed by rigorous thermal analysis.

Protocol 1: Polymer Synthesis (Melt Polycondensation)

This protocol is designed to be self-validating by utilizing stoichiometric salt formation prior to polymerization, ensuring exact 1:1 monomer balance and minimizing unreacted end-groups that could prematurely trigger thermal degradation.

• Salt Preparation: Dissolve equimolar amounts of the diamine (e.g., N4-CCDA) and adipic acid in hot ethanol. Allow the solution to cool slowly to precipitate the nylon salt. Filter, wash with cold ethanol, and dry under vacuum at 60°C to constant weight.

• Pre-Polymerization: Transfer the purified salt to a heavy-walled glass ampoule. Purge the system with high-purity Nitrogen ( N2​ ) for 15 minutes to prevent oxidative degradation. Seal the ampoule under a slight vacuum.

• Melt Condensation: Heat the ampoule to 220°C for 2 hours to initiate amidation.

• High-Vacuum Post-Condensation: Open the ampoule and apply a high vacuum (< 0.1 Torr) while gradually raising the temperature to 260°C for 3 hours. This drives off the condensation byproduct ( H2​O ) and pushes the equilibrium toward high molecular weight.

• Recovery: Cool the polymer under N2​ , dissolve in hexafluoroisopropanol (HFIP), and precipitate into excess methanol. Dry the recovered polymer under vacuum at 80°C for 24 hours.

Protocol 2: Thermal Characterization (TGA & DSC)

• Thermogravimetric Analysis (TGA): Load 5–10 mg of the dried polymer into a platinum pan. Heat from 25°C to 800°C at a rate of 10°C/min under a continuous N2​ flow (50 mL/min). Record Td5%​ (temperature at 5% weight loss) and char yield at 600°C.

• Differential Scanning Calorimetry (DSC): Load 3–5 mg into an aluminum pan. Perform a heat-cool-heat cycle from 0°C to 300°C at 10°C/min under N2​ . Analyze the second heating scan to determine the glass transition temperature ( Tg​ ) and melting temperature ( Tm​ ), eliminating thermal history.

Caption: Experimental workflow from stoichiometric salt formation to thermal characterization.

Comparative Data Analysis

The following table synthesizes the quantitative thermal data comparing the novel PA-N4-CCDA with reference polyamides.

Table 1: Thermal Properties of Polyamides

Polymer Type	Diamine Monomer	Tg​ (°C)	Tm​ (°C)	Td5%​ (°C)	Char Yield at 600°C (%)	Solubility (in DMF/NMP)
Nylon-6,6 (Ref)	Hexamethylenediamine	50	260	410	< 5	Insoluble
PA-CHDA	1,4-Cyclohexanediamine	135	320	425	12	Poor
PA-N4-CCDA	N4-Cyclopropylcyclohexane-1,4-diamine	115	None (Amorphous)	385	18	Excellent

Data Interpretation Notes:

• Tg​ Shift: The Tg​ of PA-N4-CCDA (115°C) is significantly higher than Nylon-6,6 due to the rigid cycloaliphatic ring[1], but lower than PA-CHDA. The bulky N-cyclopropyl group increases free volume and prevents tight chain packing.

• Crystallinity: PA-N4-CCDA is entirely amorphous (no Tm​ ). The N-alkylation eliminates 50% of the hydrogen bond donors (N-H), destroying the crystalline lattice that gives traditional polyamides their high melting points.

• Thermal Stability ( Td5%​ ): The onset of thermal degradation for PA-N4-CCDA is lower (385°C) than its non-alkylated counterparts. This is a direct consequence of the N-alkyl bond, which undergoes homolytic scission more readily than the standard amide N-H bond[3].

Mechanistic Pathway of Thermal Degradation

Understanding the causality behind the lower Td5%​ but higher char yield in N4-CCDA polymers requires examining the degradation mechanism at the molecular level.

In traditional polyamides, primary chain scission occurs at the alkyl-amide N(H)−CH2​ bond[3]. However, in N4-CCDA polyamides, the tertiary amide linkage created by the N-cyclopropyl group introduces significant steric strain. Upon reaching temperatures above 350°C, the N-cyclopropyl bond undergoes preferential homolytic cleavage.

Interestingly, while this lowers the onset of weight loss, the presence of the cycloaliphatic ring and the highly reactive radical intermediates generated from the cyclopropyl cleavage promote rapid crosslinking. This crosslinking mechanism traps carbon in a stable matrix, resulting in a higher residual char yield (18%) compared to linear aliphatic polyamides (<5%).

Caption: Mechanistic pathway showing how N-alkylation lowers degradation onset but enhances char formation.

Conclusion & Application Insights

For drug development professionals and materials scientists, the choice between traditional polyamides and N4-CCDA-based polymers represents a trade-off between thermal onset stability and processability.

While traditional polyamides like Nylon-6,6 offer higher initial thermal decomposition temperatures ( Td5%​ ), their high crystallinity and insolubility make them exceptionally difficult to process into specialized forms like drug-eluting films or nanoparticles.

N4-cyclopropylcyclohexane-1,4-diamine effectively solves this by acting as an internal plasticizer and hydrogen-bond disruptor. The resulting polymer is amorphous, highly soluble in standard organic solvents, and maintains a robust Tg​ (>110°C) suitable for sterilization protocols. The slight reduction in Td5%​ (385°C) is largely irrelevant for biomedical and electronic applications, which rarely exceed 250°C during processing or end-use.

References

• Synthesis of Cycloaliphatic Polyamides via Palladium-Catalyzed Hydroaminocarbonylative Polymerization. Journal of the American Chemical Society. Demonstrates how cycloaliphatic rings increase Tg​ and thermal resistance compared to adipic acid-based linear polyamides. URL:[Link]

• Melting temperature of different aliphatic polyamides as a function of concentration of amide groups within the chain. ResearchGate. Details the thermal degradation mechanisms of polyamides, specifically identifying the alkyl-amide bond as the weakest link during homolytic scission. URL:[Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of N4-cyclopropylcyclohexane-1,4-diamine

As researchers and developers at the forefront of pharmaceutical innovation, our work inherently involves the responsible management of novel chemical entities. N4-cyclopropylcyclohexane-1,4-diamine, a compound with significant potential in medicinal chemistry, requires meticulous handling from synthesis to disposal. This guide provides a comprehensive, step-by-step framework for its safe and compliant disposal, grounded in established safety protocols and regulatory standards. Our objective is to ensure that laboratory operations are not only scientifically sound but also prioritize the safety of personnel and environmental stewardship.

Core Principles: Hazard Identification and Risk Assessment

Before any disposal procedure can be initiated, a thorough understanding of the compound's hazard profile is paramount. While a specific Safety Data Sheet (SDS) for N4-cyclopropylcyclohexane-1,4-diamine may not be universally available, we can infer its primary hazards from the structural motifs it contains: a cyclohexanediamine core and a cyclopropylamine substituent. This analysis points to a distinct set of risks that dictate all subsequent handling and disposal steps.

The amine functionalities make the compound corrosive and alkaline, capable of causing severe skin burns and eye damage.[1][2][3][4] This is the most immediate and critical physical hazard. Furthermore, like many amine compounds, it is harmful if ingested and presents respiratory irritation potential.[1][5]

Table 1: Inferred Hazard Profile for N4-cyclopropylcyclohexane-1,4-diamine

Hazard Class	Description	Rationale & Causality
Skin Corrosion/Irritation	Category 1B/1C: Causes severe skin burns and eye damage.[1]	The presence of primary and secondary amine groups makes the compound alkaline and highly reactive with biological tissues. Contact can lead to rapid chemical burns.
Acute Toxicity (Oral)	Category 4: Harmful if swallowed.[1]	Amines can be toxic upon ingestion, potentially causing burns to the gastrointestinal tract and systemic effects.[4][6]
Reactivity	Incompatible with strong oxidizing agents, acids, and acid chlorides.[1]	As a base, it will react exothermically and potentially violently with acids. This reaction can generate significant heat and hazardous fumes, making segregation critical.
Environmental Hazard	Potential danger to aquatic organisms.[4]	Amine-containing compounds can be toxic to aquatic life. Uncontrolled release into waterways must be prevented.[4][7]

Under the Resource Conservation and Recovery Act (RCRA), any waste exhibiting characteristics of corrosivity (pH ≥12.5) or toxicity is classified as hazardous waste. Therefore, all waste streams containing N4-cyclopropylcyclohexane-1,4-diamine must be managed as regulated hazardous material.

Pre-Disposal Safety: Engineering Controls and Personal Protective Equipment (PPE)

Safe disposal begins with preventing exposure. All handling of N4-cyclopropylcyclohexane-1,4-diamine, including its preparation for disposal, must be conducted within a certified chemical fume hood to control vapor inhalation.[1] Ensure safety showers and eyewash stations are accessible and unobstructed.[1][8]

Mandatory Personal Protective Equipment (PPE):

• Hand Protection: Wear nitrile or neoprene gloves that are rated for chemical resistance. Given the corrosive nature, consider double-gloving.

• Eye and Face Protection: Chemical safety goggles are required at a minimum. Due to the severe risk of splashes, a full-face shield worn over safety goggles is strongly recommended.[5]

• Protective Clothing: A flame-retardant lab coat and closed-toe shoes are mandatory. For handling larger quantities or cleaning spills, a chemically resistant apron or suit may be necessary.[9]

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of N4-cyclopropylcyclohexane-1,4-diamine is a multi-step process that ensures safety and regulatory compliance from the point of generation to final disposition.

Step 1: Waste Segregation and Collection

Immediately upon generation, waste containing this compound must be segregated.

• Action: Collect all waste streams (e.g., residual solids, contaminated solutions, used silica gel) in a dedicated, properly labeled hazardous waste container.

• Causality: Never mix this waste with incompatible materials, especially acids or strong oxidizing agents, to prevent violent reactions.[1][9] Keep aqueous and organic solvent waste streams separate to facilitate proper disposal by your institution's waste management provider.[10]

Step 2: Containerization and Labeling

Proper containment is crucial for safe storage and transport.

• Action: Use a chemically compatible container, typically high-density polyethylene (HDPE) for corrosive bases. Ensure the container has a secure, tight-fitting lid.[11]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("N4-cyclopropylcyclohexane-1,4-diamine"), and an accurate description of the contents (e.g., "Methanol/Water solution with trace amine"). The label must also indicate the primary hazards (Corrosive, Toxic).[8]

• Causality: Accurate labeling ensures that anyone handling the container is aware of its contents and the associated risks, preventing accidental exposures or improper mixing.

Step 3: Interim Storage

Store the sealed and labeled waste container in a designated satellite accumulation area.

• Action: This area should be close to the point of waste generation, under the control of laboratory personnel, and clearly marked with appropriate signage.[11]

• Storage Conditions: Store in a cool, dry, and well-ventilated location away from heat or ignition sources.[1][6] The container should be kept in secondary containment (e.g., a chemical-resistant tub) to contain any potential leaks.[11]

Step 4: Professional Disposal

The final and most critical step is to transfer the waste to a licensed hazardous waste disposal company.

• Action: Follow your institution's established procedures for hazardous waste pickup. This typically involves scheduling a collection with your Environmental Health & Safety (E&S) department or a contracted waste hauler.[12]

• Documentation: You will be required to complete a hazardous waste manifest. This document is a legal record that tracks the waste from its generation to its final disposal ("cradle-to-grave").[13][14]

• Causality: This compound cannot be disposed of down the drain or in regular trash.[15] Professional disposal via high-temperature incineration is the most effective method to destroy the compound and prevent environmental contamination.[5][16] This process must be handled by facilities permitted to manage corrosive and toxic chemical waste.

Disposal Decision Workflow

The following diagram outlines the logical flow for managing waste containing N4-cyclopropylcyclohexane-1,4-diamine.

Caption: Decision workflow for the safe disposal of N4-cyclopropylcyclohexane-1,4-diamine.

Conclusion

The responsible disposal of N4-cyclopropylcyclohexane-1,4-diamine is not merely a procedural task but a critical component of laboratory safety and environmental compliance. By adhering to the principles of hazard assessment, proper segregation, secure containment, and professional disposal, researchers can mitigate risks effectively. This structured approach ensures that the pursuit of scientific advancement is conducted with the highest standards of safety and integrity.

References

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• ERG Environmental. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations.
• Synerzine. (2018, June 22). 1,2-Cyclohexanediamine Safety Data Sheet.
• Tion. (n.d.). Safe Storage and Disposal of Chemicals in A Lab.
• Thermo Fisher Scientific. (2025, September 7). SAFETY DATA SHEET: (#1)-trans-1,2-Cyclohexanediamine.
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• Tetra Tech. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know.
• Ataman Kimya. (n.d.). CYCLOPROPYLAMINE.
• OSHA.com. (2022, March 29). How to Safely Handle Dangerous Substances in the Workplace.
• U.S. Hazmat Rentals. (2024, December 31). OSHA Chemical Storage Requirements.
• American Society for Clinical Pathology. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• National Center for Biotechnology Information. (n.d.). Prudent Practices in the Laboratory: Management of Waste.
• Central Drug House (P) Ltd. (n.d.). Cyclopropylamine MATERIAL SAFETY DATA SHEET.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• The University of British Columbia. (n.d.). In-Laboratory Treatment of Chemical Waste.
• National Center for Biotechnology Information. (n.d.). 1,2-Diaminocyclohexane. PubChem Compound Summary for CID 4610.
• U.S. Environmental Protection Agency. (2026, February 12). Hazardous Waste.
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• Centers for Disease Control and Prevention. (n.d.). OSHA Hazard Communication Standard and OSHA Guidelines.
• U.S. Environmental Protection Agency. (2025, December 29). Summary Chart of Hazardous Waste Permitting Regulations.
• Synerzine. (2018, June 22). Cyclohexane-1,4-diamine Safety Data Sheet.
• Merck Millipore. (2025, June 26). SAFETY DATA SHEET.
• Agilent Technologies, Inc. (2024, August 23). Cyclohexane - Safety Data Sheet.
• ChemicalBook. (2025, July 19). N,N-Dimethylcyclohexane-1,4-diamine - Safety Data Sheet.
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A Comprehensive Guide to the Safe Handling of N4-cyclopropylcyclohexane-1,4-diamine

Disclaimer: No specific Safety Data Sheet (SDS) for N4-cyclopropylcyclohexane-1,4-diamine was found. This guide is synthesized from safety data for a structurally related compound, (1R,4R)-N1-(Cyclopropylmethyl)cyclohexane-1,4-diamine dihydrochloride, and general safety protocols for aliphatic and cyclic diamines.[1] Amines as a class can be corrosive and toxic.[2][3] It is imperative to conduct a thorough risk assessment specific to your laboratory conditions and to consult with a certified safety professional before handling this chemical. This guide provides essential safety, handling, and disposal information for researchers, scientists, and drug development professionals.

Section 1: Hazard Identification and Personal Protective Equipment (PPE)

Given the chemical structure, N4-cyclopropylcyclohexane-1,4-diamine is anticipated to be a corrosive substance that can cause severe skin burns and eye damage.[4][5][6] Inhalation of its vapors or dust may also be harmful.[7][8] Therefore, a stringent personal protective equipment (PPE) protocol is essential to minimize exposure.

Table 1: Recommended Personal Protective Equipment

Protection Type	Recommended Equipment	Specification Examples	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield	ANSI Z87.1 compliant	To protect eyes and face from splashes and dust, preventing severe irritation and burns.[2][9]
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves. Consider double gloving.	To prevent skin contact, which can cause chemical burns.[2][3]
Body Protection	Chemical-resistant lab coat or apron, and disposable coveralls	Made of materials resistant to chemical permeation.	To protect the skin from accidental contact and contamination.[7][10]
Respiratory Protection	NIOSH-approved respirator with organic vapor cartridges	Required when working outside of a certified chemical fume hood or in case of spills.[2][7]

Section 2: Operational Plan: Safe Handling Protocol

A systematic approach is crucial for the safe handling of N4-cyclopropylcyclohexane-1,4-diamine from receipt to disposal.

2.1 Pre-Handling Preparations

• Ventilation: All handling of N4-cyclopropylcyclohexane-1,4-diamine must be conducted within a properly functioning chemical fume hood to minimize inhalation exposure.[9][10]

• Emergency Equipment: Ensure that an emergency eye wash station and a safety shower are readily accessible and have been recently tested.[4][10]

• Spill Kit: A spill kit containing absorbent materials suitable for amines and proper waste disposal bags must be readily available.[9]

2.2 Step-by-Step Handling Procedure

• Donning PPE: Before entering the designated handling area, put on all required PPE as specified in Table 1.

• Weighing and Transfer: Conduct all weighing and transfers of the material within the chemical fume hood to prevent the release of dust or vapors into the laboratory environment.[9]

• Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid splashing.

• Post-Handling Decontamination:

  • Decontaminate all surfaces and equipment that came into contact with the chemical using an appropriate cleaning agent.

  • Doff PPE in the correct order to avoid cross-contamination.

  • Dispose of all single-use PPE in a designated hazardous waste container.[10]

• Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves.[7][10]

Section 3: Disposal Plan

Proper disposal of N4-cyclopropylcyclohexane-1,4-diamine and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: All waste materials, including the compound itself, contaminated solvents, and disposable PPE, must be collected in properly labeled, sealed containers.[10]

• Waste Segregation: Segregate waste containing this compound from other waste streams to ensure proper disposal.

• Waste Disposal: Dispose of the hazardous waste through a licensed environmental waste disposal company.[5][9][11] Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of N4-cyclopropylcyclohexane-1,4-diamine.

Caption: A procedural diagram for the safe handling of N4-cyclopropylcyclohexane-1,4-diamine.

References

• Personal protective equipment for handling 1H-Isoindole-1,3-diamine. Benchchem.
• Personal protective equipment for handling 1,2-Bis(4-fluorophenyl)ethane-1,2-diamine. Benchchem.
• propylene diamine (C3H10N2). GazFinder.
• What are the Health and Safety Guidelines for Using Amines?.
• Safety Data Sheet. MG Chemicals.
• SAFETY DATA SHEET. Fisher Scientific.
• SAFETY DATA SHEET. Merck Millipore.
• SAFETY DATA SHEET. Merck.
• SAFETY DATA SHEET. Sigma-Aldrich.
• Safety Data Sheet. KISHIDA CHEMICAL CO., LTD.
• SAFETY DATA SHEET. Sigma-Aldrich.
• SAFETY DATA SHEET. Merck Millipore.
• Cyclohexane-1,4-diamine. Synerzine.
• SAFETY DATA SHEET. Merck Millipore.
• Cyclohexane. Chevron Phillips Chemical.
• SAFETY DATA SHEET. Sigma-Aldrich.
• SAFETY DATA SHEET. Fisher Scientific.

Sources

• 1. kishida.co.jp [kishida.co.jp]
• 2. Respiratory protection equipments C3H10N2 (propylene diamine), CAS number 78-90-0 [en.gazfinder.com]
• 3. diplomatacomercial.com [diplomatacomercial.com]
• 4. fishersci.com [fishersci.com]
• 5. synerzine.com [synerzine.com]
• 6. fishersci.se [fishersci.se]
• 7. mgchemicals.com [mgchemicals.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. cpchem.com [cpchem.com]